Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Core Science & Biosynthesis

A Proposed Synthetic Pathway for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate: A Technical Guide

Abstract: This technical guide outlines a novel, proposed synthetic pathway for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, a complex heterocyclic molecule with potential applications in medicinal chemistry and drug development. Due to the absence of a documented synthesis for this specific compound, this guide leverages established and robust chemical transformations to construct the target molecule from commercially available starting materials. The proposed four-step synthesis involves a regioselective etherification, an intramolecular cyclization to form the core 2,3-dihydrobenzofuran scaffold, a selective oxidation, and a final carbon-carbon bond formation via a Horner-Wadsworth-Emmons reaction. This document provides a detailed theoretical framework, step-by-step experimental protocols, and mechanistic insights to guide researchers in the potential synthesis of this and structurally related compounds.

Introduction and Retrosynthetic Analysis

The 2,3-dihydrobenzofuran scaffold is a privileged structural motif found in numerous biologically active natural products and pharmaceutical agents.[1][2] Its rigid conformation allows for a well-defined spatial arrangement of substituents, making it an attractive core for drug design. The target molecule, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, incorporates several key functional groups: a phenolic hydroxyl, an acetyl group, and an α,β-unsaturated ester. These features suggest potential for diverse biological interactions.

Given the lack of a published synthesis for the target molecule, a logical and efficient pathway was devised through retrosynthetic analysis. The proposed synthesis is designed to be robust, high-yielding, and to proceed through well-characterized intermediates.

Retrosynthetic Strategy:

The primary disconnection targets the propenoate moiety. The carbon-carbon double bond can be reliably formed using an olefination reaction, such as the Horner-Wadsworth-Emmons (HWE) condensation. This approach disconnects the target molecule (I) into a C2-aldehyde intermediate (II) and a phosphonate ylide. The aldehyde functionality of (II) can be accessed through the selective oxidation of a primary alcohol, leading to precursor (III) . The core 2,3-dihydrobenzofuran ring in (III) can be constructed via an intramolecular cyclization of a phenolic glycidyl ether (IV) . This key intermediate (IV) is, in turn, synthesized through a regioselective O-alkylation of the readily available starting material, 2,4-dihydroxyacetophenone (V) , with epichlorohydrin. This retrosynthetic pathway is outlined below.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthesis Pathway

The forward synthesis is a four-step sequence designed for efficiency and control over the introduction of each key functional group.

Caption: Proposed four-step synthesis workflow.

Experimental Protocols and Mechanistic Discussion

Step 1: Synthesis of 1-(2-Hydroxy-4-(oxiran-2-ylmethoxy)phenyl)ethanone (IV)

Protocol:

• To a solution of 2,4-dihydroxyacetophenone (1.0 eq) in acetone, add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension vigorously at room temperature for 30 minutes.

• Add epichlorohydrin (1.2 eq) dropwise to the mixture.

• Heat the reaction mixture to reflux and maintain for 12-18 hours, monitoring by TLC until the starting material is consumed.

• Cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield the desired glycidyl ether (IV) .

Mechanistic Insight: The regioselectivity of this O-alkylation is governed by the differential acidity of the two phenolic protons in 2,4-dihydroxyacetophenone. The 4-hydroxyl group is more acidic than the 2-hydroxyl group, which is involved in intramolecular hydrogen bonding with the adjacent acetyl group.[3][4] Therefore, the potassium carbonate will preferentially deprotonate the 4-OH, creating a phenoxide that acts as a nucleophile in an Sₙ2 reaction with epichlorohydrin.

Step 2: Synthesis of (6-Acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)methanol (III)

Protocol:

• Dissolve the glycidyl ether (IV) (1.0 eq) in a suitable solvent such as methanol or ethanol.

• Add a catalytic amount of a base, such as potassium carbonate or sodium hydroxide (0.2 eq).

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture and neutralize with a dilute acid (e.g., 1 M HCl).

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting solid by recrystallization or column chromatography to afford the dihydrobenzofuran derivative (III) .

Mechanistic Insight: This step proceeds via a base-catalyzed intramolecular Sₙ2-type cyclization. The base deprotonates the remaining 2-hydroxyl group, forming a phenoxide. This nucleophilic phenoxide then attacks the terminal carbon of the epoxide ring, leading to ring-opening and the formation of the 2,3-dihydrobenzofuran core.[5] This intramolecular reaction is entropically favored and typically proceeds in good yield.

Step 3: Synthesis of 6-Acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-carbaldehyde (II)

Protocol:

• Dissolve the primary alcohol (III) (1.0 eq) in anhydrous dichloromethane (DCM).

• Add pyridinium chlorochromate (PCC) (1.5 eq) in one portion.

• Stir the mixture at room temperature for 2-4 hours. The reaction can be monitored by TLC for the disappearance of the starting material.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Celite to remove the chromium salts.

• Wash the filter pad thoroughly with additional diethyl ether.

• Concentrate the combined filtrates under reduced pressure to yield the crude aldehyde (II) , which can often be used in the next step without further purification.

Mechanistic Insight: This step involves the selective oxidation of a primary alcohol to an aldehyde. PCC is a mild oxidizing agent that is well-suited for this transformation, minimizing the risk of over-oxidation to a carboxylic acid. The reaction proceeds through the formation of a chromate ester, followed by a base-assisted elimination to yield the aldehyde. Alternative reagents like Dess-Martin periodinane (DMP) can also be employed for this selective oxidation.

Step 4: Synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (I)

Protocol:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Add methyl (diethoxyphosphoryl)acetate (1.2 eq) dropwise via syringe.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the ylide.

• Re-cool the mixture to 0 °C and add a solution of the aldehyde (II) (1.0 eq) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction carefully by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the final target molecule (I) .

Mechanistic Insight: This final step is a Horner-Wadsworth-Emmons (HWE) reaction, a powerful method for forming carbon-carbon double bonds.[6] The strong base (NaH) deprotonates the phosphonate ester to form a stabilized carbanion (ylide). This nucleophilic ylide then attacks the electrophilic carbonyl carbon of the aldehyde (II) . The resulting betaine intermediate undergoes elimination of the phosphate byproduct to form the alkene. The HWE reaction typically shows high E-selectivity for the newly formed double bond.

Data Summary

As this is a proposed synthesis, the following data are estimates based on yields and spectroscopic characteristics of similar compounds reported in the literature.[7][8][9][10]

Step	Product	Expected Yield (%)	Expected ¹H NMR Key Signals (δ, ppm)
1	Intermediate (IV)	80-90	12.7 (s, 1H, OH), 7.6 (d, 1H, Ar-H), 6.4-6.5 (m, 2H, Ar-H), 4.3 (dd, 1H), 4.0 (dd, 1H), 3.4 (m, 1H), 2.9 (m, 1H), 2.8 (m, 1H), 2.5 (s, 3H, COCH₃)
2	Intermediate (III)	75-85	12.5 (s, 1H, OH), 7.3 (s, 1H, Ar-H), 6.4 (s, 1H, Ar-H), 4.9 (m, 1H, H-2), 3.8 (m, 2H, CH₂OH), 3.3 (dd, 1H, H-3), 3.0 (dd, 1H, H-3), 2.5 (s, 3H, COCH₃)
3	Intermediate (II)	85-95	12.4 (s, 1H, OH), 9.7 (s, 1H, CHO), 7.4 (s, 1H, Ar-H), 6.5 (s, 1H, Ar-H), 5.1 (m, 1H, H-2), 3.5 (dd, 1H, H-3), 3.2 (dd, 1H, H-3), 2.6 (s, 3H, COCH₃)
4	Target Molecule (I)	70-80	12.4 (s, 1H, OH), 7.4 (s, 1H, Ar-H), 6.9 (d, 1H, =CH), 6.5 (s, 1H, Ar-H), 6.2 (d, 1H, =CH), 5.3 (m, 1H, H-2), 3.8 (s, 3H, OCH₃), 3.4 (dd, 1H, H-3), 3.1 (dd, 1H, H-3), 2.6 (s, 3H, COCH₃)

Conclusion

This technical guide presents a comprehensive and scientifically grounded proposal for the synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. The designed four-step pathway utilizes reliable and well-understood reactions, starting from the inexpensive and commercially available 2,4-dihydroxyacetophenone. Each step is accompanied by a detailed protocol and an explanation of the underlying chemical principles, providing a clear roadmap for researchers. This proposed route offers a high probability of success and can be adapted for the synthesis of a variety of analogues, thereby facilitating further exploration of the chemical and biological properties of this class of compounds.

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"Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" chemical properties

An In-depth Technical Guide to Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Foreword

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. As a specialized derivative of the 2,3-dihydrobenzofuran scaffold, a privileged structure in medicinal chemistry, this compound holds significant interest for researchers in drug discovery and organic synthesis.[1] This document synthesizes available data with well-established principles of chemical reactivity and spectroscopic analysis to serve as a vital resource for scientists and drug development professionals. Information on this specific molecule is limited; therefore, this guide integrates data from closely related analogs to provide a scientifically grounded and predictive analysis.

Molecular Identity and Physicochemical Properties

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a synthetic organic compound that has also been identified as a natural product isolated from Vernonia cinerea.[2][3] It belongs to the class of phenols and benzofuran derivatives.[2][3] The core of the molecule is a 2,3-dihydrobenzofuran ring system, which is substituted with key functional groups that dictate its chemical behavior: a phenolic hydroxyl group, an acetyl group, and a methyl propenoate moiety at the 2-position.

Chemical Structure

The structural framework of the molecule is depicted below. The stereochemistry at the C2 position has not been defined in most public sources and may exist as a racemic mixture unless a stereospecific synthesis is employed.

Caption: Chemical structure of the target molecule.

Physicochemical Data Summary

The fundamental physicochemical properties are summarized in the table below. These have been compiled from chemical supplier databases.

Property	Value	Source(s)
CAS Number	617722-56-2	[2][4]
Molecular Formula	C₁₄H₁₄O₅	[2][4]
Molecular Weight	262.26 g/mol	[2]
SMILES	CC(=O)C1=C(C=C2CC(OC2=C1)C(=C)C(=O)OC)O	[2]
Purity	Typically ≥98.0% (for commercial samples)	[4]

Predictive Spectroscopic Profile

While specific experimental spectra for this compound are not widely published, a detailed spectroscopic profile can be predicted based on its functional groups and data from analogous structures, such as other 6-acetyl-5-hydroxy-benzofuran derivatives.[5]

¹H-NMR Spectroscopy (Predicted)

(Predicted in CDCl₃, 400 MHz)

• Phenolic -OH: A broad singlet around δ 12.0-13.0 ppm, indicative of a strongly hydrogen-bonded phenol, likely with the adjacent acetyl group's carbonyl.[5]

• Aromatic Protons: Two singlets are expected for the protons on the benzene ring, likely in the range of δ 6.8-8.0 ppm.[5]

• Propenoate =CH₂ Protons: Two distinct singlets (or narrow doublets due to geminal coupling) for the vinyl protons, expected around δ 5.5-6.5 ppm.

• C2-H Proton: A multiplet (likely a triplet or doublet of doublets) around δ 5.0-5.5 ppm.

• C3-CH₂ Protons: Two diastereotopic protons on the dihydrofuran ring, appearing as complex multiplets (doublets of doublets) between δ 3.0-3.8 ppm.

• Methyl Ester -OCH₃: A sharp singlet at approximately δ 3.7-3.9 ppm.

• Acetyl -COCH₃: A sharp singlet around δ 2.6-2.7 ppm.[5]

¹³C-NMR Spectroscopy (Predicted)

(Predicted in CDCl₃, 100 MHz)

• Carbonyl Carbons: Two signals in the downfield region: acetyl C=O (~δ 204 ppm) and ester C=O (~δ 165 ppm).[5]

• Aromatic & Vinylic Carbons: Multiple signals between δ 99-165 ppm, including the phenolic carbon (C-O), the acetyl-substituted carbon (C-C=O), and the olefinic carbons of the propenoate group.[5]

• C2 Carbon: A signal around δ 80-85 ppm for the chiral center bearing the propenoate and ether oxygen.

• C3 Carbon: A signal around δ 30-35 ppm for the methylene carbon in the dihydrofuran ring.

• Methyl Carbons: Signals for the ester OCH₃ (~δ 52 ppm) and the acetyl COCH₃ (~δ 27 ppm).[5]

Infrared (IR) Spectroscopy (Predicted)

• -OH stretch: A broad absorption band from 3100-3500 cm⁻¹ for the phenolic hydroxyl group.

• C-H stretch (aromatic/vinylic): Signals just above 3000 cm⁻¹.

• C-H stretch (aliphatic): Signals just below 3000 cm⁻¹.

• C=O stretch: Two distinct, strong absorption bands are expected: one for the conjugated acetyl ketone (~1650 cm⁻¹) and one for the α,β-unsaturated ester (~1720 cm⁻¹).

• C=C stretch: Absorptions around 1600-1620 cm⁻¹ for the aromatic ring and the propenoate double bond.

• C-O stretch: Strong bands in the 1000-1300 cm⁻¹ region for the ether and ester linkages.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): The ESI-MS would be expected to show a prominent peak for the protonated molecule [M+H]⁺ at m/z 263.0914 and a sodium adduct [M+Na]⁺ at m/z 285.0733, corresponding to the molecular formula C₁₄H₁₄O₅.

Synthesis and Chemical Reactivity

The 2,3-dihydrobenzofuran scaffold can be constructed through various synthetic strategies, often involving intramolecular cyclization reactions.[6][7]

Proposed Synthetic Workflow

A plausible synthetic route could involve an intramolecular cyclization of a suitably substituted phenol. A potential pathway is outlined below, starting from 2,4-dihydroxyacetophenone. This approach leverages palladium-catalyzed reactions, which are common for constructing dihydrobenzofuran rings.[6][8]

Caption: A potential synthetic route to the target molecule.

Protocol Steps (Hypothetical):

• O-Allylation: 2,4-Dihydroxyacetophenone is selectively allylated at the more reactive 4-hydroxyl group using allyl bromide in the presence of a mild base like potassium carbonate.

• Intramolecular Cyclization: The resulting O-allylphenol intermediate undergoes a palladium-catalyzed intramolecular Heck-type reaction or a similar cyclization to form the 2,3-dihydrobenzofuran ring system.[8]

• Side-Chain Elaboration: The allyl group at the C2 position can then be functionalized. This could involve oxidation and subsequent olefination (e.g., Wittig or Horner-Wadsworth-Emmons reaction) to install the methyl propenoate moiety. The exact sequence of steps would need to be optimized to manage protecting groups and ensure regioselectivity.

Chemical Reactivity Profile

The molecule's reactivity is governed by its distinct functional groups.

• Phenolic Hydroxyl Group: This group makes the aromatic ring highly activated towards electrophilic aromatic substitution, directing incoming electrophiles to the ortho and para positions (C4 and C7).[9] It is also acidic and can be deprotonated with a base to form a phenoxide, which can act as a nucleophile in reactions like ether or ester synthesis.

• Acetyl Group: The methyl group of the acetyl moiety has acidic protons and can participate in aldol-type condensation reactions under basic conditions. The carbonyl can be reduced to a secondary alcohol or undergo nucleophilic addition.

• Aromatic Ring: The combination of the activating hydroxyl group and the deactivating acetyl group influences the regioselectivity of electrophilic substitution.[10] The C4 position is sterically accessible and activated by the hydroxyl group, making it a likely site for reactions like halogenation or nitration.[5]

• Methyl Propenoate Group: This α,β-unsaturated ester system is susceptible to conjugate (Michael) addition by nucleophiles at the β-carbon. The double bond can also undergo hydrogenation or be cleaved by ozonolysis. The ester can be hydrolyzed to the corresponding carboxylic acid under acidic or basic conditions.

Potential Applications and Biological Activity

Benzofuran and its dihydro derivatives are core structures in numerous biologically active compounds, exhibiting a wide range of therapeutic properties including anti-inflammatory, antioxidant, anticancer, and antimicrobial activities.[5][11]

• Medicinal Chemistry Scaffold: The subject molecule serves as a valuable scaffold for developing new therapeutic agents.[2] The presence of multiple reactive sites allows for the synthesis of a diverse library of derivatives for structure-activity relationship (SAR) studies.

• Potential Bioactivity: Given its structural motifs, the compound is investigated for its potential anti-inflammatory and antioxidant properties.[2] The phenolic hydroxyl group is a known antioxidant pharmacophore, capable of scavenging free radicals. The dihydrobenzofuran core has been identified as a promising platform for developing inhibitors of enzymes like microsomal prostaglandin E2 synthase-1 (mPGES-1), which is involved in inflammation and cancer.[1]

Conclusion

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a multifaceted chemical entity with significant potential in synthetic and medicinal chemistry. While detailed experimental characterization is not yet prevalent in public literature, its properties and reactivity can be reliably predicted from its constituent functional groups and the extensive chemistry of the dihydrobenzofuran family. This guide provides a foundational understanding for researchers aiming to explore its synthesis, derivatization, and biological evaluation.

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• Festa, C., De Marino, S., D'Auria, M. V., & Bifulco, G. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Bioorganic & Medicinal Chemistry, 24(6), 1145-1153. Available at: [Link]

• Padwa, A., & Kappe, C. O. (2019). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Molecules, 24(10), 1894. Available at: [Link]

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• Michigan State University. (n.d.). Reactions of Aromatic Compounds. Retrieved from [Link]

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An In-depth Technical Guide to the Spectroscopic Analysis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Disclaimer: This technical guide provides a comprehensive, predictive analysis of the spectroscopic data for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. As of the time of writing, publicly available, experimentally derived spectroscopic data for this specific compound is limited. The analyses and interpretations presented herein are based on established principles of spectroscopic theory and data from structurally analogous compounds, providing a robust framework for researchers in the field.

Introduction

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a complex organic molecule featuring a dihydrobenzofuran core, a functionality prevalent in numerous biologically active natural products.[1][2][3] The structural elucidation of such molecules is paramount in drug discovery and development, relying heavily on a suite of spectroscopic techniques. This guide offers a detailed examination of the predicted Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopic data for this compound. The causality behind the predicted spectral features is explained, providing a self-validating system for analysis should experimental data become available.

Molecular Structure and Key Functional Groups

A thorough spectroscopic analysis begins with a clear understanding of the molecule's structure.

Figure 1: Chemical structure of the title compound.

The key structural features to be identified by spectroscopy are:

• Aromatic Ring: A substituted benzene ring.

• Dihydrofuran Ring: A five-membered heterocyclic ring containing oxygen, fused to the benzene ring.

• Hydroxyl Group (-OH): A phenolic hydroxyl group attached to the aromatic ring.

• Acetyl Group (-COCH₃): A ketone functionality on the aromatic ring.

• Methyl Propenoate Group: An ester with a double bond.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The proton NMR spectrum provides information on the chemical environment, connectivity, and number of different types of protons.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale and Supporting Evidence
~12.5	s	1H	Ar-OH	Phenolic protons are highly deshielded due to hydrogen bonding with the adjacent acetyl group, appearing as a sharp singlet.
~7.4	s	1H	Ar-H	Aromatic proton ortho to the acetyl group and meta to the hydroxyl group, appearing as a singlet due to the substitution pattern.
~6.8	s	1H	Ar-H	Aromatic proton meta to the acetyl group and ortho to the furan oxygen, appearing as a singlet.
6.35	s	1H	=CH₂	Vinylic proton, deshielded by the adjacent ester group.
5.95	s	1H	=CH₂	The other vinylic proton, typically at a slightly different shift.
~5.4	dd	1H	O-CH-	Proton at C2 of the dihydrofuran ring, coupled to the two protons at C3. The coupling constants are expected to be different for the cis and trans protons.[4][5]
3.80	s	3H	-OCH₃	Methyl protons of the ester group, appearing as a singlet.
~3.4	dd	1H	-CH₂-	One of the diastereotopic protons at C3 of the dihydrofuran ring.
~3.1	dd	1H	-CH₂-	The other diastereotopic proton at C3.
2.60	s	3H	-COCH₃	Methyl protons of the acetyl group, appearing as a singlet.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The carbon-13 NMR spectrum reveals the number of chemically distinct carbon atoms.

Predicted Chemical Shift (δ, ppm)	Carbon Type	Assignment	Rationale and Supporting Evidence
~203	Quaternary	C=O (Acetyl)	Ketone carbonyl carbons are highly deshielded.[6]
~166	Quaternary	C=O (Ester)	Ester carbonyl carbons are also deshielded, but typically less so than ketones.
~160	Quaternary	Ar-C-OH	Aromatic carbon attached to the hydroxyl group.
~155	Quaternary	Ar-C-O (furan)	Aromatic carbon attached to the dihydrofuran oxygen.
~140	Quaternary	C=CH₂	Quaternary vinylic carbon.
~130	CH	Ar-CH	Aromatic methine carbon.
~128	Quaternary	Ar-C (acetyl)	Aromatic carbon attached to the acetyl group.
~125	CH₂	=CH₂	Methylene vinylic carbon.
~115	CH	Ar-CH	Aromatic methine carbon.
~110	Quaternary	Ar-C (furan)	Aromatic carbon at the fusion point with the dihydrofuran ring.
~80	CH	O-CH-	Carbon at C2 of the dihydrofuran ring, attached to oxygen.[7]
52.5	CH₃	-OCH₃	Ester methyl carbon.
~30	CH₂	-CH₂-	Carbon at C3 of the dihydrofuran ring.
26.5	CH₃	-COCH₃	Acetyl methyl carbon.

Experimental Protocol: NMR Data Acquisition

Figure 2: A generalized workflow for NMR analysis.

Part 2: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and elemental composition of a compound, along with structural information from its fragmentation pattern.

Predicted Mass Spectrum (Electron Ionization - EI)

Predicted m/z	Ion	Predicted Fragmentation Pathway	Supporting Evidence
262	[M]⁺	Molecular Ion (C₁₄H₁₄O₅)	The parent ion corresponding to the molecular weight of the compound.
247	[M - CH₃]⁺	Loss of a methyl radical from the acetyl group.	A common fragmentation for methyl ketones.[6]
219	[M - COCH₃]⁺	Loss of the acetyl radical.	Alpha-cleavage adjacent to the aromatic ring is a favorable fragmentation pathway.[8][9]
203	[M - COOCH₃]⁺	Loss of the methoxycarbonyl radical from the ester.	Fragmentation of the ester side chain.

Experimental Protocol: Mass Spectrometry Data Acquisition

• Sample Introduction: A dilute solution of the compound in a volatile solvent (e.g., methanol or acetonitrile) is introduced into the mass spectrometer.

• Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI) can be used. ESI is a softer technique and would likely show a prominent protonated molecule [M+H]⁺ at m/z 263.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The abundance of each ion is measured, generating the mass spectrum.

Part 3: Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type	Rationale and Supporting Evidence
3400-3200 (broad)	O-H (Phenol)	Stretching	The broadness is due to hydrogen bonding.
~1710	C=O (Ester)	Stretching	Typical for α,β-unsaturated esters.
~1650	C=O (Acetyl)	Stretching	Conjugation with the aromatic ring and hydrogen bonding with the -OH group lowers the frequency.
~1620, ~1580	C=C (Aromatic)	Stretching	Characteristic absorptions for aromatic rings.
~1250	C-O (Ester/Ether)	Stretching	Strong absorptions are expected for the C-O bonds of the ester and the dihydrofuran ether linkage.

Experimental Protocol: IR Data Acquisition

Figure 3: A typical workflow for FTIR analysis using an ATR accessory.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust, predictive framework for the structural characterization of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. The predicted ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy data are grounded in the well-established principles of chemical analysis and supported by data from analogous structures. This guide serves as a valuable resource for researchers, enabling them to anticipate spectral features, design appropriate analytical experiments, and confidently interpret their findings in the pursuit of novel drug candidates.

References

• Bexrud, J. A., & Schafer, L. L. (n.d.). Supplementary Information for General. 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr. The Royal Society of Chemistry. Retrieved from [Link]

• Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass. (n.d.). SciSpace. Retrieved from [Link]

• Medeiros, T. C. T., et al. (2011). Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. Retrieved from [Link]

• Gas‐phase fragmentation reactions of protonated benzofuran‐ and dihydrobenzofuran‐type neolignans investigated by accurate‐mass electrospray ionization tandem mass spectrometry. (n.d.). ResearchGate. Retrieved from [Link]

• Medeiros, T. C. T., et al. (2011). Detailed¹H and¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. ResearchGate. Retrieved from [Link]

• 1 H and 13 C NMR data assignments for compound 2b (400 MHz, acetone-d 6.... (n.d.). ResearchGate. Retrieved from [Link]

• Lee, H. S., et al. (2014). A New Benzofuran Glycoside and Indole Alkaloids from a Sponge-Associated Rare Actinomycete, Amycolatopsis sp. Marine Drugs, 12(4), 2134-2146. Retrieved from [Link]

• Structure of natural products constituting dihydrobenzofuran skeleton 5.... (n.d.). ResearchGate. Retrieved from [Link]

• Mass spectrum of Benzofuran, 2,3,-dihydro with retention time (RT)= 6.777. (n.d.). ResearchGate. Retrieved from [Link]

• Al-Tel, T. H. (2017). Total synthesis of natural products containing benzofuran rings. RSC Advances, 7(44), 27645-27674. Retrieved from [Link]

• Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. (n.d.). ResearchGate. Retrieved from [Link]

• Some examples of 2,3‐dihydrobenzofuran natural products. (n.d.). ResearchGate. Retrieved from [Link]

• 2-Acetylbenzofurans: Synthesis, Reactions and Applications. (n.d.). ResearchGate. Retrieved from [Link]

• Comparison of 1 H NMR spectra in the dihydrobenzofuran (2-H and 3-H).... (n.d.). ResearchGate. Retrieved from [Link]

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"Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" NMR and mass spectrometry

An In-Depth Technical Guide to the Structural Elucidation of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Authored by a Senior Application Scientist

Introduction

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a substituted dihydrobenzofuran, a class of heterocyclic compounds that are the core scaffolds of numerous natural products and pharmacologically active molecules.[1][2] Dihydrobenzofurans are known for a wide range of biological activities, including antioxidant, antitumor, and anti-inflammatory properties.[3] The precise structural characterization of novel derivatives like this is a critical first step in drug discovery and development, ensuring that biological activity can be unequivocally linked to a specific chemical entity.

This guide provides a comprehensive technical overview of the analytical strategies required for the unambiguous structure determination of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (Molecular Formula: C₁₄H₁₄O₅, Molecular Weight: 262.26 g/mol ). We will detail the application of high-resolution mass spectrometry (HRMS) and one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy. The experimental choices and data interpretation are explained from a mechanistic perspective, providing researchers with a robust framework for the characterization of similarly complex small molecules.

Overall Analytical Workflow

The structural confirmation of a novel synthetic compound requires an integrated approach where different analytical techniques provide complementary pieces of evidence. Mass spectrometry provides the high-confidence molecular formula and reveals the connectivity of atoms through fragmentation analysis, while NMR spectroscopy maps out the complete covalent structure and relative stereochemistry.

Caption: Integrated workflow for structural elucidation.

Part 1: Mass Spectrometry Analysis

Mass spectrometry is employed first to confirm the elemental composition and then to probe the compound's structure through controlled fragmentation. Electrospray ionization (ESI) is the preferred method for this class of polar, non-volatile molecules as it typically produces an intact protonated molecular ion [M+H]⁺ with minimal in-source fragmentation.

High-Resolution Mass Spectrometry (HRMS)

The primary objective of HRMS is to determine the elemental composition with high accuracy, which is a cornerstone of structural validation.

Expected HRMS Data

Parameter	Expected Value
Molecular Formula	C₁₄H₁₄O₅
Exact Mass (Neutral)	262.08412
Ionization Mode	ESI Positive
Adduct	[M+H]⁺
Calculated m/z for [C₁₄H₁₅O₅]⁺	263.09140
Required Mass Accuracy	< 5 ppm

Experimental Protocol: LC-HRMS

• Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol or acetonitrile. Dilute to a final concentration of 1-10 µg/mL using a mobile phase-matched solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Chromatography: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) with a gradient elution from 10% to 95% acetonitrile (with 0.1% formic acid) over 5-10 minutes. This separates the analyte from any minor impurities.

• MS Instrument Settings (Example: Q-TOF):

  • Ionization Source: ESI, Positive Mode

  • Capillary Voltage: 3.5 - 4.5 kV

  • Sampling Cone: 30 V

  • Source Temperature: 120 °C

  • Desolvation Gas (N₂): 600-800 L/hr at 350-450 °C

  • Acquisition Mode: TOF-MS full scan

  • Mass Range: m/z 50 - 1000

  • Lock Mass: Use a reference compound (e.g., Leucine Enkephalin) for real-time mass correction to ensure high accuracy.

Tandem Mass Spectrometry (MS/MS) for Fragmentation Analysis

MS/MS analysis involves isolating the precursor ion ([M+H]⁺ at m/z 263.09) and subjecting it to collision-induced dissociation (CID) to generate characteristic fragment ions. The resulting fragmentation pattern provides a "fingerprint" of the molecule's structure. Studies on related dihydrobenzofuran neolignans show that fragmentation often involves cleavages at the ether bond and losses of substituents.[4][5]

Proposed Fragmentation Pathway

The structure of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate contains several labile sites prone to fragmentation under CID, including the ester, the acetyl group, and the dihydrofuran ring itself.

A representative image of the molecule would be placed here, with the DOT script overlaying correlation arrows.

Caption: Key HMBC correlations confirming connectivity.

• Acetyl to Aromatic Ring: A correlation from the acetyl methyl protons (~2.6 ppm) to the aromatic quaternary carbon C-6 (~115 ppm) and the ketone carbonyl C-8 (~204 ppm) firmly places the acetyl group on the ring.

• Propenoate to Dihydrofuran Ring: Correlations from the methoxy protons (-OCH₃) to the ester carbonyl (C-1') and from the vinylic protons (H-2'a/b) to the chiral center C-2 establish the connection of the methyl propenoate side chain.

• Dihydrofuran to Aromatic Ring: Correlations from the benzylic protons H-3a/b to the aromatic carbons C-4a and C-7a confirm the fusion of the heterocyclic and aromatic rings.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆) in a 5 mm NMR tube. The choice of solvent can be critical for resolving overlapping signals. [3]2. ¹H NMR: Acquire a standard proton spectrum with 16-32 scans.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum. A quantitative ¹³C experiment may require a longer relaxation delay (e.g., 5-10 s). APT or DEPT-135 experiments can be run to differentiate between CH, CH₂, and CH₃ carbons.

• 2D Experiments:

  • gCOSY: Use standard gradient-selected COSY parameters.

  • gHSQC: Optimize the ¹JCH coupling constant to ~145 Hz.

  • gHMBC: Optimize the long-range coupling constant (ⁿJCH) to 8 Hz to observe typical 2- and 3-bond correlations.

Conclusion

The structural elucidation of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is achieved through a synergistic application of mass spectrometry and NMR spectroscopy. HRMS provides the definitive molecular formula, while MS/MS offers crucial fragmentation data that corroborates the presence of key functional groups. A full suite of 1D and 2D NMR experiments is indispensable for mapping the complete covalent framework of the molecule, with HMBC correlations serving as the final arbiter in connecting disparate structural fragments. This integrated analytical approach provides an unshakeable, self-validating foundation for the characterization of this and other novel, biologically relevant molecules.

References

• Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. (n.d.). SciELO. Retrieved January 3, 2026, from [Link]

• Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. (n.d.). SciELO. Retrieved January 3, 2026, from [Link]

• Stereochemical investigations of bioactive dihydrobenzofuran-type lignanamides from Solanum lyratum: chiral resolution, in vitro and in silico profiling. (n.d.). New Journal of Chemistry (RSC Publishing). Retrieved January 3, 2026, from [Link]

• (PDF) Detailed 1 H and 13 C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Gas-phase fragmentation reactions of protonated benzofuran- and dihydrobenzofuran-type neolignans investigated by accurate-mass. (n.d.). SciSpace. Retrieved January 3, 2026, from [Link]

• Comparison of 1 H NMR spectra in the dihydrobenzofuran (2-H and 3-H) region for the trans and cis isomers 6a and 6b, respectively. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Advanced Organic Chemistry: The 1 H NMR spectrum of methyl propanoate. (n.d.). docbrown.info. Retrieved January 3, 2026, from [Link]

• Gas‐phase fragmentation reactions of protonated benzofuran‐ and dihydrobenzofuran‐type neolignans investigated by accurate‐mass electrospray ionization tandem mass spectrometry. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Representative bioactive 2,3-dihydrobenzofurans. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

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An In-Depth Technical Guide to the Isolation and Characterization of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate from Vernonia cinerea

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vernonia cinerea, a plant of the Asteraceae family, is a rich source of diverse bioactive secondary metabolites.[1] Among these is the promising benzofuran derivative, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. This technical guide provides a comprehensive, step-by-step methodology for the efficient isolation and rigorous characterization of this target compound. The protocol herein is designed to be self-validating, offering field-proven insights into the causality behind experimental choices, ensuring reproducibility and scientific integrity. This guide is intended to empower researchers and drug development professionals in their pursuit of novel therapeutic agents from natural sources.

Introduction: The Significance of Vernonia cinerea and its Benzofuran Constituent

Vernonia cinerea, commonly known as little ironweed or Sahadevi, is a perennial herb found in tropical regions and has a long history of use in traditional medicine for various ailments.[2] Phytochemical investigations of V. cinerea have revealed a plethora of chemical constituents, including steroids, glycosides, triterpenoids, esters, and phenolic compounds.[3][4] Benzofuran derivatives, a class of heterocyclic compounds, are of particular interest due to their wide range of reported biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a phenolic compound that has been identified in the herbs of Vernonia cinerea.[5] Its structure, featuring a dihydrobenzofuran core with acetyl, hydroxyl, and methyl propenoate substituents, suggests potential for significant biological activity, making its efficient isolation and thorough characterization a critical step in the exploration of its therapeutic potential.

A Multi-Stage Approach to Isolation and Purification

The successful isolation of a target natural product from a complex plant matrix necessitates a systematic and logical workflow. The following sections detail a robust methodology for the extraction, fractionation, and purification of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate from V. cinerea.

Plant Material: Collection and Preparation

The initial quality of the plant material is paramount for a successful isolation.

Protocol:

• Collection: The aerial parts of Vernonia cinerea should be collected during its flowering season to ensure the highest concentration of secondary metabolites.

• Authentication: A voucher specimen of the plant should be deposited in a recognized herbarium for botanical authentication.

• Drying: The collected plant material should be shade-dried at room temperature for 10-15 days until brittle. This method of drying helps to preserve the thermolabile constituents.

• Pulverization: The dried plant material should be coarsely powdered using a mechanical grinder and stored in airtight containers, away from direct sunlight, to prevent degradation.

Extraction: Liberating the Target Compound

The choice of extraction solvent is critical and is determined by the polarity of the target compound. Given the phenolic nature of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, a polar solvent is most appropriate.

Protocol:

• Solvent Selection: Methanol is an excellent choice for the extraction of a broad range of polar and moderately polar compounds from plant materials.

• Maceration: The powdered plant material (1 kg) is to be macerated with methanol (5 L) at room temperature for 72 hours with occasional stirring.

• Filtration and Concentration: The methanolic extract is then filtered through Whatman No. 1 filter paper. The filtrate is concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield a crude methanolic extract.

• Exhaustive Extraction: The maceration process should be repeated three times with fresh solvent to ensure exhaustive extraction of the plant material. The extracts are then combined and concentrated.

Fractionation: Simplifying the Complex Mixture

To facilitate the isolation of the target compound, the crude methanolic extract is subjected to liquid-liquid partitioning to separate compounds based on their differential polarities.

Protocol:

• Solvent System: A sequential partitioning of the crude methanolic extract is performed using solvents of increasing polarity: n-hexane, chloroform, and ethyl acetate.

• Procedure: a. The crude extract is suspended in distilled water and transferred to a separating funnel. b. An equal volume of n-hexane is added, and the funnel is shaken vigorously and allowed to stand until the layers separate. The n-hexane layer is collected. This process is repeated three times. c. The aqueous layer is then subsequently partitioned with chloroform and then ethyl acetate in a similar manner. d. Each of the fractions (n-hexane, chloroform, ethyl acetate, and the final aqueous fraction) is concentrated under reduced pressure.

Based on the polarity of the target compound, it is anticipated to be primarily present in the chloroform or ethyl acetate fraction.

Chromatographic Purification: Isolating the Target Compound

Column chromatography is a fundamental technique for the separation of individual compounds from a fractionated extract. This is followed by High-Performance Liquid Chromatography (HPLC) for final purification.

2.4.1. Silica Gel Column Chromatography

Protocol:

• Stationary Phase: Silica gel (60-120 mesh) is used as the stationary phase.

• Column Packing: The silica gel is packed into a glass column using a slurry method with n-hexane.

• Sample Loading: The chloroform or ethyl acetate fraction (showing the presence of the target compound by preliminary TLC analysis) is adsorbed onto a small amount of silica gel and loaded onto the top of the prepared column.

• Elution: The column is eluted with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity by increasing the percentage of ethyl acetate.

• Fraction Collection: Fractions of 20-25 mL are collected and monitored by Thin Layer Chromatography (TLC).

• TLC Monitoring: TLC plates (silica gel 60 F254) are used to monitor the separation. The plates are developed in a suitable solvent system (e.g., n-hexane:ethyl acetate, 7:3 v/v) and visualized under UV light (254 nm and 366 nm) and by spraying with a suitable visualizing agent (e.g., vanillin-sulfuric acid reagent followed by heating).

• Pooling of Fractions: Fractions showing a similar TLC profile with a prominent spot corresponding to the expected Rf value of the target compound are pooled together and concentrated.

2.4.2. Preparative High-Performance Liquid Chromatography (HPLC)

For obtaining the compound in high purity, preparative HPLC is the final step.

Protocol:

• Column: A C18 reversed-phase column is suitable for the separation of moderately polar compounds.

• Mobile Phase: A gradient of methanol and water is a common mobile phase for reversed-phase chromatography. The gradient should be optimized to achieve the best separation.

• Detection: A UV detector set at the λmax of the target compound should be used for monitoring the elution.

• Injection and Collection: The semi-purified fraction from column chromatography is dissolved in a minimal amount of the mobile phase, filtered through a 0.45 µm syringe filter, and injected into the HPLC system. The peak corresponding to the target compound is collected.

• Purity Check: The purity of the isolated compound should be assessed by analytical HPLC.

Structural Elucidation and Characterization

Once isolated, the definitive identification of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate requires a combination of spectroscopic techniques.

Spectroscopic Data

The following data are essential for the structural confirmation of the isolated compound:

Technique	Expected Observations
1H NMR	Signals corresponding to aromatic protons, a singlet for the hydroxyl proton, signals for the dihydrobenzofuran ring protons, a singlet for the acetyl group protons, singlets for the vinylic protons of the propenoate group, and a singlet for the methyl ester protons.
13C NMR	Resonances for all 14 carbon atoms, including signals for the carbonyl carbons of the acetyl and ester groups, aromatic carbons, carbons of the dihydrobenzofuran ring, and the vinylic carbons of the propenoate group.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the molecular weight of the compound (C14H14O5, MW: 262.26 g/mol ). Fragmentation patterns should be consistent with the proposed structure.
Infrared (IR) Spectroscopy	Absorption bands indicating the presence of a hydroxyl group (O-H stretching), a conjugated carbonyl group (C=O stretching of the acetyl group), an ester carbonyl group (C=O stretching), aromatic C=C stretching, and C-O stretching.
Ultraviolet-Visible (UV-Vis) Spectroscopy	Absorption maxima characteristic of the benzofuran chromophore.

Visualization of the Isolation Workflow

The following diagram illustrates the comprehensive workflow for the isolation of the target compound.

Caption: Overall workflow for the isolation of the target compound.

Conclusion

This technical guide outlines a systematic and reproducible methodology for the isolation and characterization of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate from Vernonia cinerea. By providing a detailed, step-by-step protocol and explaining the rationale behind the experimental choices, this document serves as a valuable resource for researchers in natural product chemistry and drug discovery. The successful implementation of this guide will enable the procurement of a pure sample of the target compound, facilitating further investigation into its pharmacological properties and potential as a therapeutic agent.

References

• Phytochemical investigation of Vernonia cinerea (Family: Asteraceae). Journal of Applied Pharmaceutical Science. [Link]

• Soxhlet extraction of phenolic compounds from Vernonia cinerea leaves and its antioxidant activity. FAO AGRIS. [Link]

• PRELIMINARY PHYTOCHEMICAL INVESTIGATION INCLUDING HPTLC PROFILE ON AERIAL PARTS OF VERNONIA CINEREA (L). International Journal of Pharmaceutical Sciences and Research. [Link]

• Traditional Uses, Phytochemistry, and Pharmacological Activities of Vernonia cinerea (L.) Less.: An Updated Review. MDPI. [Link]

• Phytochemical and pharmacological investigation of Vernonia cinerea: Asteraceae. The Pharma Innovation Journal. [Link]

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A Guide to the Crystal Structure Analysis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate: A Hypothetical Case Study for Drug Discovery

Introduction: The Dihydrobenzofuran Scaffold and the Imperative of Structural Chemistry

The 2,3-dihydrobenzofuran motif is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] The specific molecule under consideration, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, possesses a unique combination of functional groups—a phenolic hydroxyl, an acetyl moiety, and a propenoate group—that suggests a potential for complex intermolecular interactions and diverse biological targets.

In modern drug development, a thorough understanding of a compound's three-dimensional structure is not merely advantageous; it is fundamental.[5][6][7][8] The precise arrangement of atoms in the crystalline state governs critical physicochemical properties such as solubility, stability, dissolution rate, and bioavailability—all of which are determinants of a drug's efficacy and safety profile.[5][6] X-ray crystallography remains the gold standard for unambiguously determining molecular structure at atomic resolution, providing the essential data for structure-activity relationship (SAR) studies and rational drug design.[8][9][10]

This technical guide presents a hypothetical, yet scientifically rigorous, workflow for the crystal structure analysis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. While a published crystal structure for this specific molecule is not available at the time of this writing (as confirmed by a thorough search of the Cambridge Crystallographic Data Centre (CCDC) database), this guide will serve as a comprehensive roadmap for researchers undertaking such an analysis.[11] We will delve into the causality behind experimental choices, from crystal growth to data refinement, and discuss the interpretation of the resulting structural data in the context of drug development.

Part 1: The Experimental Workflow: From Molecule to Model

The journey from a synthesized powder to a refined crystal structure is a multi-step process that demands precision and a deep understanding of the underlying principles of crystallography. Each step is critical for the success of the subsequent one.

Crystal Growth: The Art and Science of Nucleation

The prerequisite for any single-crystal X-ray diffraction study is the availability of high-quality single crystals.[12] The goal is to encourage the slow, ordered arrangement of molecules from a supersaturated solution into a well-defined crystal lattice, typically aiming for crystals with dimensions of 0.1-0.3 mm in all directions. For an organic molecule like our subject compound, several crystallization techniques should be systematically screened.

Experimental Protocol: Crystal Growth Screening

• Solvent Selection: Begin by assessing the solubility of the compound in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, acetone, methanol, water). A suitable solvent for slow crystallization is one in which the compound is sparingly soluble at room temperature and moderately soluble upon heating.

• Slow Evaporation:

  • Dissolve the compound in a suitable solvent to near-saturation in a small vial.

  • Cover the vial with a cap containing a pinhole or with parafilm pierced by a needle.

  • Allow the solvent to evaporate slowly over several days to weeks in a vibration-free environment. The rationale here is that the gradual increase in concentration will lead to a controlled nucleation and growth process.

• Vapor Diffusion (Hanging Drop or Sitting Drop):

  • Prepare a concentrated solution of the compound in a volatile solvent (the "drop").

  • Place this drop on a siliconized glass slide (hanging drop) or in a crystallization well (sitting drop).

  • Seal this setup in a larger chamber containing a reservoir of a less volatile solvent in which the compound is insoluble (the "precipitant").

  • Over time, the volatile solvent from the drop will diffuse into the reservoir, while the precipitant vapor diffuses into the drop, slowly increasing the concentration of the compound and inducing crystallization. This method offers fine control over the rate of supersaturation.

• Liquid-Liquid Diffusion:

  • Carefully layer a solution of the compound in a dense solvent at the bottom of a narrow tube.

  • Gently add a less dense, miscible solvent in which the compound is insoluble on top.

  • Crystallization will occur at the interface as the two solvents slowly mix.

The workflow for crystal structure determination is a linear but iterative process, often requiring optimization at each stage.

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

Data Collection and Processing

Once a suitable crystal is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. To mitigate radiation damage, especially for organic crystals, data is typically collected at a low temperature (e.g., 100 K) using a cryostream.

Experimental Protocol: Data Collection

• Mounting: The selected crystal is picked up using a cryoloop and coated in a cryoprotectant (e.g., paratone-N oil) to prevent ice formation upon cooling.

• Diffractometer Setup: The crystal is mounted on the diffractometer. A modern instrument equipped with a high-flux X-ray source (e.g., Mo Kα or Cu Kα) and a sensitive detector (e.g., CCD or CMOS) is essential.

• Unit Cell Determination: A short series of diffraction images are collected to determine the preliminary unit cell parameters and Bravais lattice.

• Full Data Collection: A complete dataset is collected by rotating the crystal through a series of angles, ensuring that all unique reflections are measured with adequate redundancy and intensity.

• Data Processing: The raw diffraction images are processed using software like SHELX or Olex2. This involves indexing the reflections, integrating their intensities, and applying corrections for factors like Lorentz-polarization effects and absorption. The output is a reflection file (.hkl) containing the Miller indices and intensities for each reflection.

Part 2: Structure Solution, Refinement, and Interpretation

With a processed dataset, the next phase is to solve the "phase problem" and build an atomic model that fits the experimental data.

Structure Solution and Refinement

For small molecules, the phase information lost during the experiment can be retrieved using direct methods, which are statistical approaches that work well for structures containing up to a few hundred atoms.

Experimental Protocol: Structure Solution and Refinement

• Space Group Determination: Based on the systematic absences in the reflection data, the space group is determined. This defines the symmetry of the crystal lattice.

• Structure Solution: Using a program like SHELXT, an initial electron density map is generated, from which the positions of most non-hydrogen atoms can be identified.

• Structure Refinement: The initial atomic model is refined against the experimental data using full-matrix least-squares refinement (SHELXL). This iterative process involves:

  • Assigning atom types (C, O, etc.).

  • Refining atomic coordinates and anisotropic displacement parameters (which model thermal vibrations).

  • Locating hydrogen atoms from the difference Fourier map or placing them in calculated positions.

  • The refinement is complete when the model converges, indicated by a stable R-factor (a measure of the agreement between the calculated and observed structure factors) and a flat difference electron density map.

• Validation: The final model is validated using tools like checkCIF, which flags potential issues with the geometry, displacement parameters, or overall structure.

Analysis of the Hypothetical Crystal Structure

Assuming a successful analysis, we can now discuss the expected structural features of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. The data would be presented in a standardized format, as shown in the tables below.

Table 1: Hypothetical Crystallographic Data

Parameter	Hypothetical Value
Chemical Formula	C₁₄H₁₄O₅
Formula Weight	262.26 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a, b, c (Å)	10.5, 8.2, 14.1
α, β, γ (°)	90, 98.5, 90
Volume (ų)	1215
Z (molecules/unit cell)	4
Density (calculated)	1.43 g/cm³
R-factor (R1)	< 0.05
Goodness-of-fit (S)	~1.0

Note: These values are representative for a well-behaved organic crystal and are based on analyses of similar dihydrobenzofuran structures.

Table 2: Selected Hypothetical Bond Lengths and Angles

Bond/Angle	Expected Length (Å) / Angle (°)	Rationale
C(aromatic)-OH	1.36 - 1.38	Typical phenolic C-O bond length.
C(aromatic)-C(acetyl)	1.48 - 1.50	Standard single bond between sp² carbons.
C=O (acetyl)	1.21 - 1.23	Characteristic double bond length for a ketone.
C=O (ester)	1.20 - 1.22	Characteristic double bond length for an ester carbonyl.
O-C-C (furan)	108 - 112	Reflects the geometry of the five-membered dihydrofuran ring.

Supramolecular Assembly and Intermolecular Interactions

The true power of crystal structure analysis lies in understanding how molecules interact with each other in the solid state. These interactions are critical for predicting crystal packing, stability, and even the mechanism of action at a biological target. For our target molecule, several key interactions are anticipated.

Caption: Key Potential Intermolecular Interactions.

• Hydrogen Bonding: The phenolic hydroxyl group is a strong hydrogen bond donor. It is highly likely to form a strong O-H···O hydrogen bond with a potent acceptor on an adjacent molecule, such as the oxygen of the acetyl group or the ester carbonyl. This would be a primary driver of the crystal packing.

• π-π Stacking: The benzofuran ring system is planar and electron-rich, making it susceptible to π-π stacking interactions with the aromatic ring of a neighboring molecule. These interactions contribute significantly to the overall stability of the crystal lattice.

• Weak C-H···O Interactions: Various weaker C-H···O interactions involving the methyl and methylene protons and the various oxygen atoms would also be expected, further stabilizing the three-dimensional network.

Conclusion: From Structure to Strategy

The crystal structure analysis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, though presented here as a hypothetical case, provides an indispensable blueprint for its development as a potential therapeutic agent. The detailed structural information—conformation, bond lengths, angles, and intermolecular interactions—would allow researchers to:

• Rationalize Physicochemical Properties: Understand the basis for its solubility and stability, and predict potential polymorphism, which is the ability of a compound to exist in multiple crystal forms with different properties.[5]

• Guide Further Synthesis: Inform the design of analogs with improved properties by modifying sites involved in key crystal packing interactions.

• Enable Structure-Based Drug Design: Provide a precise 3D model for computational docking studies into the binding sites of target proteins, facilitating the optimization of potency and selectivity.[6][7][10]

References

• Iuzzolino, L. (2023). The Importance of Crystal Structure Prediction for Developing Drug Molecules. Acta Crystallographica Section A, A79, a117. Available at: [Link]

• Journal of Analytical & Bioanalytical Techniques. (n.d.). The Role of Crystallography in Drug Development. OMICS International. Available at: [Link]

• Uekusa, H., & Fujii, K. (2011). Crystal Structure Solution of Organic Compounds from X-ray Powder Diffraction Data. Journal of the Crystallographic Society of Japan, 53(3), 163-168. Available at: [Link]

• Verma, A., et al. (2018). A Review on Crystallography and Its Role on Drug Design. Zien Journals Publishing. Available at: [Link]

• Research Journal of Pharmacy and Technology. (2023). Crystals, Crystallization and X-ray Techniques. RJPT. Available at: [Link]

• Cody, V. (1993). The role of crystallography in drug design. Journal of the National Medical Association, 85(7), 549–552. Available at: [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Search - Access Structures. CCDC. Available at: [Link]

• AZoLifeSciences. (2023). X-ray Crystallography for Molecular Structure Determination. Available at: [Link]

• ResearchGate. (n.d.). Structures of benzofuran and dihydrobenzofuran derivatives. Available at: [Link]

• El-Gamal, M. I., et al. (2023). Anticancer therapeutic potential of benzofuran scaffolds. Frontiers in Chemistry, 11, 1178502. Available at: [Link]

• Madurai Kamaraj University. (n.d.). X-RAY CRYSTALLOGRAPHIC AND SPECTROSCOPIC STUDIES OF NOVEL ORGANIC COMPOUNDS. Shodhganga. Available at: [Link]

• JoVE. (2015). Growing Crystals for X-ray Diffraction Analysis. Available at: [Link]

• Stan, M. S., et al. (2023). Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. International Journal of Molecular Sciences, 24(12), 10398. Available at: [Link]

• Deschamps, J. R. (2005). X-Ray Crystallography of Chemical Compounds. Current Medicinal Chemistry, 12(20), 2321-2330. Available at: [Link]

• Bifulco, G., et al. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Bioorganic & Medicinal Chemistry, 24(4), 657-664. Available at: [Link]

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A Technical Guide to Investigating the Biological Potential of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Abstract

This document provides a comprehensive technical framework for elucidating the potential biological activities of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. This compound belongs to the dihydrobenzofuran class, a scaffold recognized as a "privileged structure" in medicinal chemistry due to its prevalence in biologically active natural products and synthetic drugs[1]. While direct biological data for this specific regioisomer is scarce, analysis of its structural motifs—a phenolic hydroxyl, an acetylated aromatic ring, and a reactive methyl propenoate moiety—allows for the formulation of robust hypotheses. We propose that its primary potential lies in antioxidant, anti-inflammatory, and anticancer activities, possibly mediated by covalent modulation of target proteins. This guide outlines a structured, multi-tiered experimental workflow, from initial in vitro screening to cell-based mechanistic studies, designed to systematically explore and validate these hypotheses.

Introduction: The Dihydrobenzofuran Scaffold and a Compound of Interest

The benzofuran ring system and its derivatives are fundamental structural units in a vast number of natural and synthetic compounds demonstrating a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties[2][3][4]. The 2,3-dihydrobenzofuran core, in particular, offers a three-dimensional geometry that is frequently exploited in drug design to achieve potent and selective interactions with biological targets[1].

The subject of this guide, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, presents several key features that warrant a thorough investigation:

• Phenolic Hydroxyl Group: This group is a classic hydrogen bond donor and a well-known scavenger of reactive oxygen species (ROS), suggesting inherent antioxidant potential.

• Aromatic Acetyl Group: This feature modulates the electronic properties of the phenolic ring system and provides an additional point for molecular interactions.

• Methyl Propenoate Moiety: As an α,β-unsaturated ester, this group is a potential Michael acceptor. This functionality can engage in covalent bond formation with nucleophilic residues, such as cysteine, in enzyme active sites, leading to targeted and potentially irreversible inhibition. A similar compound, Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate, has been isolated from Microglossa pyrifolia, a plant with traditional use for its analgesic and hepatic activities, lending credence to the biological relevance of this molecular architecture[5].

This guide presents a logical, resource-efficient pathway to characterize the compound's bioactivity profile, designed for drug discovery and development professionals.

Tier 1: Foundational In Vitro Activity Screening

The initial phase is designed to rapidly assess the compound's foundational pharmacological properties based on its key structural motifs. The workflow is designed to provide clear go/no-go decision points for more resource-intensive cellular assays.

Caption: Tier 1 Experimental Workflow for Initial Bioactivity Assessment.

Hypothesis 1: Antioxidant Activity

Rationale: The phenolic hydroxyl group is a prime candidate for donating a hydrogen atom to neutralize free radicals.

Experimental Protocol: DPPH Radical Scavenging Assay

• Preparation: Prepare a stock solution of the test compound in DMSO (e.g., 10 mM). Prepare a working solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 100 µM).

• Assay Plate: In a 96-well plate, add 100 µL of DPPH solution to each well.

• Compound Addition: Add 2 µL of the test compound stock solution serially diluted to achieve final concentrations ranging from 1 µM to 500 µM. Use Ascorbic Acid as a positive control and DMSO as a vehicle control.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Analysis: Calculate the percentage of radical scavenging activity for each concentration. Determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals) using non-linear regression analysis.

Hypothesis 2: Covalent Reactivity

Rationale: The methyl propenoate moiety is a potential Michael acceptor that can react with biological nucleophiles like glutathione (GSH), a primary intracellular antioxidant. This assay serves as a proxy for potential covalent modification of proteins.

Experimental Protocol: Glutathione (GSH) Conjugation Assay

• Reagents: Prepare solutions of the test compound (100 µM), GSH (1 mM), and glutathione S-transferase (GST) (0.1 U/mL) in a phosphate buffer (100 mM, pH 7.4).

• Reaction: In a UV-transparent 96-well plate, mix the test compound and GSH. Initiate the reaction by adding GST. For a non-enzymatic control, omit GST.

• Monitoring: Monitor the decrease in GSH concentration over time using Ellman's reagent (DTNB), which reacts with free GSH to produce a yellow product measured at 412 nm, or monitor the formation of the conjugate directly using LC-MS.

• Analysis: Determine the rate of GSH conjugation. A significant rate of conjugation suggests the compound is a reactive Michael acceptor.

Hypothesis 3: Anti-inflammatory Activity

Rationale: Many benzofuran derivatives exhibit anti-inflammatory effects, often through the inhibition of cyclooxygenase (COX) enzymes, which are central to prostaglandin synthesis[6].

Experimental Protocol: COX-1/2 Inhibition Assay

• Assay Kit: Utilize a commercial COX (ovine or human) inhibitor screening assay kit (e.g., from Cayman Chemical). These kits typically measure the peroxidase activity of COX.

• Procedure: Follow the manufacturer's protocol. Briefly, incubate COX-1 and COX-2 enzymes separately with the test compound at various concentrations (e.g., 0.1 to 100 µM) in the presence of heme.

• Reaction Initiation: Add arachidonic acid to initiate the reaction.

• Detection: Measure the appearance of the oxidized TMPD (N,N,N′,N′-tetramethyl-p-phenylenediamine) product at 590 nm.

• Analysis: Calculate IC50 values for both COX-1 and COX-2. A compound with a high COX-2/COX-1 IC50 ratio is considered a desirable COX-2 selective inhibitor.

Tier 2: Cell-Based Mechanistic Validation

If the Tier 1 screening yields promising results (e.g., potent antioxidant or selective COX-2 inhibitory activity), the next logical step is to validate these findings in a relevant cellular context.

Caption: Cellular Assay Workflow for Anti-inflammatory & Antioxidant Effects.

Validating Anti-inflammatory and Antioxidant Effects in Macrophages

Rationale: Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages are a standard model for inflammation. LPS induces the expression of iNOS and COX-2, leading to the production of nitric oxide (NO) and prostaglandins (e.g., PGE2), as well as intracellular ROS.

Experimental Protocol: Multi-Endpoint Analysis in RAW 264.7 Cells

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS until they reach 80% confluency.

• Seeding: Seed cells into 96-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treatment: Treat the cells with various non-toxic concentrations of the test compound for 1 hour. Determine non-toxic concentrations beforehand using an MTT or similar viability assay.

• Stimulation: Add LPS (1 µg/mL) to the wells (except for the negative control) and incubate for 24 hours.

• Endpoint Measurements:

  • Nitric Oxide (NO): Collect the cell supernatant and measure nitrite concentration using the Griess reagent.

  • Prostaglandin E2 (PGE2): Measure PGE2 concentration in the supernatant using a commercial ELISA kit.

  • Intracellular ROS: Wash the cells and incubate with the fluorescent probe 2',7'–dichlorofluorescin diacetate (DCFH-DA). Measure fluorescence as an indicator of ROS levels.

• Analysis: Calculate the dose-dependent inhibition of NO, PGE2, and ROS production. Strong inhibition with minimal cytotoxicity points to a potent anti-inflammatory and/or antioxidant mechanism.

Tier 3: Potential Anticancer Activity Screening

Rationale: Many compounds with anti-inflammatory and antioxidant properties also exhibit anticancer effects, as chronic inflammation and oxidative stress are linked to tumorigenesis[6][7]. The dihydrobenzofuran scaffold itself is associated with significant growth inhibitory activity against various cancer cell lines[8].

Experimental Protocol: NCI-60 Human Tumor Cell Line Screen (or similar)

• Primary Screen: Submit the compound to a broad-spectrum cancer cell line panel, such as the NCI-60 screen. This provides data on growth inhibition and cytotoxicity across diverse cancer types (leukemia, melanoma, lung, colon, etc.).

• Data Analysis: Analyze the resulting GI50 (concentration for 50% growth inhibition) data. Look for patterns of activity. Is the compound broadly cytotoxic, or does it show selectivity for certain cell lines?

• Follow-up Studies: If selectivity is observed, perform follow-up studies on the most sensitive cell line(s). These could include:

  • Apoptosis Assays: Use TUNEL or Annexin V/PI staining to determine if the compound induces programmed cell death[6].

  • Cell Cycle Analysis: Use flow cytometry to see if the compound causes arrest at a specific phase of the cell cycle.

  • Mechanism of Action: Investigate the modulation of key signaling pathways implicated in the specific cancer type (e.g., NF-κB, which is also linked to inflammation)[8].

Summary of Data and Interpretation

All quantitative data should be meticulously organized to facilitate cross-experimental comparison and guide further research.

Table 1: Proposed Data Summary for Compound Characterization

Assay Type	Parameter	Endpoint Measured	Result (Example)	Interpretation
Tier 1	DPPH Scavenging	IC50	15.2 µM	Potent radical scavenging activity.
	GSH Conjugation	Reaction Rate	Moderate	Compound is a Michael acceptor.
	COX-1 Inhibition	IC50	>100 µM	No significant COX-1 inhibition.
	COX-2 Inhibition	IC50	8.5 µM	Potent and selective COX-2 inhibitor.
Tier 2	Cell Viability (MTT)	CC50 (in RAW 264.7)	85.0 µM	Low cytotoxicity at active doses.
	NO Production	IC50	11.3 µM	Potent iNOS pathway inhibition.
	PGE2 Production	IC50	9.1 µM	Confirms cellular COX-2 inhibition.
	ROS Production	IC50	18.5 µM	Confirms cellular antioxidant effect.

| Tier 3 | Antiproliferative | GI50 (e.g., HCT116) | 5.7 µM | Potent growth inhibition in colon cancer. |

Conclusion and Future Directions

This guide outlines a systematic, hypothesis-driven approach to characterize the biological activities of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. The proposed workflow efficiently screens for antioxidant, anti-inflammatory, and anticancer potential, leveraging the compound's distinct structural features. Positive results, particularly selective COX-2 inhibition and targeted anticancer activity, would establish this molecule as a valuable lead compound. Subsequent steps would involve target identification studies (e.g., using chemical proteomics to find covalent binding partners), lead optimization to improve potency and drug-like properties, and eventual progression into in vivo models of inflammation or cancer.

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• Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. (n.d.). Asian Pacific Journal of Tropical Biomedicine. Available at: [Link][9]

• Mini review on important biological properties of benzofuran derivatives. (2016). Journal of Analytical & Pharmaceutical Research. Available at: [Link][4]

• Study of Benzofuran Derivatives and their Biological Significance. (2022). International Journal of Scientific Development and Research. Available at: [Link][10]

• Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. (2023). International Journal of Molecular Sciences. Available at: [Link][6]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). International Journal of Molecular Sciences. Available at: [Link][7]

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An In-depth Technical Guide to the Core Mechanism of Action of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

This guide provides a comprehensive technical overview of the putative mechanism of action for the natural product and synthetic intermediate, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. Synthesizing data from its natural origin, the pharmacological activities of its core chemical scaffold, and established biochemical pathways, this document offers researchers, scientists, and drug development professionals a foundational understanding of its potential therapeutic activities.

Introduction and Chemical Identity

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a notable organic compound belonging to the 2,3-dihydrobenzofuran class.[1] Its chemical structure is characterized by a dihydrobenzofuran core substituted with acetyl, hydroxyl, and methyl propenoate groups.

Table 1: Compound Identification

Property	Value
IUPAC Name	Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)prop-2-enoate
CAS Number	617722-56-2[1]
Molecular Formula	C₁₄H₁₄O₅[1]
Molecular Weight	262.26 g/mol [1]
Natural Source	Isolated from Vernonia cinerea[2]

Vernonia cinerea, the plant from which this compound has been isolated, has a long history in traditional medicine for treating a variety of ailments, including inflammation, fever, and skin diseases.[3][4] Phytochemical analysis of Vernonia cinerea reveals a rich composition of bioactive compounds, primarily sesquiterpene lactones, flavonoids, and phenolic acids, which are known to possess anti-inflammatory and antioxidant properties.[1][3] This natural context provides the initial clues to the potential biological activities of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Postulated Core Mechanism of Action: A Multi-Targeted Approach

Direct mechanistic studies on Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate are not extensively reported in the public domain. However, based on the well-documented pharmacology of the 2,3-dihydrobenzofuran scaffold and the known activities of compounds from Vernonia cinerea, a multi-targeted mechanism of action can be postulated. The primary therapeutic potential of this compound likely revolves around the modulation of key inflammatory and signaling pathways.

Two principal, non-mutually exclusive mechanisms are proposed:

• Modulation of the Cannabinoid System: Acting as a selective agonist for the Cannabinoid Receptor 2 (CB2).

• Inhibition of Prostaglandin Synthesis: Targeting the microsomal prostaglandin E2 synthase-1 (mPGES-1) enzyme.

These proposed mechanisms are underpinned by the compound's structural features, which are common to other known modulators of these targets.

Cannabinoid Receptor 2 (CB2) Agonism: An Anti-Inflammatory and Analgesic Pathway

The 2,3-dihydrobenzofuran core is a recognized "privileged structure" in medicinal chemistry, known to interact with various biological targets, including the CB2 receptor.[2][5] The CB2 receptor is predominantly expressed in immune cells and plays a crucial role in modulating inflammatory responses and pain.[6][7] Activation of the CB2 receptor is generally associated with anti-inflammatory and analgesic effects, without the psychoactive side effects linked to CB1 receptor activation.

Several synthetic 2,3-dihydrobenzofuran derivatives have been identified as potent and selective CB2 agonists.[5][8] The structural motifs within Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, particularly the substituted benzofuran ring, are consistent with those found in known CB2 agonists.

Diagram 1: Proposed CB2 Receptor Agonist Signaling Pathway

Caption: Proposed signaling cascade following CB2 receptor activation.

Inhibition of Microsomal Prostaglandin E2 Synthase-1 (mPGES-1): A Targeted Anti-Inflammatory Mechanism

The enzyme mPGES-1 is a key player in the inflammatory cascade, specifically catalyzing the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2).[9] PGE2 is a potent pro-inflammatory mediator involved in pain, fever, and swelling.[9] Selective inhibition of mPGES-1 is a highly sought-after therapeutic strategy as it would reduce the production of pro-inflammatory PGE2 without affecting the production of other prostaglandins that have important physiological functions, a common side effect of non-steroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) enzymes.[10]

The 2,3-dihydrobenzofuran scaffold has been identified as a promising chemical platform for the design of mPGES-1 inhibitors.[2] Molecular docking studies have suggested that this scaffold can fit into the active site of the mPGES-1 enzyme.

Diagram 2: Role of mPGES-1 in the Arachidonic Acid Cascade

Caption: Inhibition of PGE2 synthesis via mPGES-1.

Experimental Validation Protocols

To empirically validate the proposed mechanisms of action, a series of in vitro and cell-based assays are required. The following protocols provide a framework for these investigations.

Cannabinoid Receptor 2 (CB2) Binding and Functional Assays

Objective: To determine the binding affinity and functional activity of the compound at the human CB2 receptor.

Experimental Workflow:

Diagram 3: CB2 Receptor Assay Workflow

Caption: Workflow for CB2 receptor binding and functional assays.

Step-by-Step Protocols:

• Radioligand Binding Assay:

  • Prepare membranes from a stable cell line overexpressing the human CB2 receptor (e.g., HEK293 or CHO cells).

  • In a 96-well plate, incubate the cell membranes with a known concentration of a high-affinity radioligand for the CB2 receptor (e.g., [³H]CP-55,940).

  • Add varying concentrations of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate to displace the radioligand.

  • After incubation, harvest the membranes by rapid filtration through a glass fiber filter.

  • Wash the filters to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate the inhibition constant (Ki) to determine the binding affinity of the test compound.

• [³⁵S]GTPγS Functional Assay:

  • Use the same CB2-expressing cell membranes as in the binding assay.

  • Incubate the membranes with varying concentrations of the test compound in the presence of [³⁵S]GTPγS.

  • Agonist binding to the G-protein coupled CB2 receptor will stimulate the binding of [³⁵S]GTPγS to the Gαi subunit.

  • Terminate the reaction and separate bound from unbound [³⁵S]GTPγS by filtration.

  • Quantify the bound radioactivity by scintillation counting.

  • Determine the EC₅₀ (half-maximal effective concentration) and Emax (maximum effect) to characterize the compound's functional agonistic activity.

mPGES-1 Inhibition Assay

Objective: To assess the inhibitory activity of the compound against human mPGES-1.

Step-by-Step Protocol:

• Utilize a cell-free enzymatic assay with recombinant human mPGES-1.

• Incubate the enzyme with its substrate, PGH₂, in the presence of varying concentrations of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

• Terminate the reaction after a set time.

• Quantify the amount of PGE₂ produced using a competitive enzyme-linked immunosorbent assay (ELISA) or by liquid chromatography-mass spectrometry (LC-MS).

• Calculate the IC₅₀ (half-maximal inhibitory concentration) to determine the potency of the compound as an mPGES-1 inhibitor.

Cell-Based Anti-Inflammatory Assays

Objective: To evaluate the compound's ability to suppress inflammatory responses in a cellular context.

Step-by-Step Protocol (LPS-stimulated Macrophages):

• Culture a macrophage cell line (e.g., RAW 264.7) or primary human peripheral blood mononuclear cells (PBMCs).

• Pre-treat the cells with various concentrations of the test compound.

• Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

• After an appropriate incubation period, collect the cell culture supernatant.

• Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and PGE₂ in the supernatant using ELISA.

• Assess the viability of the cells to rule out cytotoxicity as the cause of reduced inflammatory mediator production (e.g., using an MTT or LDH assay).

• Determine the IC₅₀ for the inhibition of each inflammatory mediator.

Structure-Activity Relationship (SAR) Insights and Future Directions

The presence of the acetyl and hydroxyl groups on the benzofuran ring, as well as the methyl propenoate substituent, are key features that likely contribute to the compound's biological activity. Future research should focus on synthesizing analogs of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate to explore the structure-activity relationship. Modifications to these functional groups could lead to enhanced potency and selectivity for either the CB2 receptor or mPGES-1.

Table 2: Potential Analog Modifications for SAR Studies

Modification Site	Proposed Changes	Rationale
6-acetyl group	- Alkylation/Arylation- Conversion to other functional groups (e.g., amide, ester)	To probe the steric and electronic requirements of the binding pocket.
5-hydroxyl group	- Alkylation (e.g., methylation)- Esterification	To investigate the importance of hydrogen bonding interactions.
Methyl propenoate	- Variation of the ester alkyl group- Conversion to an amide or carboxylic acid	To alter polarity and potential interactions with the target protein.

Conclusion

While direct experimental data on the mechanism of action of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is limited, a strong hypothesis can be formulated based on its natural origin and the known pharmacology of its core chemical scaffold. The compound is postulated to exert its biological effects, primarily anti-inflammatory and potentially analgesic, through a multi-targeted mechanism involving agonism of the CB2 receptor and inhibition of the mPGES-1 enzyme. The experimental protocols outlined in this guide provide a clear path for the validation of these hypotheses and for the further characterization of this promising natural product. The insights gained from such studies will be invaluable for its potential development as a novel therapeutic agent.

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A Technical Guide to the Structure-Activity Relationship (SAR) Studies of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

This guide provides a comprehensive framework for researchers, medicinal chemists, and drug development professionals on conducting structure-activity relationship (SAR) studies of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. This natural product, isolated from Vernonia cinerea, presents a compelling scaffold for chemical exploration due to the diverse biological activities associated with the dihydrobenzofuran core.[1]

Introduction: The Dihydrobenzofuran Scaffold as a Privileged Structure

The 2,3-dihydrobenzofuran motif is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of biologically active natural products and synthetic compounds.[2][3][4] Derivatives of this scaffold have demonstrated a wide array of pharmacological effects, including anti-inflammatory, anticancer, antimicrobial, and G-protein coupled receptor (GPR119) agonistic activities.[2][3][5] Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (herein referred to as the lead compound) integrates several key pharmacophoric features, including a phenolic hydroxyl group, an acetyl moiety, and an α,β-unsaturated ester, making it an attractive starting point for a systematic SAR investigation.

This guide will delineate a strategic approach to dissecting the contributions of each structural component of the lead compound to its potential biological activities. We will explore synthetic strategies for analog generation, propose relevant bioassays for screening, and provide a framework for interpreting the resulting SAR data to guide the optimization of potency, selectivity, and pharmacokinetic properties.

Deconstruction of the Lead Compound for SAR Exploration

A systematic SAR study necessitates the methodical modification of different regions of the lead compound. For Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, we can logically divide the molecule into three primary regions for derivatization:

• Region A: The Phenyl Ring and its Substituents (the 6-acetyl and 5-hydroxy groups)

• Region B: The Dihydrofuran Ring (the heterocyclic core)

• Region C: The 2-Substituent (the methyl propenoate side chain)

The following diagram illustrates this strategic division:

Caption: Strategic division of the lead compound for SAR studies.

Region A: Probing the Influence of the Aromatic Substituents

The 6-acetyl and 5-hydroxy groups on the phenyl ring are prime candidates for modification to explore their roles in receptor binding and overall activity.

The 5-Hydroxy Group

The phenolic hydroxyl group can act as both a hydrogen bond donor and acceptor, and its acidity can be modulated.

• O-Alkylation and O-Acylation: Conversion of the hydroxyl group to a methoxy, ethoxy, or other alkoxy ethers will probe the importance of the hydrogen bond donating capability. Esterification to form acetates or other esters will investigate the impact of a bulkier, less polar group.

• Replacement with other functional groups: Substitution with a fluorine or chlorine atom can explore the effect of an electronegative group without hydrogen bonding capacity.[3] An amino group would introduce a basic center.

The 6-Acetyl Group

The acetyl group presents a hydrogen bond acceptor and a potential point for steric interactions.

• Modification of the Ketone: Reduction to a secondary alcohol will introduce a chiral center and a hydrogen bond donor. Conversion to an oxime or other ketone derivatives can explore different electronic and steric profiles.

• Variation of the Alkyl Chain: Replacement of the methyl group with larger alkyl groups (ethyl, propyl) or cyclic structures (cyclopropyl) will probe the size of a potential binding pocket.

Region B: Investigating the Dihydrofuran Core

The dihydrofuran ring provides a specific three-dimensional arrangement of the substituents. Its modification can provide insights into the optimal geometry for biological activity.

• Ring Opening: Synthesis of analogs where the furan ring is opened to reveal a flexible ether linkage can determine if the rigid heterocyclic structure is essential for activity.

• Aromatization: Oxidation of the dihydrofuran to a benzofuran will create a planar, aromatic system. This can indicate whether the sp3 character of the dihydrofuran ring is crucial.

• Introduction of Heteroatoms: Replacement of the furan oxygen with nitrogen or sulfur could modulate the electronic properties and hydrogen bonding capacity of the core structure.

Region C: The Role of the Methyl Propenoate Side Chain

The α,β-unsaturated ester at the 2-position is a Michael acceptor and has a defined stereochemistry.

• Ester Modification: Saponification to the corresponding carboxylic acid will introduce a charged group.[3] Esterification with different alcohols (e.g., ethanol, isopropanol, benzyl alcohol) will assess the impact of steric bulk at this position.

• Amide Formation: Conversion of the carboxylic acid to a variety of primary, secondary, and tertiary amides will introduce different hydrogen bonding patterns and steric profiles.

• Modification of the Double Bond: Reduction of the double bond to a single bond will remove the planarity and Michael acceptor reactivity of this moiety.

• Replacement of the Propenoate: Substitution with other electron-withdrawing groups, such as a nitrile or a ketone, can explore the importance of the specific propenoate functionality.

Proposed Experimental Workflows

A robust SAR study requires efficient synthetic protocols and reliable biological assays.

General Synthetic Strategy

The synthesis of analogs will likely revolve around a key intermediate, such as a 2,3-dihydrobenzofuran with appropriate functional group handles. A plausible retrosynthetic analysis is depicted below:

Caption: A generalized retrosynthetic approach for analog synthesis.

A general protocol for the synthesis of the dihydrobenzofuran core could involve the Claisen rearrangement of an appropriately substituted allyl phenyl ether, followed by cyclization.

Protocol 1: Synthesis of a Dihydrobenzofuran Intermediate

• O-Allylation: React a substituted phenol with an allyl bromide in the presence of a base (e.g., K₂CO₃) in a polar aprotic solvent (e.g., acetone or DMF) to form the corresponding allyl phenyl ether.

• Claisen Rearrangement: Heat the allyl phenyl ether in a high-boiling solvent (e.g., N,N-diethylaniline) to induce a[3][3]-sigmatropic rearrangement to the ortho-allyl phenol.

• Cyclization: Treat the ortho-allyl phenol with a catalyst (e.g., a Lewis acid or a transition metal catalyst) to effect the intramolecular hydroalkoxylation, forming the 2-methyl-2,3-dihydrobenzofuran ring.

Subsequent modifications to the phenyl ring and the 2-substituent can be carried out on this core structure.

Biological Evaluation

Given the known activities of benzofuran and dihydrobenzofuran derivatives, a panel of in vitro assays is recommended for initial screening.[6][7]

Table 1: Proposed Bioassay Panel

Biological Target/Pathway	Assay Type	Rationale	Example Protocol
Anti-inflammatory Activity	LPS-induced nitric oxide (NO) production in RAW 264.7 macrophages	Dihydrobenzofurans have shown anti-inflammatory properties.[3][5]	See Protocol 2 below.
Anticancer Activity	MTT or SRB assay against a panel of cancer cell lines (e.g., HCT116, MCF-7, A549)	Benzofuran derivatives have demonstrated cytotoxic effects against various cancer cells.[3][6][7][8]	Standard MTT/SRB protocols.
GPR119 Agonism	cAMP accumulation assay in a GPR119-expressing cell line	Dihydrobenzofuran derivatives have been identified as GPR119 agonists.[2]	Commercially available cAMP assay kits.
Antimicrobial Activity	Minimum Inhibitory Concentration (MIC) determination against a panel of bacteria and fungi	Benzofurans are known to possess antimicrobial properties.[5]	Broth microdilution method.

Protocol 2: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)

• Cell Culture: Culture RAW 264.7 murine macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours to induce NO production.

• Nitrite Quantification: Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition relative to the LPS-stimulated control and determine the IC₅₀ value for each compound.

Interpreting SAR Data and Driving Lead Optimization

The data generated from the biological assays for each synthesized analog will form the basis of the SAR. Key relationships to look for include:

• Electronic Effects: Does the activity correlate with the electron-donating or electron-withdrawing nature of the substituents on the phenyl ring?

• Steric Effects: How does the size and shape of the substituents influence potency? Are there specific regions that are sensitive to steric bulk?

• Hydrogen Bonding: Is the presence of hydrogen bond donors or acceptors in specific positions critical for activity?

• Conformational Rigidity: How does the flexibility of the molecule, as modulated by ring opening or aromatization, affect its biological profile?

The initial SAR findings will guide the design of a second generation of compounds with potentially enhanced activity, improved selectivity, and more favorable drug-like properties.

Conclusion

The systematic SAR exploration of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate holds significant promise for the discovery of novel therapeutic agents. By methodically modifying the three key regions of the molecule and screening the resulting analogs in a relevant panel of bioassays, researchers can elucidate the structural requirements for biological activity. This in-depth technical guide provides a strategic framework to embark on such an investigation, paving the way for the development of optimized dihydrobenzofuran-based compounds with potential applications in a range of disease areas.

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An In-Depth Technical Guide to the Solubility and Stability Testing of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

A Senior Application Scientist's Perspective on Pre-formulation Strategy for a Novel Benzofuran Derivative

Introduction: Charting the Course for a New Chemical Entity

The journey of a new chemical entity (NCE) from discovery to a viable drug candidate is contingent on a thorough understanding of its fundamental physicochemical properties. Among these, solubility and stability are paramount, acting as gatekeepers to bioavailability, formulability, and shelf-life. This guide provides a comprehensive framework for characterizing Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate , a novel benzofuran derivative, focusing on the critical pre-formulation assessments of solubility and stability.

Benzofuran scaffolds are prevalent in biologically active compounds, known for a wide array of pharmacological activities.[1][2][3] Their derivatives are often subjects of intensive research for applications as potential anti-tumor, antibacterial, and anti-inflammatory agents.[3][4] However, the promise of this NCE can only be realized if we can deliver it effectively and ensure it remains intact and potent from manufacturing to patient administration. This necessitates a robust, early-stage characterization program.

This document is structured to provide not just protocols, but the strategic rationale behind them. We will explore the nuances of solubility and stability testing, explaining the causality behind experimental choices and establishing self-validating systems for data generation. The goal is to build a foundational data package that informs downstream development decisions, from formulation design to the definition of storage conditions.

Part 1: Comprehensive Solubility Profiling

Aqueous solubility is a critical determinant of a drug's absorption and bioavailability. For orally administered drugs, poor solubility can be a significant barrier to achieving therapeutic concentrations.[5] Our investigation into the NCE's solubility is therefore a pivotal first step. A thorough characterization should include determining its pH-solubility profile, and understanding both its kinetic and thermodynamic solubility limits.[6]

The Duality of Solubility: Kinetic vs. Thermodynamic Assessment

It is crucial to distinguish between kinetic and thermodynamic solubility, as they answer different questions pertinent to different stages of drug discovery and development.[7]

• Kinetic Solubility: This measures the concentration of a compound that can be achieved by adding a small volume of a concentrated DMSO stock solution to an aqueous buffer.[8][9] It represents the solubility of the amorphous or least stable solid form and is a high-throughput method ideal for early discovery to quickly flag compounds with potential solubility issues.[7][10]

• Thermodynamic Solubility: Also known as equilibrium solubility, this is the true solubility of the most stable crystalline form of the compound in a saturated solution at equilibrium.[10] This value is lower than kinetic solubility and is the gold standard for pre-formulation, as it dictates the maximum concentration achievable in a formulation.

The overall strategy involves using kinetic assays for rapid initial screening and thermodynamic "shake-flask" methods for definitive characterization.

Caption: Decision workflow for solubility assessment.

Experimental Protocol: pH-Dependent Thermodynamic Solubility

The ionization state of a molecule can dramatically influence its solubility. Given the presence of a phenolic hydroxyl group in our NCE, its solubility is expected to be pH-dependent. Determining the pH-solubility profile across the physiological pH range (1.2 to 6.8) is mandated by regulatory guidelines for Biopharmaceutics Classification System (BCS) assessment.[11]

Objective: To determine the equilibrium solubility of the NCE in buffered media across a pH range of 1.2 to 7.4.

Methodology (Miniaturized Shake-Flask Method): [12]

• Preparation of Buffers: Prepare a series of buffers (e.g., 0.1 N HCl for pH 1.2; acetate buffer for pH 4.5; phosphate buffer for pH 6.8 and 7.4) as recommended by pharmacopeial standards.[11] Verify the pH of all buffers at 37°C.

• Sample Preparation: Add an excess amount of the solid NCE (e.g., 1-2 mg) to 1 mL of each buffer in triplicate in glass vials. The excess solid is critical to ensure equilibrium with a saturated solution is achieved.

• Equilibration: Seal the vials and place them in a shaking incubator set to 37 ± 1 °C for 24-48 hours. This duration is typically sufficient to reach equilibrium, but should be confirmed by sampling at multiple time points (e.g., 24, 48, 72 hours) during method development to ensure the concentration has plateaued.

• Sample Processing: After incubation, allow the vials to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm PVDF filter to remove any undissolved solid.

• Quantification: Dilute the filtrate with a suitable mobile phase and quantify the concentration of the dissolved NCE using a validated stability-indicating HPLC-UV method. A calibration curve prepared with known concentrations of the NCE should be used for accurate quantification.

• pH Verification: Measure the final pH of the saturated solution in each vial to ensure it has not shifted significantly.[11]

Data Presentation and Interpretation

The results of the solubility studies should be summarized in a clear, tabular format.

pH of Buffer	Mean Solubility (µg/mL)	Standard Deviation	Solubility Classification (at highest dose)
1.2 (0.1N HCl)	Hypothetical Value	Hypothetical Value	e.g., Low Solubility
4.5 (Acetate)	Hypothetical Value	Hypothetical Value	e.g., Low Solubility
6.8 (Phosphate)	Hypothetical Value	Hypothetical Value	e.g., Sparingly Soluble
7.4 (Phosphate)	Hypothetical Value	Hypothetical Value	e.g., Sparingly Soluble

This data provides a direct input for BCS classification and guides the selection of pH-modifying excipients in formulation development.[6] For instance, a significant increase in solubility at higher pH values would confirm the acidic nature of the phenolic group and suggest that enteric-coated formulations targeting release in the intestine might be a viable strategy.

Part 2: Stability Assessment and Forced Degradation

Stability testing is a cornerstone of pharmaceutical development, providing critical information on how the quality of a drug substance changes over time under the influence of environmental factors like temperature, humidity, and light.[13] The primary goal is to identify potential degradation products, establish degradation pathways, and define a re-test period and appropriate storage conditions.[13][14]

The process begins with forced degradation (or stress testing), where the drug substance is exposed to conditions more severe than accelerated stability testing.[14][15] This is not intended to determine shelf-life but to achieve two primary objectives:

• Elucidate Degradation Pathways: To understand the intrinsic stability of the molecule and identify likely degradation products.[14][16]

• Develop a Stability-Indicating Method: To demonstrate that the chosen analytical method (typically HPLC) can accurately measure the active ingredient in the presence of its degradation products, impurities, and excipients.[17][18][19]

Designing the Forced Degradation Study

A systematic forced degradation study exposes the NCE to hydrolytic, oxidative, photolytic, and thermal stress.[20][21] The goal is to achieve a target degradation of 10-20%, which is sufficient to detect and characterize degradants without destroying the molecule completely.[15]

Caption: Core components of a forced degradation study.

Experimental Protocols for Stress Conditions

Prerequisite: A robust, validated High-Performance Liquid Chromatography (HPLC) method is essential. This method, typically using a C18 column with gradient elution and a photodiode array (PDA) detector, must be able to resolve the parent NCE from any potential degradants.[18][22]

General Procedure: For each condition, prepare solutions of the NCE (e.g., at 1 mg/mL) and expose them to the stressor. A control sample, protected from the stressor, should be analyzed concurrently. Samples should be taken at various time points (e.g., 2, 8, 24, 48 hours) and analyzed by the stability-indicating HPLC method.

• Acid/Base Hydrolysis:

  • Conditions: 0.1 N HCl and 0.1 N NaOH at 60°C.

  • Rationale: The ester moiety in the propenoate group is a prime candidate for acid- or base-catalyzed hydrolysis. The dihydrobenzofuran ring could also be susceptible to ring-opening under harsh pH conditions.

  • Procedure: After exposure, neutralize the samples before HPLC analysis to prevent damage to the column.

• Oxidative Degradation:

  • Conditions: 3% Hydrogen Peroxide (H₂O₂) at room temperature.

  • Rationale: The phenolic hydroxyl group and the electron-rich benzofuran ring system are susceptible to oxidation.

  • Procedure: Analyze directly. If the reaction is too fast, it can be slowed by cooling the solution.

• Thermal Degradation:

  • Conditions: Solid NCE exposed to dry heat (e.g., 80°C) in a stability oven.

  • Rationale: To assess the solid-state thermal stability of the molecule.

  • Procedure: Dissolve the solid sample in a suitable solvent before analysis.

• Photostability:

  • Conditions: Expose the solid NCE and a solution of the NCE to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH guideline Q1B.[21] A parallel sample should be wrapped in aluminum foil as a dark control.

  • Rationale: Aromatic systems and compounds with conjugated double bonds, like our NCE, are often photosensitive.

Data Analysis and Summary

The results from the forced degradation study are crucial for understanding the NCE's liabilities. The data should be presented in a summary table.

Stress Condition	Duration	% Assay of NCE	% Degradation	Number of Degradants	Peak Purity of NCE
Control	48h	99.8%	0.2%	0	Pass
0.1 N HCl (60°C)	24h	Hypothetical	Hypothetical	Hypothetical	e.g., Pass
0.1 N NaOH (60°C)	8h	Hypothetical	Hypothetical	Hypothetical	e.g., Pass
3% H₂O₂ (RT)	48h	Hypothetical	Hypothetical	Hypothetical	e.g., Pass
Heat (80°C, solid)	48h	Hypothetical	Hypothetical	Hypothetical	e.g., Pass
Light (ICH Q1B)	-	Hypothetical	Hypothetical	Hypothetical	e.g., Pass

Interpretation:

• Mass Balance: The sum of the assay of the NCE and the area percent of all degradation products should ideally be close to 100%, indicating that all degradants are being detected.

• Peak Purity: The PDA detector should be used to assess the peak purity of the parent NCE peak under all stress conditions. A "Pass" indicates no co-eluting peaks, confirming the method is truly stability-indicating.

• Degradation Pathway: Significant degradation under specific conditions (e.g., basic hydrolysis) points to the labile parts of the molecule and informs formulation strategy (e.g., avoiding alkaline excipients).

Part 3: Formal Stability Studies

Following the insights gained from forced degradation, formal stability studies are initiated according to ICH Q1A(R2) guidelines.[13][23][24] These studies are performed on the drug substance packaged in a container closure system that simulates the proposed packaging for storage and distribution.[13]

• Long-Term Stability: Testing is conducted under the intended storage conditions (e.g., 25°C/60% RH) for a minimum of 12 months.[25] Testing frequency is typically every 3 months for the first year, every 6 months for the second year, and annually thereafter.[13]

• Accelerated Stability: Testing is performed under stressed conditions (e.g., 40°C/75% RH) for 6 months.[25] Significant changes under these conditions would trigger the need for intermediate stability testing (e.g., 30°C/65% RH).

These studies provide the definitive data required to establish the re-test period or shelf-life and recommended storage conditions for the NCE, which are essential components of any regulatory submission.[26]

Conclusion

The solubility and stability testing program outlined in this guide represents a systematic, industry-standard approach to characterizing a new chemical entity like "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate". By integrating kinetic and thermodynamic solubility studies with a comprehensive forced degradation program, we can build a deep understanding of the molecule's physicochemical properties. This knowledge is not merely academic; it is the essential foundation upon which successful formulation development, manufacturing processes, and ultimately, a safe and effective medicine, are built. The data generated through these protocols will de-risk the development pathway and provide clear, actionable guidance for moving this promising NCE to the next stage.

References

• Alsante, K. M., et al. (2014). The Role of Forced Degradation in Pharmaceutical Development. Pharmaceutical Technology, 38(6). Available at: [Link]

• Baertschi, S. W., et al. (2019). Forced Degradation Studies: Regulatory Considerations and Implementation. Pharmaceutical Technology, 43(8). Available at: [Link]

• Blessy, M., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. Available at: [Link]

• ICH (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• ICH (1996). Q1B Photostability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• WHO (2018). Annex 7: WHO guidelines on stability testing of active pharmaceutical ingredients and finished pharmaceutical products. WHO Technical Report Series, No. 1010. Available at: [Link]

• WHO (2006). Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms. WHO Technical Report Series, No. 937, Annex 8. Available at: [Link]

• FDA (2003). Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. U.S. Department of Health and Human Services, Food and Drug Administration. Available at: [Link]

• European Medicines Agency. ICH Q1A (R2) Stability testing of new drug substances and drug products. Available at: [Link]

• Royed Training (2024). What is a Stability-indicating assay method? Available at: [Link]

• Bajaj, S., et al. (2012). Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138. Available at: [Link]

• Huynh-Ba, K. (Ed.). (2009). Handbook of Stability Testing in Pharmaceutical Development. Springer.

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Protocols & Analytical Methods

Application Notes and Protocols: Evaluating the Anti-inflammatory Potential of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Introduction: A Novel Benzofuran Derivative in Inflammation Research

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a natural product isolated from Vernonia cinerea[1], a plant with a history of use in traditional medicine. The benzofuran scaffold is a recurring motif in a variety of biologically active compounds, with many derivatives reported to possess anti-inflammatory properties[2]. The structural features of this particular compound, including a phenolic hydroxyl group and an α,β-unsaturated ester, suggest its potential as a modulator of inflammatory pathways. Chronic inflammation is a key driver of numerous diseases, including cardiovascular disease, metabolic syndromes, and neurodegenerative disorders[3]. Therefore, the identification of novel anti-inflammatory agents from natural sources is a significant endeavor in drug discovery[4][5].

These application notes provide a comprehensive guide for researchers to evaluate the anti-inflammatory activity of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. The protocols detailed herein are established and validated methods for assessing anti-inflammatory potential, both in vitro and in vivo.

Part 1: In Vitro Evaluation of Anti-inflammatory Activity

In vitro assays are essential first steps in characterizing the anti-inflammatory profile of a test compound. They offer a controlled environment to investigate specific mechanisms of action, such as enzyme inhibition and modulation of cellular responses.

Cyclooxygenase (COX) Inhibition Assay

Scientific Rationale: Cyclooxygenase (COX) enzymes, with their isoforms COX-1 and COX-2, are central to the inflammatory process through their role in prostaglandin synthesis from arachidonic acid[6][7]. While COX-1 is constitutively expressed and involved in physiological functions, COX-2 is inducible at sites of inflammation[8]. Selective inhibition of COX-2 is a desirable characteristic for anti-inflammatory drugs to minimize gastrointestinal side effects associated with COX-1 inhibition[9][10]. This assay will determine if Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate can inhibit these key inflammatory enzymes.

Experimental Workflow:

Caption: Workflow for the in vitro COX inhibition assay.

Detailed Protocol:

• Compound Preparation: Prepare a 10 mM stock solution of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate in dimethyl sulfoxide (DMSO). Serially dilute the stock solution to obtain a range of test concentrations.

• Enzyme Reaction: In a 96-well plate, add the following to each well:

  • COX-1 or COX-2 enzyme (human recombinant).

  • Test compound at various concentrations or a positive control (e.g., Celecoxib for COX-2, Indomethacin for non-selective inhibition)[8][11].

  • Reaction buffer.

• Incubation: Incubate the plate at 37°C for 15 minutes to allow the compound to bind to the enzyme.

• Reaction Initiation: Add arachidonic acid to each well to initiate the enzymatic reaction.

• Reaction Termination: After a 10-minute incubation at 37°C, stop the reaction by adding a stopping solution (e.g., 1 M HCl).

• Quantification: Measure the amount of prostaglandin E2 (PGE2) produced using a commercially available ELISA kit.

• Data Analysis: Calculate the percentage of COX inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the compound concentration.

Data Presentation (Hypothetical):

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate	>100	15.2	>6.5
Indomethacin (Positive Control)	0.8	5.4	0.15
Celecoxib (Positive Control)	85	0.05	1700

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Scientific Rationale: During inflammation, macrophages are activated by stimuli like lipopolysaccharide (LPS), leading to the upregulation of inducible nitric oxide synthase (iNOS). iNOS produces large amounts of nitric oxide (NO), a pro-inflammatory mediator[2]. Therefore, inhibiting NO production is a key target for anti-inflammatory agents. This assay will assess the ability of the test compound to suppress this inflammatory response in a cellular context.

Experimental Workflow:

Caption: Workflow for the inhibition of NO production assay.

Detailed Protocol:

• Cell Culture: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) to induce inflammation and NO production. Include a vehicle control group (no compound, with LPS) and a negative control group (no compound, no LPS).

• Incubation: Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours.

• Nitrite Quantification: After incubation, collect the cell culture supernatant. Determine the nitrite concentration in the supernatant, which is a stable metabolite of NO, using the Griess reagent.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. Calculate the percentage of NO production inhibition relative to the LPS-stimulated vehicle control. Determine the IC50 value.

Data Presentation (Hypothetical):

Compound	IC50 for NO Inhibition (µM)
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate	25.8
L-NAME (Positive Control)	18.5

Part 2: In Vivo Evaluation of Anti-inflammatory Activity

In vivo models are crucial for evaluating the therapeutic potential of a compound in a whole biological system, taking into account factors like absorption, distribution, metabolism, and excretion (ADME).

Carrageenan-Induced Paw Edema in Rodents

Scientific Rationale: The carrageenan-induced paw edema model is a widely used and well-characterized acute inflammatory model to assess the efficacy of anti-inflammatory drugs[12][13]. Injection of carrageenan into the paw induces a biphasic inflammatory response. The early phase involves the release of histamine and serotonin, while the late phase is characterized by the production of prostaglandins and other inflammatory mediators[14]. Inhibition of edema in the late phase suggests an inhibitory effect on prostaglandin synthesis.

Experimental Workflow:

Caption: Workflow for the carrageenan-induced paw edema model.

Detailed Protocol:

• Animal Acclimatization: Acclimatize male Wistar rats or Swiss albino mice for at least one week before the experiment.

• Grouping and Dosing: Divide the animals into groups (n=6-8 per group):

  • Vehicle control group.

  • Positive control group (e.g., Indomethacin, 10 mg/kg, p.o.)[14].

  • Test groups receiving different doses of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (e.g., 10, 30, 100 mg/kg, p.o.).

• Edema Induction: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution in saline into the subplantar region of the right hind paw of each animal[13].

• Paw Volume Measurement: Measure the paw volume of each animal using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection[12][14].

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Data Presentation (Hypothetical):

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h (Mean ± SEM)	% Inhibition of Edema at 3h
Vehicle Control	-	0.85 ± 0.06	-
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate	10	0.68 ± 0.05	20.0
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate	30	0.51 ± 0.04	40.0
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate	100	0.38 ± 0.03	55.3
Indomethacin	10	0.32 ± 0.03**	62.4
p<0.05, **p<0.01 compared to vehicle control.

Part 3: Mechanistic Insights and Potential Signaling Pathways

The anti-inflammatory activity of many natural products, including flavonoids and other phenolic compounds, is often attributed to their ability to modulate key signaling pathways involved in inflammation.

Potential Signaling Pathway:

Caption: Potential mechanism of action via inhibition of NF-κB and COX-2.

Based on its structural class, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate may exert its anti-inflammatory effects through the inhibition of the NF-κB (nuclear factor kappa B) signaling pathway[4]. NF-κB is a critical transcription factor that regulates the expression of many pro-inflammatory genes, including iNOS and COX-2[3]. By inhibiting NF-κB activation, the compound could suppress the production of NO and prostaglandins, thereby reducing the inflammatory response.

Conclusion

The protocols outlined in these application notes provide a robust framework for the systematic evaluation of the anti-inflammatory properties of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. A combination of in vitro and in vivo assays is recommended to build a comprehensive pharmacological profile of this promising natural product. The data generated from these studies will be invaluable for understanding its mechanism of action and for guiding future drug development efforts.

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• 9. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. From Chemistry to Pharmacology: Exploring the Anti-Inflammatory and Antioxidant Potential of Novel Dexketoprofen Amide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, in vitro COX-1/COX-2 inhibition testing and molecular docking study of novel 1,4-benzoxazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. inotiv.com [inotiv.com]
• 13. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols for Evaluating the Antioxidant Capacity of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

For: Researchers, scientists, and drug development professionals.

Introduction: The Rationale for Antioxidant Profiling of Novel Benzofuran Derivatives

In the continuous search for novel therapeutic agents, natural and synthetic compounds with antioxidant properties are of significant interest. Oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathophysiology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1][2] Benzofuran and its dihydro derivatives represent a class of heterocyclic compounds that have garnered attention for their diverse biological activities, including potent antioxidant effects.[3][4][5] The antioxidant potential of these scaffolds is often attributed to their ability to donate a hydrogen atom or an electron, thereby neutralizing free radicals.[6][7]

This document provides a detailed guide for the comprehensive evaluation of the antioxidant capacity of a specific synthetic benzofuran derivative, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate . This compound, with the molecular formula C₁₄H₁₄O₅[8][9], has been identified as a subject of interest in medicinal chemistry for its potential anti-inflammatory and antioxidant pathways.[9] While it can be isolated from the herb Vernonia cinerea[10], it is also available as a synthetic compound for research purposes.[8][9]

These application notes are designed to provide researchers with the foundational knowledge and detailed protocols required to accurately characterize the antioxidant profile of this promising molecule. We will delve into the mechanistic underpinnings of its predicted antioxidant activity and provide step-by-step instructions for a panel of widely accepted antioxidant assays.

Compound Profile: Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Chemical Structure and Properties:

• IUPAC Name: Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

• CAS Number: 617722-56-2[8]

• Molecular Formula: C₁₄H₁₄O₅[8][9]

• Molecular Weight: 262.26 g/mol [9]

The structure of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate features a 2,3-dihydrobenzofuran core, which is a key pharmacophore in many bioactive compounds.[5] The presence of a hydroxyl group on the benzene ring is a critical determinant of its potential antioxidant activity, as it can act as a hydrogen donor to scavenge free radicals. The acetyl and methyl propenoate substituents may modulate the compound's lipophilicity and electron-donating capacity, thereby influencing its overall antioxidant efficacy.

Predicted Antioxidant Mechanism:

The antioxidant activity of phenolic compounds like the one is primarily attributed to their ability to donate a hydrogen atom from the hydroxyl group to a free radical, thus breaking the chain reaction of oxidation. The resulting radical form of the antioxidant is stabilized by resonance. The 2,3-dihydrobenzofuranol ring system is particularly noted for maximizing the stereoelectronic effects necessary for efficient hydrogen atom abstraction by peroxyl radicals.[6]

Caption: Predicted hydrogen atom transfer (HAT) mechanism.

Selection of Antioxidant Capacity Assays: A Multi-Mechanistic Approach

To obtain a comprehensive antioxidant profile, it is crucial to employ a battery of assays that operate via different mechanisms. Antioxidant capacity assays can be broadly categorized into two types: those based on Hydrogen Atom Transfer (HAT) and those based on Single Electron Transfer (SET).[11][12]

Assay Type	Principle	Examples
HAT	Measures the classical ability of an antioxidant to quench free radicals by hydrogen donation.	ORAC
SET	Measures the ability of an antioxidant to transfer one electron to reduce an oxidant.	DPPH, ABTS, FRAP

This guide will provide protocols for the following widely used assays: DPPH, ABTS, FRAP, and ORAC.[13][14]

Detailed Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This SET-based assay utilizes the stable free radical DPPH, which has a deep violet color in solution.[15] In the presence of an antioxidant that can donate an electron, the DPPH radical is reduced to the non-radical form, DPPH-H, resulting in a color change from violet to yellow. The decrease in absorbance at 515-520 nm is proportional to the antioxidant capacity of the sample.[14]

Caption: DPPH Assay Workflow.

Protocol:

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store in a dark bottle at 4°C.

  • Test Compound Stock Solution: Prepare a 1 mg/mL stock solution of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate in a suitable solvent (e.g., DMSO or methanol).

  • Trolox Standard Stock Solution: Prepare a 1 mM stock solution of Trolox in methanol.

• Assay Procedure:

  • Prepare a series of dilutions of the test compound and Trolox standards in methanol.

  • In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each dilution of the test compound, Trolox standards, or blank (methanol).

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution with the blank, and A_sample is the absorbance of the DPPH solution with the test compound or standard.

  • Plot the % scavenging against the concentration of the test compound and Trolox to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This SET-based assay involves the generation of the ABTS radical cation (ABTS•+), which is a blue-green chromophore. The ABTS•+ is produced by the reaction of ABTS with a strong oxidizing agent, such as potassium persulfate. In the presence of an antioxidant, the ABTS•+ is reduced back to the colorless neutral form, and the decrease in absorbance at 734 nm is measured.[15]

Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours before use. Dilute the working solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure:

  • Prepare serial dilutions of the test compound and Trolox standards.

  • Add 20 µL of each dilution to a 96-well microplate.

  • Add 180 µL of the ABTS•+ working solution to each well.

  • Incubate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • Calculate the percentage of ABTS•+ scavenging activity as described for the DPPH assay.

  • Determine the IC₅₀ value or express the results as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay is a SET-based method that measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored by measuring the change in absorbance at 593 nm.[11][15]

Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and add 16 mL of glacial acetic acid in 1 L of deionized water.

  • TPTZ Solution (10 mM): Dissolve 31.2 mg of TPTZ in 10 mL of 40 mM HCl.

  • FeCl₃ Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of deionized water.

  • FRAP Reagent: Mix acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Prepare fresh daily and warm to 37°C before use.

• Assay Procedure:

  • Prepare serial dilutions of the test compound and a standard curve of FeSO₄·7H₂O (100 to 1000 µM).

  • Add 20 µL of the sample, standard, or blank to a 96-well plate.

  • Add 180 µL of the FRAP reagent to each well.

  • Incubate at 37°C for 30 minutes.

  • Measure the absorbance at 593 nm.

• Data Analysis:

  • Construct a standard curve using the FeSO₄·7H₂O standards.

  • Calculate the FRAP value of the test compound from the standard curve and express the results as µM Fe(II) equivalents per gram of the compound.

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay is a HAT-based method that measures the ability of an antioxidant to protect a fluorescent probe (fluorescein) from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). [14]The antioxidant's capacity to scavenge these radicals preserves the fluorescence of the probe. The decay of fluorescence is monitored over time, and the antioxidant capacity is quantified by the area under the curve (AUC).

Protocol:

• Reagent Preparation:

  • Fluorescein Stock Solution (4 µM): Prepare in 75 mM phosphate buffer (pH 7.4).

  • AAPH Solution (240 mM): Prepare fresh daily in 75 mM phosphate buffer (pH 7.4).

  • Trolox Standards: Prepare a series of dilutions (6.25–100 µM) in phosphate buffer.

• Assay Procedure:

  • In a black 96-well microplate, add 25 µL of the test compound, Trolox standards, or blank (phosphate buffer).

  • Add 150 µL of the fluorescein working solution to each well and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader and record the fluorescence every minute for at least 60 minutes (excitation: 485 nm, emission: 520 nm).

• Data Analysis:

  • Calculate the net AUC for each sample by subtracting the AUC of the blank from the AUC of the sample or standard.

  • Plot the net AUC against the Trolox concentration to create a standard curve.

  • Determine the ORAC value of the test compound from the standard curve and express the results as µmol of Trolox equivalents per gram of the compound.

Data Presentation and Interpretation

For a clear comparison of the antioxidant capacity of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, the results from the different assays should be summarized in a table.

Assay	Parameter	Result (Example)
DPPH	IC₅₀ (µg/mL)	15.2 ± 1.3
ABTS	IC₅₀ (µg/mL)	10.8 ± 0.9
FRAP	FRAP Value (µM Fe(II)/g)	850 ± 45
ORAC	ORAC Value (µmol TE/g)	1200 ± 78

Interpretation:

• A lower IC₅₀ value in the DPPH and ABTS assays indicates a higher radical scavenging activity.

• A higher FRAP value signifies a greater reducing power.

• A higher ORAC value indicates a greater capacity to quench peroxyl radicals.

By comparing the results across these assays, a comprehensive understanding of the antioxidant mechanism and potency of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate can be achieved.

Trustworthiness and Self-Validating Systems

To ensure the reliability and reproducibility of the results, the following practices are essential:

• Positive Controls: Always include a well-characterized antioxidant standard, such as Trolox or ascorbic acid, in each assay to validate the experimental setup and for comparative analysis.

• Blanks: Use appropriate blanks to correct for background absorbance or fluorescence.

• Replicates: Perform all experiments in at least triplicate to ensure statistical significance.

• Standard Curves: Generate fresh standard curves for each assay run to ensure accuracy in quantification.

• Solvent Effects: Ensure that the solvent used to dissolve the test compound does not interfere with the assay chemistry. Run a solvent control.

Conclusion

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, by virtue of its chemical structure, holds significant promise as an antioxidant agent. The protocols detailed in these application notes provide a robust framework for the systematic evaluation of its antioxidant capacity. A multi-assay approach is critical to elucidating the full spectrum of its antioxidant activity. The data generated from these studies will be invaluable for researchers in the fields of medicinal chemistry and drug discovery, providing a solid foundation for further preclinical development of this and related benzofuran derivatives.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Protective action of a new benzofuran derivative on lipid peroxidation and sulphydryl groups oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New Benzofuran Derivatives as an Antioxidant Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2,3-Dihydro-5-benzofuranols as antioxidant-based inhibitors of leukotriene biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Benzofuran–stilbene hybrid compounds: an antioxidant assessment – a DFT study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)pr… [cymitquimica.com]
• 9. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate | 617722-56-2 | SZA72256 [biosynth.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. mdpi.com [mdpi.com]
• 12. Comparative Evaluation of Various Total Antioxidant Capacity Assays Applied to Phenolic Compounds with the CUPRAC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Comparative study of antioxidant properties and total phenolic content of 30 plant extracts of industrial interest using DPPH, ABTS, FRAP, SOD, and ORAC assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. e3s-conferences.org [e3s-conferences.org]

Application Notes and Protocols for Antimicrobial Screening of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Authored by: Senior Application Scientist

Introduction: The Therapeutic Potential of Benzofuran Derivatives

The rise of antibiotic resistance presents a formidable challenge to global health, necessitating the urgent discovery of novel antimicrobial agents.[1] Benzofuran and its derivatives have emerged as a promising class of heterocyclic compounds in medicinal chemistry due to their wide array of pharmacological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer properties.[2][3] The benzofuran nucleus serves as a versatile scaffold for designing bioactive molecules, with numerous studies highlighting its potential in developing effective antimicrobial candidates.[1]

This application note focuses on a specific benzofuran derivative, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate . While specific antimicrobial data for this compound is not yet widely published, its structural features, particularly the benzofuran core, provide a strong rationale for its investigation as a potential antimicrobial agent. The presence of acetyl and hydroxy groups on the benzofuran ring may further influence its biological activity, as substitutions at various positions have been shown to impact the antibacterial and antifungal efficacy of this class of compounds.[3]

These protocols provide a comprehensive guide for researchers, scientists, and drug development professionals to conduct preliminary in vitro antimicrobial screening of this compound. The methodologies described herein are based on well-established and standardized assays to ensure reliable and reproducible results.

Part 1: Initial Screening via Agar Disk Diffusion Assay

The agar disk diffusion method is a widely used preliminary screening tool to qualitatively assess the antimicrobial activity of a compound.[4][5][6] It is a straightforward and cost-effective method to determine if a substance can inhibit the growth of a particular microorganism.[7]

Principle

A paper disk impregnated with the test compound is placed on an agar plate uniformly inoculated with a test microorganism. The compound diffuses from the disk into the agar, creating a concentration gradient.[4][5] If the microorganism is susceptible to the compound, a clear zone of no growth, known as the zone of inhibition, will form around the disk.[4] The diameter of this zone is proportional to the antimicrobial activity of the compound.

Experimental Workflow: Agar Disk Diffusion

Caption: Workflow for MIC Determination via Broth Microdilution.

Detailed Protocol: Broth Microdilution

Materials:

• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

• Sterile 96-well round-bottom microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test bacterial strains

• Sterile saline or broth for inoculum preparation

• Micropipettes and sterile tips

• Incubator (37°C)

Procedure:

• Preparation of Serial Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Dispense 100 µL of sterile CAMHB into wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the test compound stock solution (at twice the highest desired final concentration) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound), and well 12 will be the sterility control (no bacteria).

• Preparation of Bacterial Inoculum:

  • Prepare a bacterial suspension adjusted to the 0.5 McFarland standard as described in the disk diffusion protocol.

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Inoculation of the Microtiter Plate:

  • Add 100 µL of the standardized bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12.

• Incubation:

  • Cover the plate and incubate at 37°C for 16-20 hours in ambient air. [8]

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth. [9] Data Presentation: Example MIC Data

Test Microorganism	MIC (µg/mL)
S. aureus ATCC 29213	16
E. coli ATCC 25922	64
P. aeruginosa ATCC 27853	>128
K. pneumoniae ATCC 700603	32

Part 3: Determining Bactericidal vs. Bacteriostatic Activity: The Minimum Bactericidal Concentration (MBC) Assay

While the MIC indicates the concentration that inhibits growth, it does not differentiate between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity. The Minimum Bactericidal Concentration (MBC) assay is performed to determine the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum. [10]

Principle

The MBC test is a continuation of the MIC assay. Aliquots from the wells of the MIC plate that show no visible growth are subcultured onto antibiotic-free agar plates. After incubation, the number of surviving colonies is counted. The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial bacterial count. [10][11]

Experimental Workflow: MBC Determination

Sources

• 1. Benzofuran: an emerging scaffold for antimicrobial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. jopcr.com [jopcr.com]
• 3. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Disk diffusion test - Wikipedia [en.wikipedia.org]
• 6. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. Broth microdilution - Wikipedia [en.wikipedia.org]
• 9. Broth Microdilution | MI [microbiology.mlsascp.com]
• 10. microbe-investigations.com [microbe-investigations.com]
• 11. microchemlab.com [microchemlab.com]

Application Notes and Protocols for Cancer Cell Line Cytotoxicity Assays of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Introduction: The Therapeutic Potential of a Novel Dihydrobenzofuran

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a phenolic compound isolated from the medicinal plant Vernonia cinerea.[1] This plant has a long history in traditional medicine, and modern scientific investigations have begun to validate its use, particularly in the context of cancer therapy. Extracts from Vernonia cinerea have demonstrated cytotoxic effects against a range of cancer cell lines, including colorectal and rhabdomyosarcoma cells.[2][3] The anticancer properties of the plant are often attributed to its rich composition of bioactive molecules, such as sesquiterpene lactones and flavonoids.[2]

The core chemical structure of the topic compound, a dihydrobenzofuran, is a key pharmacophore found in numerous natural and synthetic molecules with significant biological activities, including potent anticancer effects.[4][5] Derivatives of this scaffold have been shown to induce apoptosis and cell cycle arrest in various cancer cell lines, making them a promising area for drug discovery.[5] While specific cytotoxicity data for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is not yet widely published, its origin and chemical class strongly suggest its potential as a novel anticancer agent.

These application notes provide a comprehensive guide for researchers to evaluate the in vitro cytotoxicity of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate against various cancer cell lines. The following protocols for MTT, SRB, and LDH assays are detailed to ensure robust and reproducible data generation.

Scientific Rationale: Why Investigate This Compound?

The decision to investigate the cytotoxic potential of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is grounded in the following scientific reasoning:

• Natural Product Origin: Compounds derived from medicinal plants are a rich source of novel therapeutic agents with unique mechanisms of action.

• Promising Chemical Scaffold: The dihydrobenzofuran core is a well-established pharmacophore in anticancer drug development, with many derivatives exhibiting significant cytotoxic activity.[4][5]

• Activity of Source Plant: Extracts from Vernonia cinerea have confirmed anticancer properties, suggesting that its individual constituents, like the compound , are likely contributors to this activity.[6][7]

• Unexplored Potential: The lack of extensive research on this specific molecule presents an opportunity for novel discoveries in cancer therapeutics.

Experimental Design and Workflow

A systematic approach is crucial for accurately determining the cytotoxic effects of a new compound. The following workflow is recommended for a comprehensive initial screening.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Effects of Vernonia cinerea Less Extracts on Antioxidant Gene Expression in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Antitumor Activity of (E,Z)-1-(dihydrobenzofuran-5-yl)-3-phenyl-2-(1,2,4-triazol-1-yl)-2-propen-1-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. myfoodresearch.com [myfoodresearch.com]
• 7. ijarst.com [ijarst.com]

"Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" HPLC purification protocol

An Application Note and Protocol for the HPLC Purification of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Authored by: A Senior Application Scientist

Abstract

This comprehensive application note provides a detailed protocol for the purification of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, a substituted dihydrobenzofuran derivative. The protocol is designed for researchers, chemists, and drug development professionals engaged in the synthesis and isolation of heterocyclic compounds. This guide outlines a systematic approach, beginning with analytical method development using High-Performance Liquid Chromatography (HPLC) and culminating in a scalable preparative HPLC protocol. The methodology is grounded in established chromatographic principles, ensuring robustness and reproducibility. We explain the rationale behind the selection of stationary phase, mobile phase, and detection parameters, providing a self-validating framework for achieving high purity of the target compound.

Introduction: The Scientific Rationale

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a molecule of moderate complexity, incorporating several functional groups that dictate its chromatographic behavior. Its structure features:

• A polar phenolic hydroxyl group (-OH) and a ketonic acetyl group (-COCH₃), which can participate in hydrogen bonding.

• A moderately non-polar dihydrobenzofuran backbone .

• An ester functionality (-COOCH₃) in the propenoate side chain.

• A conjugated system arising from the aromatic ring and the propenoate group, which makes it suitable for UV detection.

Given this combination of polar and non-polar features, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice. RP-HPLC separates molecules based on their hydrophobicity, using a non-polar stationary phase and a polar mobile phase. In this system, more non-polar compounds are retained longer on the column. Our target molecule is expected to exhibit moderate retention, allowing for effective separation from more polar starting materials or more non-polar byproducts.

The presence of a chiral center at the C2 position of the dihydrobenzofuran ring means the compound exists as a pair of enantiomers. This protocol will focus on the initial purification of the racemic mixture. A subsequent chiral separation would be required to isolate individual enantiomers, which is beyond the scope of this primary purification guide.

Experimental Workflow: From Analysis to Purification

The purification strategy follows a logical progression from small-scale analytical method development to large-scale preparative chromatography. This ensures that the separation is optimized for resolution and throughput before committing larger quantities of material.

Caption: A systematic workflow for HPLC purification.

Detailed Protocols and Methodologies

Materials and Equipment

• Solvents: HPLC-grade acetonitrile (ACN), methanol (MeOH), and ultrapure water.

• Additives: Formic acid (FA) or trifluoroacetic acid (TFA), >99% purity.

• Columns:

  • Analytical: C18 column, 4.6 x 150 mm, 5 µm particle size.

  • Preparative: C18 column, 21.2 x 150 mm, 5 µm particle size.

• Equipment:

  • Analytical/Preparative HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.

  • Mass Spectrometer (MS) for peak identification (optional but recommended).

  • Fraction collector.

  • Rotary evaporator for solvent removal.

Protocol 1: Analytical Method Development

Objective: To develop a robust analytical method that provides baseline separation of the target compound from impurities.

Step-by-Step Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in Water. The acidic modifier is crucial for protonating the phenolic hydroxyl group and any residual silanols on the silica backbone, leading to sharper, more symmetrical peaks.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Preparation:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., 1:1 ACN:Water or Methanol) to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter to remove particulate matter that could damage the column.

• Chromatographic Conditions:

  • Set up the HPLC system according to the parameters in the table below.

  • Equilibrate the column with the initial mobile phase composition for at least 10 column volumes.

  • Inject 5 µL of the filtered sample and run the gradient method.

• Peak Identification and Optimization:

  • Identify the target peak based on its retention time and, if available, its mass-to-charge ratio (m/z) from an in-line MS detector.

  • Analyze the resolution between the target peak and adjacent impurities. The goal is to achieve a resolution (Rs) of > 2.0 for baseline separation.

  • If separation is suboptimal, adjust the gradient slope. A shallower gradient will increase run time but improve the resolution of closely eluting peaks.

Table 1: Analytical HPLC Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	General-purpose reversed-phase column suitable for a wide range of moderate polarity compounds.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to suppress ionization, leading to better peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile offers low viscosity and good UV transparency.
Gradient Elution	30% to 95% B over 15 minutes; hold at 95% B for 2 min	A broad scouting gradient to elute compounds with a wide range of polarities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing good efficiency.
Column Temperature	30 °C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
Detection (UV)	254 nm, 280 nm, and 320 nm	The conjugated system should absorb strongly in this range. Monitoring multiple wavelengths helps ensure purity.
Injection Volume	5 µL	Small volume to prevent column overloading and band broadening.

Protocol 2: Preparative HPLC Scale-Up

Objective: To purify a larger quantity of the target compound using the optimized analytical method as a foundation.

Step-by-Step Procedure:

• Method Transfer and Adjustment:

  • The gradient from the analytical method must be scaled geometrically to the preparative column. The gradient time should be adjusted based on the column volumes. A key principle is to maintain the same number of column volumes for each step of the gradient.

  • The flow rate is increased proportionally to the cross-sectional area of the preparative column. For a 21.2 mm ID column, the flow rate would be approximately 21 mL/min.

• Sample Preparation for Loading:

  • Dissolve the crude material in the minimal amount of a strong solvent (like DMSO or DMF) and then dilute it with the initial mobile phase (e.g., 30% ACN/Water). This prevents solvent-induced peak distortion.

  • The final concentration should be as high as possible without causing precipitation, typically in the range of 20-100 mg/mL.

• Chromatographic Run and Fraction Collection:

  • Set up the preparative HPLC system with the parameters outlined in Table 2.

  • Perform a test injection with a small volume to confirm the retention time of the target peak.

  • Inject the bulk sample.

  • Configure the fraction collector to collect eluent based on the UV signal. Start collecting just before the target peak begins to elute and stop just after it returns to baseline.

• Post-Purification Processing:

  • Analyze a small aliquot from each collected fraction using the analytical HPLC method to assess purity.

  • Combine the fractions that meet the required purity threshold (e.g., >98%).

  • Remove the organic solvent (acetonitrile) and water using a rotary evaporator. Lyophilization (freeze-drying) may be necessary to remove the final traces of water.

Table 2: Preparative HPLC Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 21.2 x 150 mm, 5 µm	Larger diameter column to accommodate higher mass loads for purification.
Mobile Phase A	0.1% Formic Acid in Water	Consistent with the analytical method.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Consistent with the analytical method.
Gradient Elution	30% to 95% B over 15 minutes (scaled)	The gradient duration is kept similar to maintain resolution while scaling the flow rate.
Flow Rate	~21 mL/min	Scaled from the analytical flow rate to maintain linear velocity.
Column Temperature	30 °C	Maintains consistency with the optimized analytical method.
Detection (UV)	280 nm	A single, robust wavelength is typically used to trigger fraction collection.
Sample Loading	50-200 mg per injection (dependent on solubility)	The loading amount must be optimized to avoid peak distortion while maximizing throughput.

Trustworthiness and Self-Validation

This protocol is designed as a self-validating system. The initial analytical run provides the benchmark chromatogram. The purity of the final, pooled fractions must be re-assessed using this initial analytical method. The resulting chromatogram of the purified product should show a single, sharp peak at the expected retention time, confirming the success of the purification. Further characterization by NMR and Mass Spectrometry is recommended to confirm structural integrity post-purification.

References

• Waters Corporation. (2012). A Primer on Reversed-Phase Chromatography. Available at: [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography, 3rd Edition. John Wiley & Sons. Available at: [Link]

• GE Healthcare. (2011). Reversed Phase Chromatography: Principles and Methods. Available at: [Link]

Application Notes and Protocols for In Vitro Biological Testing of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Introduction: Unveiling the Therapeutic Potential of a Novel Benzofuran Derivative

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a novel synthetic compound featuring a dihydrobenzofuran scaffold. This structural motif is present in a wide array of natural products and pharmacologically active molecules, suggesting a potential for significant biological activity.[1][2][3][4] The presence of acetyl and hydroxyl groups on the aromatic ring, coupled with a propenoate side chain, indicates the possibility of anti-inflammatory and antioxidant properties. This document provides a comprehensive guide for researchers, scientists, and drug development professionals to conduct in vitro biological testing of this compound. The protocols herein are designed to first establish a safety profile through cytotoxicity assessment, followed by a thorough investigation of its potential anti-inflammatory and antioxidant efficacy.

The primary inflammatory pathways of interest for this compound are the nuclear factor-kappa B (NF-κB) signaling cascade and the arachidonic acid metabolism pathway, which involves the cyclooxygenase (COX) and 5-lipoxygenase (5-LOX) enzymes.[5][6] Dysregulation of these pathways is implicated in numerous inflammatory diseases.[5] Furthermore, oxidative stress, characterized by an overproduction of reactive oxygen species (ROS), is often intertwined with inflammation.[7] Therefore, evaluating the compound's ability to mitigate ROS production is a critical aspect of its biological characterization.

This guide is structured to provide not only step-by-step protocols but also the scientific rationale behind each experimental choice, ensuring a robust and reproducible evaluation of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Part 1: Foundational Assessment - Cytotoxicity Profiling

Before investigating the specific biological activities of a novel compound, it is imperative to determine its cytotoxic profile. This initial screening identifies the concentration range at which the compound can be safely studied without inducing significant cell death, which could otherwise confound the results of subsequent functional assays. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted colorimetric method for assessing cell viability and metabolic activity.[8][9][10][11]

Principle of the MTT Assay

The MTT assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of viable cells to reduce the yellow, water-soluble tetrazolium salt (MTT) into a purple, insoluble formazan product.[8][9] The amount of formazan produced is directly proportional to the number of living, metabolically active cells. The formazan crystals are then solubilized, and the absorbance is measured spectrophotometrically. A decrease in absorbance in treated cells compared to untreated controls indicates a reduction in cell viability.[9][11]

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol: MTT Assay

• Cell Seeding:

  • Seed an appropriate cell line (e.g., RAW 264.7 murine macrophages for inflammation studies) into a 96-well flat-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.[12]

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate in a suitable solvent, such as dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve a range of final concentrations for testing (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in all wells, including controls, is consistent and non-toxic (typically ≤ 0.5%).

  • Carefully remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of the test compound. Include wells with medium and DMSO alone as a vehicle control and wells with untreated cells as a negative control.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.[12]

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[9][10]

  • Incubate the plate for 4 hours at 37°C in the dark.[8][10] During this time, viable cells will convert the MTT into purple formazan crystals.

• Formazan Solubilization and Absorbance Measurement:

  • After the 4-hour incubation, add 100 µL of a solubilization solution (e.g., SDS-HCl solution or DMSO) to each well to dissolve the formazan crystals.[10][12]

  • Incubate the plate overnight at 37°C in a humidified atmosphere.[8]

  • Gently mix the contents of each well and measure the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8][9][11]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the test compound using the following formula:

    • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

  • Plot the percentage of cell viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Parameter	Recommendation	Rationale
Cell Line	RAW 264.7, THP-1, or relevant cell line for the intended study	To ensure the cytotoxic profile is relevant to the subsequent functional assays.
Seeding Density	1 x 10⁴ cells/well	To ensure cells are in the logarithmic growth phase during the experiment.
Compound Concentrations	Logarithmic dilutions (e.g., 0.1 µM to 100 µM)	To obtain a dose-response curve and accurately determine the IC₅₀.
Incubation Time	24, 48, and 72 hours	To assess both short-term and long-term cytotoxic effects.
Controls	Untreated cells, vehicle control (DMSO), positive control (e.g., doxorubicin)	To ensure the validity of the assay and provide a reference for cytotoxicity.

Part 2: Investigation of Anti-Inflammatory Activity

Based on the non-toxic concentration range determined from the cytotoxicity assays, the anti-inflammatory potential of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate can be explored. This section outlines protocols to investigate the compound's effect on key inflammatory pathways.

A. Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation, controlling the expression of pro-inflammatory genes, including cytokines and chemokines.[5][13] In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[14] Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB.[13][15] This allows NF-κB to translocate to the nucleus and initiate the transcription of target genes.[14][16]

Signaling Pathway: Canonical NF-κB Activation

Caption: Canonical NF-κB signaling pathway activation.

Protocol: NF-κB Reporter Gene Assay

This assay utilizes a cell line stably transfected with a reporter plasmid containing a luciferase gene under the control of an NF-κB response element. The luminescence produced is proportional to NF-κB transcriptional activity.

• Cell Culture and Treatment:

  • Use a suitable reporter cell line (e.g., HEK293-NF-κB-luc or THP-1-NF-κB-luc).

  • Seed the cells in a 96-well white, opaque plate and allow them to adhere overnight.

  • Pre-treat the cells with various non-toxic concentrations of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate for 1-2 hours.

  • Stimulate the cells with an NF-κB activator, such as TNF-α (10 ng/mL) or LPS (1 µg/mL), for 6-8 hours.[14] Include unstimulated and vehicle-treated stimulated controls.

• Luciferase Assay:

  • After stimulation, lyse the cells and measure luciferase activity using a commercial luciferase assay kit according to the manufacturer's instructions.

  • Measure luminescence using a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to cell viability (determined by a parallel MTT assay) to account for any potential cytotoxic effects of the compound.

  • Calculate the percentage of NF-κB inhibition for each compound concentration relative to the stimulated vehicle control.

B. Inhibition of Cyclooxygenase (COX) Enzymes

COX enzymes (COX-1 and COX-2) are key in the conversion of arachidonic acid to prostaglandins, which are potent inflammatory mediators.[17] While COX-1 is constitutively expressed and involved in physiological functions, COX-2 is induced during inflammation.[17] Selective inhibition of COX-2 is a desirable therapeutic strategy to reduce inflammation with fewer gastrointestinal side effects.

Protocol: Fluorometric COX-2 Inhibitor Screening Assay

This assay is based on the fluorometric detection of Prostaglandin G2, an intermediate product generated by the COX enzyme.[18]

• Reagent Preparation:

  • Prepare all reagents as per the commercial kit's instructions (e.g., Assay Genie's COX-2 Inhibitor Screening Kit).[18] This typically includes reconstituting the COX-2 enzyme, preparing the assay buffer, probe, cofactor, and arachidonic acid substrate.[18][19]

• Assay Procedure:

  • In a 96-well white opaque plate, add the test compound at various concentrations.[18]

  • Include a positive control (e.g., Celecoxib, a known COX-2 inhibitor) and an enzyme control (no inhibitor).[18]

  • Add the reaction mix containing COX-2 enzyme, assay buffer, probe, and cofactor to each well.[18][19]

  • Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to interact with the enzyme.[20]

  • Initiate the reaction by adding the arachidonic acid substrate.[20]

  • Immediately measure the fluorescence kinetically for 5-10 minutes at an excitation/emission of 535/587 nm.[18]

• Data Analysis:

  • Determine the rate of the reaction from the linear portion of the kinetic curve.

  • Calculate the percentage of COX-2 inhibition for each concentration of the test compound.

  • Plot the percentage of inhibition against the compound concentration to determine the IC₅₀ value.

Parameter	Recommendation	Rationale
Enzyme Source	Human recombinant COX-2	To ensure the results are relevant to human physiology.[17]
Positive Control	Celecoxib	A well-characterized selective COX-2 inhibitor for assay validation.[17][18]
Substrate Concentration	As recommended by the kit, typically around the Kₘ value	To ensure optimal enzyme activity and sensitive detection of inhibition.
Detection Method	Fluorometric	Offers high sensitivity and is suitable for high-throughput screening.[18]

C. Inhibition of 5-Lipoxygenase (5-LOX) Enzyme

5-LOX is another crucial enzyme in the arachidonic acid pathway, responsible for the production of leukotrienes, which are potent pro-inflammatory mediators, particularly in asthma and allergic reactions.[21][22]

Protocol: 5-LOX Inhibitor Screening Assay

This assay typically measures the end products of the 5-LOX reaction.

• Assay Setup:

  • Use a commercial 5-LOX inhibitor screening kit.

  • In a 96-well plate, add the 5-LOX enzyme, assay buffer, and the test compound at various concentrations.

  • Include a positive control (e.g., Zileuton) and an enzyme control.[23]

• Reaction and Detection:

  • Initiate the reaction by adding the arachidonic acid substrate.

  • Incubate at room temperature for the time specified in the kit protocol.

  • Measure the output (e.g., fluorescence or absorbance) according to the kit's instructions.

• Data Analysis:

  • Calculate the percentage of 5-LOX inhibition for each concentration of the test compound.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

Part 3: Evaluation of Antioxidant Activity

Inflammation and oxidative stress are closely linked, with inflammatory cells producing ROS. Antioxidants can mitigate inflammation by neutralizing these reactive species.

Measurement of Intracellular Reactive Oxygen Species (ROS)

The production of ROS can be measured using cell-permeable fluorescent probes. 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA) is a commonly used probe that is non-fluorescent until it is oxidized by ROS within the cell to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[24][25]

Experimental Workflow: ROS Measurement

Caption: Workflow for intracellular ROS measurement using H₂DCFDA.

Detailed Protocol: Intracellular ROS Measurement

• Cell Culture and Treatment:

  • Seed cells (e.g., RAW 264.7) in a black, clear-bottom 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with non-toxic concentrations of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate for 1-2 hours. Include a positive control (e.g., N-acetylcysteine).

• Probe Loading:

  • Remove the treatment medium and wash the cells with PBS.

  • Load the cells with 10 µM H₂DCFDA in serum-free medium and incubate for 30 minutes at 37°C in the dark.[26]

• ROS Induction and Measurement:

  • Wash the cells again with PBS to remove excess probe.

  • Add a ROS-inducing agent, such as hydrogen peroxide (H₂O₂) or LPS, to the wells.

  • Immediately measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm using a fluorescence microplate reader.[26] Readings can be taken kinetically over 30-60 minutes.

• Data Analysis:

  • Calculate the percentage of ROS inhibition for each concentration of the test compound compared to the ROS-induced control.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the initial in vitro biological characterization of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. By systematically evaluating its cytotoxicity, anti-inflammatory, and antioxidant properties, researchers can gain valuable insights into its therapeutic potential. Positive results from these in vitro assays would warrant further investigation, including more detailed mechanistic studies and eventual progression to in vivo models of inflammation and related diseases.

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• ResearchGate. (2013). Is there any simple method to measure ROS generation?. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro 5‐LOX enzyme inhibition assay of the synthesized compounds in comparison with celecoxib. Retrieved from [Link]

• Jayasuriya, W. J. A. B. N., et al. (2017). In vitro assays to investigate the anti-inflammatory activity of herbal extracts: A Review. World Journal of Pharmaceutical Research, 6(17), 130-138.

• PubMed. (2024). In vitro 5-LOX inhibitory and antioxidant potential of isoxazole derivatives. Retrieved from [Link]

• MDPI. (2023). Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. Retrieved from [Link]

• bioRxiv. (2024). IN VITRO 5-LOX INHIBITORY POTENTIAL AND ANTIOXIDANT ACTIVITY OF NEW ISOXAZOLE DERIVATIVES. Retrieved from [Link]

• MDPI. (2023). Investigating COX-2 and 5-LOX Enzyme-Related Anti-Inflammatory and Antioxidant Activities and Phytochemical Features of Scutellaria salviifolia Benth. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro assay of benzofuran derivatives 3. Retrieved from [Link]

• PubMed. (2010). Synthesis of novel benzofuran and related benzimidazole derivatives for evaluation of in vitro anti-HIV-1, anticancer and antimicrobial activities. Retrieved from [Link]

• MDPI. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Retrieved from [Link]

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• ACS Omega. (2024). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Retrieved from [Link]

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• Semantic Scholar. (1990). The Synthesis of Two 6-Acetyl-2,3-dihydro-5-benzofuranols Naturally Obtained from Baccharis conferta. Retrieved from [Link]

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• PubMed. (2014). First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. Retrieved from [Link]

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"Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" as a scaffold for drug design

Application Notes & Protocols: The 2,3-Dihydrobenzofuran Scaffold for Modern Drug Discovery

Focus Molecule: Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Introduction: The 2,3-Dihydrobenzofuran Core as a Privileged Scaffold

The 2,3-dihydrobenzofuran motif is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2][3] This heterocyclic system, comprising a benzene ring fused to a dihydrofuran ring, provides a rigid, three-dimensional topography that is ideal for targeted interactions with diverse biological macromolecules.[2][3] Its structural features are found in numerous natural products and synthetic pharmaceuticals exhibiting a wide spectrum of pharmacological activities, including anti-inflammatory, anticancer, antioxidant, antiviral, and antifungal properties.[4][5][6]

The molecule of interest, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate , serves as an exemplary starting point for a drug discovery campaign. While this specific derivative is not extensively documented, a closely related isomer, Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate, has been isolated from plants like Microglossa pyrifolia, whose roots are associated with analgesic and hepatic activities.[7] This suggests a strong biological precedent for this structural class.

This guide provides a comprehensive framework for utilizing this scaffold, detailing its structural rationale, synthetic protocols for the core and its derivatives, and robust methodologies for biological and computational evaluation.

Section 1: Structural and Physicochemical Rationale

The therapeutic potential of the Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate scaffold stems from its distinct chemical features, which can be systematically modified to tune its pharmacological profile.

• Dihydrobenzofuran Core: Provides a rigid, non-planar backbone for orienting substituents.

• Phenolic Hydroxyl (-OH): Acts as a crucial hydrogen bond donor and acceptor. Its presence suggests potential antioxidant activity and key interactions with target proteins.[8] It is also a prime site for derivatization to modulate solubility and cell permeability.

• Acetyl Group (-COCH₃): A potential hydrogen bond acceptor. This ketone can be modified through various chemical reactions to explore the Structure-Activity Relationship (SAR).

• Methyl Propenoate Moiety: This α,β-unsaturated ester is an electron-withdrawing group and a potential Michael acceptor. It offers multiple points for modification, including hydrolysis to the carboxylic acid or amidation, to alter charge, polarity, and interaction capacity.

These features make the scaffold an excellent candidate for library synthesis aimed at a range of therapeutic targets.[9]

Key Diversification Points for Library Synthesis

The strategic modification of the core scaffold is essential for exploring SAR and optimizing for potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Caption: Key diversification points on the scaffold.

Section 2: Synthetic Protocols

The synthesis of a focused library begins with the efficient construction of the core scaffold, followed by systematic derivatization. Modern synthetic methods offer numerous routes to the 2,3-dihydrobenzofuran core.[1][10][11]

Protocol 2.1: Synthesis of the Core Scaffold

This protocol outlines a plausible multi-step synthesis adapted from established methodologies for constructing substituted 2,3-dihydrobenzofurans. The key step often involves an intramolecular cyclization.

Objective: To synthesize Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Rationale: This route employs a palladium-catalyzed intramolecular Heck reaction, a robust method for forming the dihydrofuran ring.[1] The choice of protecting groups for the phenol is critical to ensure compatibility with downstream reaction conditions.

Step-by-Step Methodology:

• Synthesis of the Allyl Ether Precursor:

  • Start with commercially available 4-acetyl-3-hydroxyphenol. Protect the phenolic hydroxyl group at position 3 (e.g., as a methoxymethyl (MOM) ether) to prevent interference.

  • Perform an O-allylation on the remaining free phenol at position 1 using allyl bromide and a mild base like K₂CO₃ in acetone. This yields the diaryl ether precursor.

• Intramolecular Heck Cyclization:

  • Subject the allyl ether precursor to a palladium catalyst (e.g., Pd(OAc)₂) with a suitable phosphine ligand (e.g., P(o-tol)₃) and a base (e.g., Ag₂CO₃) in a high-boiling solvent like toluene.

  • This reaction will form the 2-methyl-2,3-dihydrobenzofuran ring. The product will be a racemic mixture of the C2-substituted dihydrobenzofuran.

• Functional Group Interconversion:

  • The methyl group at C2 needs to be converted to the methyl propenoate. This can be achieved via oxidation of the methyl group to an aldehyde, followed by a Horner-Wadsworth-Emmons reaction with the appropriate phosphonate ylide to install the α,β-unsaturated ester.

• Deprotection:

  • Remove the MOM protecting group from the phenolic hydroxyl using acidic conditions (e.g., HCl in methanol) to yield the final target compound.

• Purification:

  • Purify the final product using column chromatography on silica gel. Characterize using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm structure and purity.

Protocol 2.2: Library Generation via Scaffold Decoration

Objective: To create a library of analogs by modifying the R1, R2, and R3 positions.

Rationale: Parallel synthesis techniques can be employed to efficiently generate a matrix of compounds, allowing for rapid exploration of SAR.

A. Modification at R1 (Phenolic -OH):

• Etherification: React the core scaffold with a library of alkyl halides (e.g., benzyl bromide, ethyl bromoacetate) under basic conditions (K₂CO₃, DMF) to generate a series of ethers.

• Rationale: Modulates lipophilicity and introduces new steric bulk or functional groups.

B. Modification at R2 (Acetyl Group):

• Reduction: Use NaBH₄ in methanol to reduce the ketone to a secondary alcohol. This introduces a new chiral center and a hydrogen bond donor.

• Amidation (via Oximation): Convert the ketone to an oxime using hydroxylamine, followed by a Beckmann rearrangement to yield an amide.

• Rationale: Explores the electronic and steric requirements of the binding pocket in this region.

C. Modification at R3 (Propenoate Ester):

• Amidation: React the core scaffold with a diverse panel of primary and secondary amines in the presence of a coupling agent like trimethylaluminum (Weinreb amidation) or after hydrolysis to the carboxylic acid using standard peptide coupling reagents (HATU, HOBt).

• Rationale: Introduces a wide range of functional groups and modulates the hydrogen bonding capacity of this moiety.

Section 3: Biological Evaluation Strategy

Based on the known activities of the dihydrobenzofuran scaffold, a primary screening cascade should focus on anti-inflammatory and anticancer properties.[4][5]

Protocol 3.1: In Vitro Anti-Inflammatory Assay (LPS-Stimulated Macrophages)

Objective: To assess the ability of synthesized compounds to inhibit the production of inflammatory mediators.

Rationale: Lipopolysaccharide (LPS) is a potent activator of macrophages, inducing the expression of pro-inflammatory enzymes like COX-2 and iNOS, and the release of cytokines like IL-6 and TNF-α. This cell-based assay provides a physiologically relevant model of inflammation.[4]

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Compound Treatment: Seed cells in 96-well plates. Pre-treat cells with varying concentrations of test compounds (e.g., 0.1 to 50 µM) for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., Dexamethasone).

• Inflammatory Challenge: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Nitric Oxide (NO) Measurement: Measure the accumulation of nitrite (a stable product of NO) in the culture supernatant using the Griess Reagent System.

• Cytokine Measurement (IL-6, TNF-α): Quantify the concentration of IL-6 and TNF-α in the supernatant using commercially available ELISA kits.

• Cell Viability Assay: Concurrently, perform an MTT or PrestoBlue assay on a parallel plate to ensure that the observed anti-inflammatory effects are not due to cytotoxicity.

• Data Analysis: Calculate IC₅₀ values for the inhibition of NO, IL-6, and TNF-α production.

Caption: Workflow for the in vitro anti-inflammatory assay.

Table 1: Hypothetical Screening Data Summary

Compound ID	R1 Moiety	R2 Moiety	R3 Moiety	NO IC₅₀ (µM)	IL-6 IC₅₀ (µM)	Cytotoxicity CC₅₀ (µM)
Core-001	-OH	-COCH₃	-COOCH₃	15.2	22.5	> 100
Lib-014	-OCH₂Ph	-COCH₃	-COOCH₃	8.7	12.1	> 100
Lib-023	-OH	-CH(OH)CH₃	-COOCH₃	11.5	18.9	> 100
Lib-058	-OH	-COCH₃	-CONH(CH₂Ph)	2.1	4.3	85.6
Dexamethasone	N/A	N/A	N/A	0.05	0.02	> 100

Section 4: In Silico Workflow for Lead Optimization

Computational tools are indispensable for prioritizing synthesized compounds and guiding the design of the next generation of analogs.

Protocol 4.1: Molecular Docking and ADMET Prediction

Objective: To predict the binding mode of active compounds against a relevant target and to evaluate their drug-like properties.

Rationale: For anti-inflammatory compounds, COX-2 is a common and well-validated target. Docking studies can provide structural hypotheses for observed activity, while in silico ADMET models can flag potential liabilities early in the discovery process.

Step-by-Step Methodology:

• Target Preparation: Obtain the crystal structure of the target protein (e.g., COX-2, PDB ID: 5KIR) from the Protein Data Bank. Prepare the protein by removing water molecules, adding hydrogens, and assigning charges. Define the binding site based on the co-crystallized ligand.

• Ligand Preparation: Generate 3D structures of the synthesized compounds. Minimize their energy and assign appropriate charges.

• Molecular Docking: Use a validated docking program (e.g., AutoDock Vina, Glide) to dock the library of compounds into the prepared active site of the target protein.

• Pose Analysis: Analyze the predicted binding poses. Look for key interactions (hydrogen bonds, hydrophobic contacts, π-π stacking) that could explain the SAR observed in the biological assays. For example, does the phenolic -OH interact with a key serine or tyrosine residue?

• ADMET Prediction: Submit the structures of the most potent compounds to computational tools (e.g., SwissADME, pkCSM) to predict properties such as:

  • Physicochemical Properties: LogP, Molecular Weight, Topological Polar Surface Area (TPSA).

  • Pharmacokinetics: Oral bioavailability, blood-brain barrier penetration.

  • Toxicity: Ames test mutagenicity, hERG inhibition.

• Integrated Analysis: Combine the docking scores, binding pose analysis, and ADMET predictions with the in vitro activity data to select the most promising compounds for further optimization and in vivo studies.

Caption: In silico workflow for lead candidate prioritization.

Conclusion

The 2,3-dihydrobenzofuran scaffold, exemplified by Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, represents a highly valuable starting point for drug discovery programs. Its proven track record in bioactive compounds, coupled with its synthetic tractability, allows for the systematic exploration of chemical space. By integrating rational design, robust synthetic protocols, and a tiered biological and computational evaluation cascade, researchers can effectively leverage this privileged scaffold to develop novel therapeutic agents for a range of human diseases.

References

• Ashraf, R., Zahoor, A. F., Ali, K. G., Nazeer, U., Saif, M. J., Mansha, A., Chaudhry, A. R., & Irfan, A. (2024). Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. RSC Advances, 14(22), 15655–15694. [Link][1][2]

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans. Retrieved from [Link][10]

• Zahoor, A. F., et al. (2024). Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent update. Frontiers in Chemistry. [Link][11]

• Aguilar-Guadarrama, B., & Rios, M. Y. (2009). Active compounds against tinea pedis dermatophytes from Ageratina pichinchensis var. bustamenta. Natural Product Research, 23(16), 1559-65. [Link][12]

• Jiménez-Estrada, M., et al. (2021). Phytochemical, Pharmacological, and Biotechnological Study of Ageratina pichinchensis: A Native Species of Mexico. Molecules, 26(20), 6296. [Link][13]

• Fayad, S., et al. (2023). Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. International Journal of Molecular Sciences, 24(13), 10515. [Link][4]

• Nielsen, T. E., et al. (2017). Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. ACS Combinatorial Science, 19(4), 256-261. [Link][3][9]

• Sun, W., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances, 9(50), 29336-29351. [Link][5]

• Patil, S. A., et al. (2011). New Benzofuran Derivatives as an Antioxidant Agent. Journal of Young Pharmacists, 3(4), 309-314. [Link][8]

• Al-Ostoot, F. H., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Pharmaceuticals, 15(5), 548. [Link][6]

Sources

• 1. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01830C [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 6. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Phytochemical, Pharmacological, and Biotechnological Study of Ageratina pichinchensis: A Native Species of Mexico - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate in Natural Product Synthesis

Introduction: A Versatile Chiral Building Block from Nature

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a naturally occurring compound isolated from the medicinal plant Vernonia cinerea. This intricate molecule embodies a privileged 2,3-dihydrobenzofuran scaffold, a common motif in a plethora of biologically active natural products. The inherent functionalities—a reactive acrylic ester, a synthetically versatile acetyl group, a nucleophilic phenol, and a chiral center at the C2 position—render it a highly attractive starting material and intermediate for the synthesis of complex natural products and novel therapeutic agents. The benzofuran core is associated with a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, antioxidant, and anticancer properties, making its derivatives prime candidates for drug discovery programs.[1]

These application notes provide a comprehensive guide for researchers, synthetic chemists, and drug development professionals on the synthesis and potential applications of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. We will delve into a plausible synthetic protocol, outline potential synthetic transformations, and provide detailed experimental procedures and data interpretation.

Retrosynthetic Analysis and Proposed Synthetic Pathway

While this compound is naturally occurring, a robust synthetic route is essential for ensuring a consistent supply for research and development. Herein, we propose a convergent and logical synthetic strategy based on well-established organic transformations. The retrosynthetic analysis hinges on the formation of the 2,3-dihydrobenzofuran core via an intramolecular cyclization of a corresponding 2-allylphenol intermediate.

Caption: Retrosynthetic analysis of the target molecule.

The forward synthesis, therefore, commences with a commercially available starting material, 4-acetylresorcinol.

Detailed Synthetic Protocol

This protocol is a proposed route based on established methodologies for the synthesis of analogous compounds. Optimization of reaction conditions may be necessary to achieve optimal yields.

Part 1: Synthesis of 2-Allyl-4-acetyl-5-hydroxyphenol

This initial step involves the protection of one phenolic hydroxyl, followed by a Williamson ether synthesis and a subsequent Claisen rearrangement.

Step 1a: Monoprotection of 4-Acetylresorcinol

• Dissolve 4-acetylresorcinol (1.0 eq) in dry dichloromethane (DCM, 0.2 M).

• Add dihydropyran (1.1 eq) and a catalytic amount of pyridinium p-toluenesulfonate (PPTS, 0.05 eq).

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford the monoprotected product.

Step 1b: Williamson Ether Synthesis

• To a solution of the monoprotected 4-acetylresorcinol (1.0 eq) in dry acetone (0.3 M), add potassium carbonate (1.5 eq).

• Add allyl bromide (1.2 eq) dropwise at room temperature.

• Reflux the reaction mixture for 8-12 hours, monitoring by TLC.

• After cooling to room temperature, filter off the potassium carbonate.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the allyl phenyl ether derivative.

Step 1c: Claisen Rearrangement

• Heat the crude allyl phenyl ether derivative neat under an inert atmosphere (e.g., nitrogen or argon) at 180-200 °C for 2-4 hours.[2][3][4][5][6]

• Monitor the reaction progress by TLC.

• Cool the reaction mixture to room temperature.

• The resulting crude 2-allylphenol derivative is often used in the next step without further purification.

Part 2: Intramolecular Cyclization to form the 2,3-Dihydrobenzofuran Core

The formation of the dihydrobenzofuran ring can be achieved through an oxidative cyclization.

• Dissolve the crude 2-allylphenol derivative from the previous step in a suitable solvent such as acetonitrile (0.1 M).

• Add a palladium(II) catalyst, for example, bis(acetonitrile)palladium(II) chloride (PdCl₂(MeCN)₂, 0.1 eq).

• Add an oxidant such as benzoquinone (2.0 eq).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate.

• Purify the crude product by column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the 2-substituted-2,3-dihydrobenzofuran.

Part 3: Functional Group Manipulations

Step 3a: Friedel-Crafts Acylation

• To a solution of the 5-hydroxy-2,3-dihydrobenzofuran intermediate in a suitable solvent like nitrobenzene or 1,2-dichloroethane, add aluminum chloride (AlCl₃, 2.5 eq) portion-wise at 0 °C.

• Add acetyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.[7][8][9][10][11]

• Pour the reaction mixture into a mixture of ice and concentrated HCl.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water, saturated sodium bicarbonate solution, and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify by column chromatography to afford 6-acetyl-5-hydroxy-2,3-dihydrobenzofuran.

Step 3b: Introduction of the Methyl Propenoate Moiety via Wittig Reaction

This step requires the introduction of a formyl group at the C2 position, which can be challenging. A plausible, albeit multi-step, approach would be the conversion of a 2-hydroxymethyl group (formed during cyclization of a corresponding cinnamyl alcohol derivative) to the aldehyde. A more direct, though potentially lower-yielding, approach would be a Vilsmeier-Haack formylation of the dihydrobenzofuran, though regioselectivity could be an issue. Assuming the successful synthesis of the 2-formyl derivative:

• To a suspension of methyl(triphenylphosphoranylidene)acetate (1.2 eq) in dry THF (0.2 M), add a solution of the 2-formyl-6-acetyl-5-hydroxy-2,3-dihydrobenzofuran (1.0 eq) in dry THF dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.[12][13][14][15]

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with water and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify by column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the final product, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Caption: Proposed synthetic pathway for the target molecule.

Spectroscopic Data and Interpretation

The following table summarizes the expected spectroscopic data for the title compound based on analysis of its structure and data from similar compounds.[16][17][18][19][20]

Data Type	Expected Values
¹H NMR	δ (ppm): ~12.0 (s, 1H, phenolic OH), 7.5-7.8 (m, 2H, aromatic), 6.8-7.0 (d, 1H, aromatic), 6.3 (s, 1H, vinylic), 5.8 (s, 1H, vinylic), 5.2-5.4 (m, 1H, H-2), 3.7 (s, 3H, OCH₃), 3.3-3.5 (m, 2H, H-3), 2.6 (s, 3H, COCH₃).
¹³C NMR	δ (ppm): ~200 (C=O, acetyl), ~168 (C=O, ester), ~160 (aromatic C-O), ~140 (vinylic C), ~130-135 (aromatic C), ~125 (vinylic CH₂), ~110-120 (aromatic CH), ~85 (C-2), ~52 (OCH₃), ~30 (C-3), ~26 (COCH₃).
Mass Spec (HRMS)	Calculated for C₁₄H₁₄O₅: [M+H]⁺, [M+Na]⁺.
IR	ν (cm⁻¹): ~3400 (O-H), ~1710 (C=O, ester), ~1650 (C=O, acetyl), ~1600, 1480 (C=C, aromatic).

Applications in Natural Product Synthesis

The rich functionality of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate opens up numerous avenues for its application as a versatile building block in the synthesis of more complex natural products.

Application 1: Elaboration of the Propenoate Moiety

The α,β-unsaturated ester is a Michael acceptor and a dienophile, allowing for a variety of transformations.

Protocol: Conjugate Addition

• Dissolve the title compound (1.0 eq) in a suitable solvent like THF (0.1 M).

• Cool the solution to -78 °C.

• Add a Gilman cuprate reagent (e.g., Me₂CuLi, 1.2 eq) dropwise.

• Stir the reaction at -78 °C for 1-2 hours.

• Quench the reaction with saturated aqueous ammonium chloride.

• Warm to room temperature and extract with ethyl acetate.

• Dry, concentrate, and purify to yield the 1,4-addition product.

Caption: Conjugate addition to the propenoate moiety.

Application 2: Modification of the Acetyl Group

The acetyl group can be transformed into a variety of other functional groups.

Protocol: Baeyer-Villiger Oxidation

• Dissolve the title compound (1.0 eq) in DCM (0.2 M).

• Add meta-chloroperoxybenzoic acid (m-CPBA, 1.5 eq).

• Stir at room temperature for 24-48 hours.

• Quench with saturated aqueous sodium thiosulfate solution.

• Extract with DCM, wash with saturated sodium bicarbonate solution and brine.

• Dry, concentrate, and purify to yield the corresponding acetate ester.

Caption: Baeyer-Villiger oxidation of the acetyl group.

Conclusion

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate represents a valuable, naturally-derived chiral building block. The proposed synthetic route provides a framework for its laboratory-scale preparation, enabling further exploration of its synthetic potential. The diverse functional groups present in the molecule offer multiple handles for elaboration into more complex structures, making it a promising starting point for the total synthesis of intricate natural products and the development of novel bioactive compounds. Further research into the applications of this versatile molecule is highly encouraged.

References

• 1. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 4. Claisen Rearrangement: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. byjus.com [byjus.com]
• 6. synarchive.com [synarchive.com]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. researchgate.net [researchgate.net]
• 9. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 10. Friedel–Crafts Acylation [sigmaaldrich.com]
• 11. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Wittig Reaction [organic-chemistry.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. Wittig reaction - Wikipedia [en.wikipedia.org]
• 16. scielo.br [scielo.br]
• 17. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing synthesis yield of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate"

<Technical Support Center: Synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Welcome to the technical support center for the synthesis of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate." This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of complex heterocyclic molecules. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the challenges of this multi-step synthesis and optimize your reaction yields. Our approach is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and reproducibility.

Introduction to the Synthesis

The target molecule, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, is a functionalized dihydrobenzofuran. Such scaffolds are of significant interest in medicinal chemistry due to their presence in a wide range of biologically active natural products.[1][2] The synthesis is not trivial and involves several key transformations, each with its own set of challenges. A plausible and efficient synthetic route involves three main stages:

• Formation of the 5-hydroxy-2,3-dihydrobenzofuran core: Often achieved through methods like oxidative cyclization or Claisen rearrangement.[3][4][5]

• Regioselective Friedel-Crafts Acylation: Introduction of the acetyl group at the C-6 position.

• Side-Chain Elaboration: Formation of the methyl propenoate moiety at the C-2 position, typically via an aldehyde intermediate and a subsequent olefination reaction like the Horner-Wadsworth-Emmons (HWE) reaction.

This guide is structured to address potential issues at each of these critical stages.

Proposed Synthetic Pathway & Key Control Points

A logical synthetic approach is outlined below. Understanding this pathway is crucial for diagnosing issues at specific steps.

Caption: Proposed multi-step synthesis of the target molecule.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis in a direct question-and-answer format.

Stage 1: Dihydrobenzofuran Ring Formation

Q1: My initial cyclization to form the dihydrobenzofuran core is giving a low yield. What are the common causes?

A1: Low yields in dihydrobenzofuran synthesis, particularly from oxidative coupling or rearrangement pathways, often stem from several factors:

• Oxidant Stoichiometry and Type: In oxidative coupling methods, the choice and amount of oxidant are critical. For instance, using silver(I) oxide (Ag₂O), it has been shown that using 0.5 equivalents can provide the best balance between substrate conversion and selectivity, minimizing side product formation.[3][6][7] Using too much oxidant can lead to over-oxidation and decomposition.

• Reaction Time and Temperature: Prolonged reaction times do not always improve yield and can lead to the formation of undesired byproducts.[3] Optimization studies have shown that for certain silver-promoted couplings, reducing reaction time from 20 hours to 4 hours maintains yield while improving selectivity.[3][6] For Claisen rearrangements, precise temperature control is essential to favor the desired[8][8]-sigmatropic rearrangement over decomposition pathways.[9]

• Solvent Choice: The polarity and coordinating ability of the solvent are crucial. While traditional solvents like benzene or dichloromethane are common, greener solvents like acetonitrile have been shown to provide an excellent balance between conversion and selectivity in certain oxidative couplings.[3][6]

• Substrate Purity: Starting materials, such as substituted phenols or propenylphenols, must be pure. Impurities can interfere with radical-mediated or catalytic cycles.

Q2: I'm observing significant side-product formation during the Claisen rearrangement step. How can this be minimized?

A2: The Claisen rearrangement is a powerful C-C bond-forming reaction but can be prone to side reactions if not properly controlled.

• Mechanism: The reaction proceeds via a concerted pericyclic transition state. To ensure the desired outcome, the substrate (an allyl aryl ether) must adopt the correct conformation.

• Common Side Products: These often arise from competing elimination reactions or alternative rearrangement pathways.

• Mitigation Strategies:

  • Strict Temperature Control: The rearrangement is thermally driven. Use a high-boiling, non-polar solvent like xylene or decalin and maintain a consistent reflux temperature. Microwave irradiation can sometimes provide rapid, uniform heating, which can improve selectivity.[9]

  • Lewis Acid Catalysis: In some cases, Lewis acids can catalyze the rearrangement at lower temperatures, potentially reducing side reactions. However, this must be approached with caution as the Lewis acid can also promote undesired pathways.

  • Substrate Design: Ensure the allyl group is correctly positioned and that there are no steric hindrances that would disfavor the required transition state geometry.

Stage 2: Friedel-Crafts Acylation

Q3: My Friedel-Crafts acylation is not proceeding, or I'm getting poor regioselectivity. Why?

A3: The Friedel-Crafts acylation is a classic electrophilic aromatic substitution, but its success on a substituted dihydrobenzofuran ring depends heavily on directing group effects and reaction conditions.[10][11][12]

• Cause 1: Catalyst Inactivation: The phenolic hydroxyl group is a Lewis base and will complex strongly with the Lewis acid catalyst (e.g., AlCl₃), deactivating it.[11] Therefore, a stoichiometric amount or even an excess of the catalyst is required.[11] It is often necessary to protect the phenol before acylation. A common protecting group is a methoxymethyl (MOM) ether, which is stable to the reaction conditions and easily removed later.

• Cause 2: Poor Electrophile Generation: The acylium ion (R-C≡O⁺) is the key electrophile.[10] Ensure your acylating agent (acetyl chloride) and Lewis acid are of high purity and the reaction is conducted under strictly anhydrous conditions. Moisture will quench the Lewis acid and the acylium ion. A typical procedure involves adding the acyl chloride to a suspension of AlCl₃ in an inert solvent like dichloromethane at 0 °C before adding the substrate.[13]

• Cause 3: Incorrect Regioselectivity: The 5-hydroxy (or 5-alkoxy) group and the ring ether oxygen are both ortho-, para-directing groups. The acetyl group should preferentially add to the C-6 position, which is para to the strongly activating hydroxyl/alkoxy group and ortho to the ether oxygen. If you observe other isomers, it could be due to:

  • Steric Hindrance: Ensure there are no bulky groups interfering with attack at the C-6 position.

  • Reaction Temperature: Running the reaction at a low temperature (e.g., 0 °C) often enhances selectivity by favoring the kinetically controlled product.

Parameter	Recommendation	Rationale
Lewis Acid Stoichiometry	1.2 - 2.5 equivalents	To overcome complexation with the substrate's hydroxyl and ether oxygen atoms.[11]
Solvent	Anhydrous Dichloromethane (DCM)	Inert, low boiling point, and effectively solvates the intermediates.[13]
Temperature	0 °C to room temperature	Lower temperatures generally improve regioselectivity and minimize side reactions.
Hydroxyl Group	Protect prior to acylation (e.g., as MOM ether)	Prevents catalyst deactivation and unwanted O-acylation.

Table 1. Recommended Conditions for Friedel-Crafts Acylation.

Stage 3: Horner-Wadsworth-Emmons (HWE) Olefination

Q4: The HWE reaction to form the propenoate side-chain is sluggish or fails completely. What should I check?

A4: The Horner-Wadsworth-Emmons (HWE) reaction is generally a reliable method for forming α,β-unsaturated esters.[8][14][15] Failure usually points to issues with the generation of the phosphonate carbanion or the reactivity of the aldehyde.

• Cause 1: Incomplete Carbanion Formation: The phosphonate reagent (e.g., triethyl phosphonoacetate) must be deprotonated by a suitable base.

  • Base Choice: For stabilized phosphonates like triethyl phosphonoacetate, moderately strong bases like LiOH, K₂CO₃, or DBU are often sufficient and can be used at room temperature.[8][14] Stronger, non-nucleophilic bases like sodium hydride (NaH) or lithium tert-butoxide are also effective but require stricter anhydrous conditions.[16]

  • Procedure: Ensure the base is added to the phosphonate reagent in an anhydrous solvent (like THF or DMF) and allowed to stir for a sufficient time (e.g., 15-30 minutes) to ensure complete formation of the nucleophilic carbanion before adding the aldehyde.

• Cause 2: Low Aldehyde Reactivity: The electrophilicity of the aldehyde at the C-2 position of the dihydrobenzofuran can be influenced by the electron-donating nature of the ring system. However, it should generally be reactive enough. Ensure the aldehyde is pure and free of any corresponding carboxylic acid, which could quench the carbanion.

• Cause 3: Steric Hindrance: The environment around the C-2 position could sterically hinder the approach of the bulky phosphonate carbanion. This is less likely to be a major issue with this specific substrate but should be considered.

Q5: My HWE reaction is producing a mixture of E/Z isomers. How can I improve the stereoselectivity for the desired E-isomer?

A5: The HWE reaction using stabilized ylides (like those from triethyl phosphonoacetate) typically shows high selectivity for the thermodynamically more stable (E)-alkene.[15] If you are observing poor selectivity, consider the following:

• Reaction Conditions: The stereochemical outcome can be influenced by the base, solvent, and temperature. The use of lithium bases (e.g., LiOH, LiOt-Bu) in non-polar solvents like hexane can enhance E-selectivity.[16] The presence of lithium salts can promote equilibration of intermediates, favoring the pathway to the E-isomer.[17]

• Phosphonate Reagent: While standard phosphonates are effective, modified reagents such as Still-Gennari or Ando phosphonates can be used to strongly favor the Z-isomer if that were desired. For E-selectivity, standard triethyl phosphonoacetate is usually optimal.[18]

• Purification: If a minor amount of the Z-isomer is formed, it can often be separated from the major E-isomer by column chromatography.

Caption: Troubleshooting flowchart for the HWE reaction.

Frequently Asked Questions (FAQs)

Q: What are the most critical reagent quality parameters for this synthesis? A: Anhydrous conditions are paramount for both the Friedel-Crafts acylation and the Horner-Wadsworth-Emmons reaction. Solvents should be freshly distilled from an appropriate drying agent. Lewis acids (AlCl₃) must be of high purity and handled under an inert atmosphere (e.g., nitrogen or argon) to prevent deactivation by moisture.

Q: How can I effectively monitor the progress of these reactions? A: Thin-Layer Chromatography (TLC) is the primary tool for monitoring reaction progress. Use a suitable solvent system (e.g., ethyl acetate/hexane mixtures) to achieve good separation between starting materials, intermediates, and products. Staining with potassium permanganate (KMnO₄) or ceric ammonium molybdate (CAM) can help visualize spots that are not UV-active. For more precise analysis, LC-MS can be used to confirm the masses of intermediates and the final product.

Q: My final product is difficult to purify. What techniques are recommended? A: The target molecule is a polar phenolic compound, which can present purification challenges.[19]

• Column Chromatography: This is the most common method. Use silica gel as the stationary phase. A gradient elution starting with a non-polar solvent system (e.g., 5% ethyl acetate in hexane) and gradually increasing the polarity will likely be effective. The phenolic hydroxyl can cause streaking on the silica gel; adding a small amount (0.5-1%) of acetic acid to the eluent can often resolve this issue.

• Alternative Chromatography: For highly polar compounds, reverse-phase HPLC or medium pressure liquid chromatography (MPLC) can be effective.[20] For stubborn impurities, techniques like high-speed counter-current chromatography (HSCCC) have been successfully used to purify polar natural products.[21][22]

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane, methanol/water) can be an excellent final purification step.

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation

(Assuming a protected 5-methoxy-2,3-dihydrobenzofuran-2-carbaldehyde substrate)

• Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 1.5 equivalents) under an inert atmosphere.[13]

• Solvent Addition: Add anhydrous dichloromethane (DCM) to create a suspension of the AlCl₃.

• Cooling: Cool the suspension to 0 °C using an ice bath.

• Addition of Acetyl Chloride: Dissolve acetyl chloride (1.2 equivalents) in anhydrous DCM and add it to the dropping funnel. Add the solution dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature at 0 °C. Stir for an additional 20 minutes to form the acylium ion complex.

• Addition of Substrate: Dissolve the dihydrobenzofuran substrate (1.0 equivalent) in anhydrous DCM and add it to the dropping funnel. Add the substrate solution dropwise to the reaction mixture over 30 minutes at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Workup: Carefully quench the reaction by slowly pouring it into a flask containing ice and 1 M HCl. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2x). Combine the organic layers, wash with saturated NaHCO₃ solution and then brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Horner-Wadsworth-Emmons Olefination

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add triethyl phosphonoacetate (1.2 equivalents) and anhydrous tetrahydrofuran (THF).

• Base Addition: Cool the solution to 0 °C. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise. Caution: Hydrogen gas is evolved.

• Carbanion Formation: Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes. The solution should become clear.

• Addition of Aldehyde: Cool the reaction mixture back to 0 °C. Dissolve the 6-acetyl-2-formyl-dihydrobenzofuran substrate (1.0 equivalent) in a small amount of anhydrous THF and add it dropwise to the ylide solution.

• Reaction: Allow the reaction to warm to room temperature and stir overnight, or until TLC analysis indicates complete consumption of the aldehyde.

• Workup: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Transfer to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The water-soluble phosphate byproduct simplifies purification.[15] Purify the crude ester by silica gel column chromatography.

References

• An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents. Organic & Biomolecular Chemistry. [Link]

• An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents. Organic & Biomolecular Chemistry. [Link]

• IMPROVED HORNER-WADSWORTH-EMMONS PREPARATION OF α-METHYL- OR α-ETHYL-α,β-UNSATURATED ESTERS FROM ALDEHYDES. Taylor & Francis Online. [Link]

• One-Pot O2-Oxidation and the Horner–Wadsworth–Emmons Reaction of Primary Alcohols for the Synthesis of (Z)-α,β-Unsaturated Esters. ACS Publications. [Link]

• The Synthesis of 5-Hydroxybenzofurans via Tandem In Situ Oxidative Coupling and Cyclization. Thieme Connect. [Link]

• Techniques for Analysis of Plant Phenolic Compounds. PMC - NIH. [Link]

• Synthesis of benzofurans via Friedel–Crafts acylation. ResearchGate. [Link]

• Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. MDPI. [Link]

• Extraction and characterization of phenolic compounds and their potential antioxidant activities. PMC - PubMed Central. [Link]

• Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. SciELO. [Link]

• The Synthesis of 5-Hydroxybenzofurans via Tandem In Situ Oxidative Coupling and Cyclization. ResearchGate. [Link]

• Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions. NIH. [Link]

• Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. ResearchGate. [Link]

• How do we purify a polar compound having antioxidant property? ResearchGate. [Link]

• Synthesis of benzofurans via a Gold-Catalyzed Claisen Rearrangement Cascade. ResearchGate. [Link]

• Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. [Link]

• Methods of purification of raw polyphenol extract for chromatographic analysis. Biblioteka Nauki. [Link]

• Sequential C-H functionalization reactions for the enantioselective synthesis of highly functionalized 2,3-dihydrobenzofurans. PubMed. [Link]

• Directing the Stereoselectivity of the Claisen Rearrangement to Form Cyclic Ketones with Full Substitution at the α-Positions. NIH. [Link]

• Preparation of functional benzofurans and indoles via chemoselective intramolecular Wittig reactions. Chemical Communications (RSC Publishing). [Link]

• Preparation of Functional Benzofurans, Benzothiophenes, and Indoles Using Ester, Thioester, and Amide via Intramolecular Wittig Reactions. ResearchGate. [Link]

• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• The Wittig Reaction. University of Pittsburgh. [Link]

• Friedel-Crafts Acylation. Chemistry Steps. [Link]

• Friedel–Crafts reaction. Wikipedia. [Link]

• Wittig Reaction. Organic Chemistry Portal. [Link]

• Friedel Crafts Acylation And Alkylation Reaction. BYJU'S. [Link]

• The Synthesis of Two 6-Acetyl-2,3-dihydro-5-benzofuranols Naturally Obtained from Baccharis conferta. Semantic Scholar. [Link]

• First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. NIH. [Link]

• Synthesis of Dihydrobenzofuranone Derivatives with Biotechnological Methods. Semantic Scholar. [Link]

• First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. PubMed. [Link]

• Novel process for the preparation of 6-hydroxy-2-methylbenzofuran-3-carboxylic acid. Technical Disclosure Commons. [Link]

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• 3. scielo.br [scielo.br]
• 4. Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. An enhanced stereoselective synthesis of α,β-unsaturated esters through the Horner–Wadsworth–Emmons reaction in deep eutectic solvents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Directing the Stereoselectivity of the Claisen Rearrangement to Form Cyclic Ketones with Full Substitution at the α-Positions - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. benchchem.com [benchchem.com]
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• 21. researchgate.net [researchgate.net]
• 22. bibliotekanauki.pl [bibliotekanauki.pl]

Technical Support Center: Troubleshooting the Chromatographic Purification of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Welcome to the technical support center for the purification of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the chromatographic purification of this and structurally similar benzofuran derivatives. The following question-and-answer format provides in-depth, experience-driven advice to optimize your purification workflows.

Understanding the Molecule

Before diving into troubleshooting, let's consider the structural features of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, as these dictate its chromatographic behavior.

• Polar Functional Groups: The molecule possesses a phenolic hydroxyl (-OH) group, a ketone (acetyl group), and an ester group. These groups can participate in hydrogen bonding and dipole-dipole interactions, increasing the compound's polarity.[1][2][3]

• Aromatic System: The benzofuran core is aromatic, allowing for π-π stacking interactions.[4][5]

• Acidity: The phenolic hydroxyl group is weakly acidic and can interact strongly with the silica gel surface.[6]

Molecular Formula: C₁₄H₁₄O₅[7] Molecular Weight: 262.26 g/mol [7][8]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Normal-Phase Chromatography (Silica Gel)

Q1: My compound is not moving from the baseline on the TLC plate, even with highly polar solvent systems like 100% ethyl acetate. What should I do?

A1: This is a common issue for highly polar compounds. The strong interactions between the polar functional groups of your molecule (especially the phenolic hydroxyl) and the acidic silanol groups on the silica surface cause it to remain at the origin.[9][10]

Troubleshooting Steps:

• Increase Solvent Polarity Further:

  • Add Methanol: Start by adding a small percentage of methanol to your ethyl acetate or dichloromethane (DCM) mobile phase (e.g., 1-10% MeOH in DCM).[11] Methanol is a very polar solvent that can effectively compete with your compound for binding sites on the silica.

  • Ammonia/Methanol System: For very stubborn polar compounds, a solvent system containing ammonia can be effective.[9] Prepare a stock solution of 1-10% ammonium hydroxide in methanol and use this as a polar modifier in your primary solvent (e.g., dichloromethane). The ammonia helps to deprotonate the acidic silanol groups, reducing their interaction with your compound.

• Deactivate the Silica Gel:

  • The acidic nature of silica gel can lead to strong adsorption or even degradation of sensitive compounds.[6] To mitigate this, you can deactivate the silica by pre-treating it with a base.

  • Protocol for Silica Deactivation:

    • Prepare a solvent mixture of your initial, non-polar eluent (e.g., hexane or DCM) containing 1-2% triethylamine (TEA).[12]

    • If packing your own column, slurry the silica gel in this mixture. If using a pre-packed column, flush it with 2-3 column volumes of this deactivating solvent.

    • Before loading your sample, flush the column with your starting mobile phase to remove excess TEA.[12]

• Consider an Alternative Stationary Phase:

  • If your compound is unstable on silica, consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil.[6]

Q2: My compound streaks badly on the TLC plate and elutes as a broad peak from the column. How can I improve the peak shape?

A2: Peak tailing or streaking is often caused by strong, non-ideal interactions between the analyte and the stationary phase, particularly the acidic silanol groups. For your molecule, the phenolic hydroxyl is the likely culprit.

Troubleshooting Steps:

• Mobile Phase Modification:

  • Add a Small Amount of Acetic Acid: Adding a small amount (0.1-1%) of acetic acid to your mobile phase can help to saturate the basic sites on the silica and reduce tailing for acidic compounds.

  • Use a Competing Base: As mentioned in Q1, adding a small amount of a competing base like triethylamine (TEA) can mask the active silanol sites and significantly improve peak shape for compounds that have basic handles or are sensitive to silica's acidity.[12]

• Check Sample Loading:

  • Overloading: Loading too much sample onto the column can lead to broad, tailing peaks. As a rule of thumb, for flash chromatography, the sample load should be between 1-10% of the silica gel weight, depending on the difficulty of the separation.

  • Solvent for Loading: Dissolve your sample in a minimal amount of the mobile phase or a less polar solvent.[13] Dissolving the sample in a solvent much stronger than the mobile phase can cause band broadening. If your compound has poor solubility in the mobile phase, consider dry loading.[11][13]

  Dry Loading Protocol:

  • Dissolve your crude product in a suitable volatile solvent (e.g., DCM, acetone, or ethyl acetate).

  • Add a small amount of silica gel (or Celite) to the solution.

  • Remove the solvent under reduced pressure until you have a free-flowing powder.

  • Carefully load this powder onto the top of your packed column.[13]

Q3: I see multiple spots on my TLC after purification, or the fractions are all mixed. The separation looked good on the TLC plate initially. What is happening?

A3: This can be a frustrating problem and often points to on-column degradation or complex interactions that are not apparent in the short time frame of a TLC run.

Troubleshooting Steps:

• Assess Compound Stability on Silica:

  • 2D TLC: Spot your compound on a TLC plate, run it in one direction with your chosen solvent system. Then, turn the plate 90 degrees and run it again in the same solvent system. If you see spots that are not on the diagonal, it indicates that your compound is degrading on the silica.[9]

  • If instability is confirmed, you must use a deactivated stationary phase or an alternative like alumina or reversed-phase silica.[6]

• Optimize Loading and Elution:

  • A large difference in solubility between your compound and impurities in the chosen eluent can lead to poor separation, even with a good Rf difference on TLC.[9] Try to find a solvent system that dissolves all components well.

Reversed-Phase Chromatography

Due to the polar nature of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate", reversed-phase (RP) chromatography is an excellent alternative or a final polishing step. In RP chromatography, a non-polar stationary phase (like C18) is used with a polar mobile phase (typically water/acetonitrile or water/methanol mixtures).[14][15]

Q4: My compound elutes too quickly (in the solvent front) in reversed-phase HPLC, even with a high percentage of water. How can I increase its retention?

A4: Insufficient retention in reversed-phase chromatography indicates that your compound is too polar for the given conditions and has a weak interaction with the non-polar stationary phase.[15]

Troubleshooting Steps:

• Decrease the Organic Modifier:

  • The primary way to increase retention in RP chromatography is to decrease the amount of the organic solvent (acetonitrile or methanol) in your mobile phase.[16] Try running a gradient from a very low organic percentage (e.g., 5-10%) to a higher percentage.

  • Some modern reversed-phase columns are designed to be stable in 100% aqueous conditions, which may be necessary for very polar compounds.[12]

• Modify the Mobile Phase pH:

  • The phenolic hydroxyl group on your molecule will be deprotonated at higher pH, making the molecule more polar and less retained. By adding a small amount of acid (e.g., 0.1% formic acid or trifluoroacetic acid) to your mobile phase to lower the pH (e.g., to 2.5-4), you will suppress the ionization of the phenol, making the compound more neutral and increasing its retention on the C18 column.[12][14]

• Consider a Different Stationary Phase:

  • If retention is still poor on a standard C18 column, consider a reversed-phase column with a more polar character. Phenyl-hexyl or embedded polar group (EPG) columns can offer different selectivity and better retention for polar analytes.[12]

General Troubleshooting Workflow

Here is a general workflow to follow when developing a purification method for your compound.

Caption: Workflow for selecting and optimizing a purification method.

Troubleshooting Peak Tailing in Chromatography

This decision tree can help diagnose and solve issues with poor peak shape.

Caption: Logic for troubleshooting peak tailing in chromatography.

Summary of Recommended Starting Conditions

Parameter	Normal-Phase Flash Chromatography	Reversed-Phase HPLC
Stationary Phase	Silica Gel (60 Å, 40-63 µm)	C18 (e.g., 5 µm, 100 Å)
Mobile Phase A	Hexane or Dichloromethane	Water + 0.1% Formic Acid
Mobile Phase B	Ethyl Acetate or Methanol	Acetonitrile or Methanol + 0.1% Formic Acid
Elution Mode	Gradient (e.g., 0-50% B)	Gradient (e.g., 10-95% B)
Key Optimization	Consider adding 1% TEA or Acetic Acid to the mobile phase if peak tailing occurs.	Adjusting pH is critical for retention and peak shape.

This guide provides a starting point for troubleshooting the purification of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate". Remember that each separation is unique, and empirical testing is key to achieving optimal results.

References

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• Wikipedia. Reversed-phase chromatography. [Link]

• Phenomenex. Normal-phase vs. Reversed-phase Chromatography. [Link]

• Indian Academy of Sciences. Resolution of 2,3-dihydro-benzofuran-3-ols. [Link]

• SIELC Technologies. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. [Link]

• Journal of Chromatographic Science. INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC. [Link]

• Sorbent Technologies, Inc. Flash Chromatography Basics. [Link]

• Chrom Tech, Inc. Reverse Phase Chromatography Techniques. [Link]

• Semantic Scholar. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy -Aminosulfones. [Link]

• MDPI. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. [Link]

• National Institutes of Health. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. [Link]

• MicroSolv Technology Corporation. Phenolic compounds analyzed and separated with normal phase HPLC. [Link]

• YouTube. Chromatography Troubleshooting. [Link]

• National Institutes of Health. Synthesis of Benzofuro[3,2-b]indol-3-one Derivatives via Dearomative (3 + 2) Cycloaddition of 2-Nitrobenzofurans and para-Quinamines. [Link]

• ResearchGate. (PDF) Normal-phase high-performance liquid chromatographic determination of phenols. [Link]

• ChemistryViews. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. [Link]

• Food Technology and Biotechnology. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. [Link]

• Shanghai Chunyoo Biotechnology Co., Ltd. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran. [Link]

• National Institutes of Health. Advances in Chromatographic Analysis of Phenolic Phytochemicals in Foods: Bridging Gaps and Exploring New Horizons. [Link]

• LCGC International. Improving HPLC Separation of Polyphenols. [Link]

• Indian Journal of Pharmaceutical Sciences. Synthesis and pharmacological activities of novel furobenzopyrone and benzofuran derivatives. [Link]

Sources

• 1. Phenolic Compounds Analyzed and Separated with Normal Phase HPLC on a Silica-C Column - AppNote [mtc-usa.com]
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• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 5. HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns | SIELC Technologies [sielc.com]
• 6. benchchem.com [benchchem.com]
• 7. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)pr… [cymitquimica.com]
• 8. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-上海纯优生物科技有限公司 [i-reagent.com]
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• 13. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 14. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 15. chromtech.com [chromtech.com]
• 16. pp.bme.hu [pp.bme.hu]

"Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" degradation and stability issues

Welcome to the technical support center for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (CAS 617722-56-2). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot potential degradation and stability issues encountered during experimentation. As Senior Application Scientists, we have compiled this resource based on the chemical structure of the molecule and established principles of organic compound stability.

Quick Navigation

Frequently Asked Questions (FAQs)

A rapid-response section to address the most common inquiries regarding the stability and handling of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Q1: My sample of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is showing a color change to yellow/brown upon storage. What could be the cause?

A1: The phenolic hydroxyl group in the molecule is susceptible to oxidation, which can lead to the formation of colored quinone-type byproducts. This process can be accelerated by exposure to air (oxygen), light, and trace metal impurities. We recommend storing the compound under an inert atmosphere (e.g., argon or nitrogen), in an amber vial to protect it from light, and at a reduced temperature (2-8°C).

Q2: I am observing a loss of potency of my compound in a solution buffered at a basic pH. Why is this happening?

A2: The α,β-unsaturated methyl ester functionality in the molecule is prone to hydrolysis, a reaction that is significantly accelerated under basic conditions. This will cleave the methyl ester to form the corresponding carboxylic acid, leading to a loss of the parent compound. For solution-based experiments, it is advisable to maintain a neutral or slightly acidic pH (pH 4-6) to minimize hydrolysis.

Q3: After leaving my sample on the benchtop exposed to laboratory light, I noticed the appearance of new peaks in my HPLC analysis. What is the likely cause?

A3: The phenolic and dihydrobenzofuran moieties of the molecule are susceptible to photodegradation.[1][2] Exposure to UV or even ambient laboratory light can induce photochemical reactions, leading to the formation of degradation products. It is crucial to protect the compound and its solutions from light at all times by using amber glassware or wrapping containers in aluminum foil.

Q4: What are the primary functional groups that I should be concerned about regarding the stability of this molecule?

A4: The key structural motifs that can influence the stability of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate are:

• Phenolic hydroxyl group: Prone to oxidation.

• α,β-Unsaturated methyl ester: Susceptible to hydrolysis (especially at basic pH).

• Dihydrobenzofuran ring: Can undergo oxidative degradation.[3][4]

Troubleshooting Guides

In-depth guidance to diagnose and resolve specific degradation and stability challenges.

Issue 1: Unexpected Peaks in Chromatogram After Sample Preparation

Symptoms:

• Appearance of one or more new peaks, often with different retention times, in your HPLC or LC-MS analysis.

• A decrease in the peak area of the parent compound.

• Inconsistent analytical results between freshly prepared and aged samples.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Solvent-Induced Degradation	The choice of solvent can impact stability. Protic solvents may participate in reactions, while certain solvents might contain impurities that catalyze degradation.	Test the solubility and stability in a range of common laboratory solvents (e.g., acetonitrile, methanol, DMSO). Prepare solutions fresh and analyze immediately. If storage is necessary, store at low temperatures (-20°C or -80°C) and under an inert atmosphere.
pH-Related Hydrolysis	If your sample diluent or mobile phase is basic, you are likely observing hydrolysis of the methyl ester.	Ensure all solutions are buffered to a neutral or slightly acidic pH. If a basic mobile phase is required for chromatography, keep the sample in an autosampler with cooling and minimize the time between injection and analysis.
Oxidation during Sample Handling	Exposure to oxygen in the air during sample preparation can lead to oxidative degradation of the phenolic group.	Degas your solvents and mobile phases. Consider adding an antioxidant, such as BHT (butylated hydroxytoluene), to your sample solutions if compatible with your downstream analysis. Prepare samples under an inert gas stream if possible.

Issue 2: Poor Mass Balance in Forced Degradation Studies

Symptoms:

• The sum of the peak areas of the parent compound and all degradation products is significantly less than 100% of the initial peak area of the parent compound.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Formation of Non-UV Active Degradants	Some degradation pathways may lead to products that do not have a chromophore and are therefore not detected by a UV detector.	Use a universal detector in series with your UV detector, such as a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD), to visualize non-UV active compounds. LC-MS can also help identify degradants without strong UV absorbance.[5]
Formation of Volatile Degradants	Degradation may produce small, volatile molecules that are lost during sample preparation or do not elute from the chromatographic column.	Use a GC-MS (Gas Chromatography-Mass Spectrometry) headspace analysis to investigate the presence of volatile degradation products.
Adsorption of Degradants	Highly polar or charged degradation products may irreversibly adsorb to the stationary phase of the HPLC column or to the surfaces of sample vials.	Use different column chemistries (e.g., a column with end-capping) or modify the mobile phase (e.g., adjust pH or ionic strength) to improve the recovery of all components. Silanized glass vials can also minimize adsorption.

Visualizing Potential Degradation Pathways

The following diagram illustrates the likely points of instability on the Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate molecule.

Caption: Potential degradation sites on the molecule.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a systematic approach to investigate the stability of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate under various stress conditions, as recommended by ICH guidelines.[5][6]

Objective: To identify potential degradation products and pathways to develop a stability-indicating analytical method.

Materials:

• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• pH meter, calibrated

• HPLC system with a UV/PDA detector and/or a mass spectrometer

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Heat at 60°C for 2, 4, 8, and 24 hours.

  • Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Keep at room temperature for 30 minutes, 1, 2, and 4 hours.

  • Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature, protected from light, for 2, 8, and 24 hours.

  • Thermal Degradation: Expose the solid compound to 80°C in an oven for 24 and 48 hours. Also, heat a solution of the compound at 60°C for 24 hours.

  • Photolytic Degradation: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

• Sample Analysis:

  • Before injection, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

  • Dilute all samples to a suitable concentration for HPLC analysis.

  • Analyze all stressed samples, along with a control sample (unstressed), using a suitable HPLC method.

Data Analysis:

• Calculate the percentage degradation of the parent compound.

• Determine the relative retention times of the degradation products.

• If using a PDA detector, check for peak purity of the parent peak.

• If using an LC-MS system, determine the mass-to-charge ratio (m/z) of the degradation products to aid in their identification.

Workflow for Forced Degradation Study

Caption: Workflow for a forced degradation study.

References

• Unknown. (n.d.). Degradation of Phenolic Compounds Through Uv and Visible- Light-Driven Photocatalysis. Google Books.
• Carbajo, J. J., et al. (n.d.). Photodegradation of Phenolic Compounds from Water in the Presence of a Pd-Containing Exhausted Adsorbent. MDPI.
• Unknown. (n.d.). Photocatalytic degradation of phenol and phenolic compounds Part I. Adsorption and FTIR study. PubMed.
• Unknown. (2024). Oxidative Coupling of Hydroquinone Derivatives with Olefins to Dihydrobenzofurans. J-STAGE.
• Unknown. (n.d.). Degradation of Phenolic Compounds and Organic Matter from Real Winery Wastewater by Fenton and Photo-Fenton Processes Combined with Ultrasound. MDPI.
• Cerniglia, C. E., & Gibson, D. T. (n.d.). Bacterial and fungal oxidation of dibenzofuran. PMC.
• Unknown. (n.d.). A Kinetic Study of Photocatalytic Degradation of Phenol over Titania–Silica Mixed Oxide Materials under UV Illumination. MDPI.
• Cardillo, R., et al. (n.d.). Phenol oxidation. The formation of benzofuran and 2,3-dihydrobenzofuran derivatives by oxidation of 1-(2-hydroxyphenyl)-2-(4-hydroxyphenyl)ethanes. Journal of the Chemical Society C: Organic.
• Unknown. (n.d.). Method of catalytically hydrolyzing alpha, beta-unsaturated carbonyl compounds. Google Patents.
• Unknown. (n.d.). Hydration and Hydrolysis of α-Oxo Carboxylic Acid Derivatives and Conjugate Addition to α,β-Unsaturated Carbonyl Compounds: A Density Functional Study. ACS Publications.
• Unknown. (n.d.). Furan oxidation by Mn(iii)/Co(ii) catalysts – application to benzofuran synthesis. RSC Publishing.
• Unknown. (n.d.). Methods of forming alpha, beta-unsaturated acids and esters. Google Patents.
• Unknown. (n.d.). Hydration and Hydrolysis of α-Oxo Carboxylic Acid Derivatives and Conjugate Addition to α,β-Unsaturated Carbonyl Compounds: A Density Functional Study. ACS Publications.
• Unknown. (n.d.). An Efficient Synthesis of γ-Hydroxy-α,β-unsaturated Aldehydic Esters of 2-Lysophosphatidylcholine. PMC.
• Hammer, E., et al. (n.d.). Cometabolic Degradation of Dibenzofuran by Biphenyl-Cultivated Ralstonia sp. Strain SBUG 290. PMC.
• Unknown. (2015). Detailed mechanism of dibenzofuran oxidation. ResearchGate.
• Unknown. (n.d.). Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. CymitQuimica.
• Kurmi, M., et al. (2016). Forced Degradation Studies. MedCrave online.
• Unknown. (n.d.). Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. Biosynth.
• Kumar, V. (2022). Forced Degradation – A Review. ResearchGate.
• Unknown. (n.d.). Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate CFN97059. Chemfaces.
• Unknown. (n.d.). Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate | Natural Product. Natural Product.
• Unknown. (2023). Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. PMC.
• Unknown. (2009). New metabolites in dibenzofuran cometabolic degradation by a biphenyl-cultivated Pseudomonas putida strain B6-2. PubMed.
• Bajaj, S., et al. (n.d.). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. ResearchGate.
• Unknown. (n.d.). Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. ChemicalBook.
• Unknown. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. MDPI.
• Unknown. (n.d.). The Characterization of 5- and 6-(2-Aminopropyl)-2,3-dihydrobenzofuran. ResearchGate.
• Unknown. (n.d.). The Characterization of 6-(2-Aminopropyl)benzofuran and Differentiation from its 4-, 5-, and 7-Positional Analogues. ResearchGate.
• Unknown. (n.d.). Therapeutic Potential of Dibenzofuran Derivatives: A Detailed Overview. Benchchem.
• Unknown. (2025). Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-上海纯优生物科技有限公司. Shanghai Chunyou Biotechnology Co., Ltd.
• Maldonado, J., et al. (2023). 2-Acetyl-5,8-dihydro-6-(4-methyl-3-pentenyl)-1,4-naphthohydroquinone-Derived Chalcones as Potential Anticancer Agents. MDPI.
• Maldonado, J., et al. (2023). 2-Acetyl-5,8-dihydro-6-(4-methyl-3-pentenyl)-1,4-naphthohydroquinone-Derived Chalcones as Potential Anticancer Agents. PubMed.
• Unknown. (2025). Novel Benzofuran-3-yl-methyl and Aliphatic Azacyclics: Design, Synthesis, and In Vitro and In Silico anti-Alzheimer Disease Activity Studies. SciProfiles.

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• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. biomedres.us [biomedres.us]

Technical Support Center: Improving Bioassay Solubility for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

This guide provides a comprehensive, question-and-answer-based resource for researchers, scientists, and drug development professionals encountering solubility challenges with the compound "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" during bioassay development.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is my compound, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, poorly soluble in aqueous assay buffers?

A1: The solubility challenge stems directly from the compound's chemical structure. It is a dihydrobenzofuran derivative, a class of compounds often found in natural products.[1][2][3] The structure possesses a largely hydrophobic (water-fearing) backbone. While it has a hydroxyl (-OH) group that can participate in hydrogen bonding with water, the influence of the larger, nonpolar ring systems and the methyl ester group dominates, leading to poor aqueous solubility. Many complex organic molecules, especially those with potential therapeutic value, share this characteristic, making this a common hurdle in drug discovery.[4][5]

Q2: I dissolved my compound in 100% DMSO to make a stock solution, but it precipitates when I add it to my cell culture media. What is happening?

A2: This is a classic solubility problem known as "crashing out." Your compound is highly soluble in a strong organic solvent like Dimethyl Sulfoxide (DMSO), but when this concentrated stock is diluted into an aqueous environment (like cell culture media or a phosphate-buffered saline-based assay buffer), the solvent environment abruptly changes from organic to aqueous. The aqueous buffer cannot maintain the solubility of the hydrophobic compound, causing it to precipitate out of the solution. This is a critical issue as it leads to an unknown and inconsistent final concentration in your assay, rendering the results unreliable.

Q3: What is the maximum concentration of DMSO I can safely use in my cell-based assay?

A3: This is a critical, cell-line-dependent parameter. While DMSO is a versatile solvent, it is not inert and can exhibit cytotoxicity.[6][7]

• General Guideline: Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5% without significant toxic effects.[7][8]

• Sensitive Cells: Primary cells and some specific cell lines can be more sensitive, with toxicity observed at concentrations as low as 0.1%.[8]

• High Concentrations: Concentrations of 1% can reduce cell viability over longer incubation periods (e.g., 72 hours), while concentrations of 5% or higher are often highly cytotoxic.[6][7][9]

It is imperative to perform a solvent tolerance study on your specific cell line to determine the maximum acceptable DMSO concentration that does not affect the biological endpoint you are measuring.

Q4: Can I use heat to help dissolve my compound?

A4: Gentle warming (e.g., 37°C) can be used cautiously to aid dissolution when preparing a stock solution in an organic solvent. However, you must be aware of the compound's stability. Excessive heat can degrade the molecule, especially given the presence of a propenoate group, which can be reactive. Never heat aqueous assay buffers containing the compound, as this can accelerate degradation and cause precipitation upon cooling.

Section 2: Troubleshooting Guide & Step-by-Step Protocols

This section provides a tiered strategy to systematically address solubility issues. Start with the simplest approach and proceed to more complex methods as needed.

Workflow for Improving Compound Solubility

The following diagram outlines the decision-making process for solubilizing your compound for a bioassay.

Caption: A tiered decision workflow for solubilizing test compounds.

Protocol 2.1: Preparing a High-Concentration Stock Solution in DMSO

This is the most common starting point for dissolving poorly water-soluble compounds.[10][11][12]

Objective: To create a 10 mM stock solution of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Materials:

• Your compound (MW to be determined from the source or calculated)

• Anhydrous, cell-culture grade DMSO

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Vortex mixer

• Pipettors

Procedure:

• Calculate Mass: Determine the molecular weight (MW) of your compound. To make 1 mL of a 10 mM solution, you will need: Mass (mg) = 10 mmol/L * 1 L/1000 mL * MW ( g/mol ) * 1000 mg/g * 1 mL

• Weigh Compound: Accurately weigh the calculated mass of the compound into a sterile microcentrifuge tube or vial.

• Add Solvent: Add the calculated volume of 100% DMSO (in this case, 1 mL).

• Dissolve: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the tube between your hands or in a 37°C water bath for short periods. Ensure the solid is completely dissolved.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light if the compound is light-sensitive.[11]

Protocol 2.2: Screening Alternative Solvents and Co-Solvents

If DMSO leads to precipitation upon dilution, a co-solvent system may be required. Co-solvents are water-miscible organic solvents that can help bridge the polarity gap between the compound and the aqueous buffer.[4][5][13]

Objective: To test the solubility and compatibility of alternative solvents.

Solvents to Screen:

• Ethanol (EtOH)

• Polyethylene Glycol 400 (PEG400)

• N,N-Dimethylformamide (DMF)

Procedure:

• Prepare Stocks: Following Protocol 2.1, attempt to prepare a 10 mM stock solution in each of the alternative solvents. Note if the compound dissolves completely.

• Perform Crash Test: For each successfully prepared stock solution, dilute it 1:100 (e.g., 2 µL into 198 µL) into your final assay buffer.

• Observe: Let the solutions sit at room temperature for 30 minutes and visually inspect for any signs of precipitation (cloudiness, crystals, film).

• Select Best Candidate: Choose the solvent that provides a clear solution upon dilution and proceed to test its tolerance in your specific assay (as you would for DMSO).

Protocol 2.3: Utilizing Solubility Enhancers (Cyclodextrins)

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble drugs, forming an "inclusion complex" that is more water-soluble.[14][15][16][17] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice.

Objective: To prepare a compound-cyclodextrin inclusion complex to enhance aqueous solubility.

Materials:

• Your compound

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Assay Buffer (e.g., PBS)

Procedure:

• Prepare Cyclodextrin Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your assay buffer. This will be your "vehicle" solution.

• Add Compound: Add a pre-weighed amount of your solid compound directly to the HP-β-CD vehicle solution to achieve the desired final concentration.

• Complexation: Vortex or sonicate the mixture for 30-60 minutes at room temperature to facilitate the formation of the inclusion complex. The solution should become clear.

• Filter: Filter the solution through a 0.22 µm syringe filter to remove any undissolved particles.

• Usage: Use this solution directly in your assay. Remember that the vehicle control for this experiment must be the same concentration of HP-β-CD solution without the compound.

Section 3: Data Summary & Key Parameters

Table 1: Common Solvents for Bioassays

Solvent	Max Final Conc. (Cell-Based Assays)	Pros	Cons
DMSO	0.1% - 0.5% [6][7][8]	Excellent solubilizing power for many compounds.	Can be cytotoxic at >0.5%; can interfere with some assays.[9][18]
Ethanol	< 0.5%	Less toxic than DMSO for some cell lines; volatile.	Weaker solvent than DMSO; can cause protein denaturation at high conc.
PEG400	< 1%	Good co-solvent; low volatility and toxicity.	Can be viscous; may not be a strong enough solvent on its own.
HP-β-CD	1-5%	Directly increases aqueous solubility; low cytotoxicity.	Can sometimes extract cholesterol from cell membranes; requires a specific vehicle control.

Section 4: Advanced Troubleshooting

Q5: None of the above methods work. My compound is still not soluble enough. What are my next options?

A5: If standard methods fail, you may need to consider more advanced formulation strategies, which often require specialized equipment and expertise.[19][20]

• pH Modification: If your compound has an ionizable group (like a carboxylic acid or amine), adjusting the pH of the buffer can dramatically increase solubility. The hydroxyl group on your compound is phenolic and weakly acidic, so increasing the pH to >8 could improve solubility, but you must ensure the pH is compatible with your assay.

• Solid Dispersions: This involves dispersing the drug in a solid polymer matrix, often through techniques like spray drying or hot-melt extrusion.[5] This can create an amorphous form of the drug that dissolves more readily.

• Micronization/Nanocrystals: Reducing the particle size of the compound increases its surface area-to-volume ratio, which can significantly improve the dissolution rate according to the Noyes-Whitney equation.[4] This is typically achieved through milling or high-pressure homogenization.

These advanced techniques represent a significant increase in formulation effort and are typically employed when a compound shows high promise but is severely limited by solubility.

References

• Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. (2024-12-16). NIH.
• Preparing Solutions. (2025-08-18). Chemistry LibreTexts.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.
• Solubilization techniques used for poorly water-soluble drugs. PubMed Central.
• Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Case studies.
• Preparing Stock Solutions. PhytoTech Labs.
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.
• 2,3-Dihydrobenzofuran 99 496-16-2. Sigma-Aldrich.
• Formulation strategies for poorly soluble drugs. (2025-07-10). ResearchGate.
• Isolation of dihydrobenzofuran derivatives from ethnomedicinal species Polygonum barbatum as anticancer compounds. (2019-01-07). NIH.
• Strategies for improving hydrophobic drugs solubility and bioavailability. Int J Pharm Chem Anal.
• Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. (2022-07-13). MDPI.
• Solution-making strategies & practical advice. (2025-02-20). YouTube.
• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace.
• 2-Acetyl-5,8-dihydro-6-(4-methyl-3-pentenyl)-1,4-naphthohydroquinone-Derived Chalcones as Potential Anticancer Agents. (2023-10-19). PubMed.
• 2-Acetyl-5,8-dihydro-6-(4-methyl-3-pentenyl)-1,4-naphthohydroquinone-Derived Chalcones as Potential Anticancer Agents. (2023-10-19). MDPI.
• PREPARING SOLUTIONS AND MAKING DILUTIONS.
• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. (2024-03-15). WuXi AppTec DMPK.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2025-02-22). PubMed.
• Convergent Synthesis of Dihydrobenzofurans via Urea Ligand-Enabled Heteroannulation of 2-Bromophenols with 1,3-Dienes | Organic Letters. (2022-07-29). ACS Publications.
• DMSO toxicity in vitro: effects on RGC viability and apoptosis. Effects.... ResearchGate.
• Stock Solutions 101: Everything You Need to Know. (2013-02-13). G-Biosciences.
• The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. (2023-10-27). MDPI.
• DMSO usage in cell culture. (2023-02-01). LifeTein.
• Structures of benzofuran and dihydrobenzofuran derivatives.. ResearchGate.
• Special Issue : Strategies for Enhancing the Bioavailability of Poorly Soluble Drugs. MDPI.
• Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. IJSDR.
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate CFN97059.
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate | Natural Product.

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• 6. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
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• 20. Pharmaceutics | Special Issue : Strategies for Enhancing the Bioavailability of Poorly Soluble Drugs [mdpi.com]

Technical Support Center: Synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Welcome to the technical support guide for the synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. This document is designed for researchers, medicinal chemists, and process development professionals who are working with this molecule or structurally related benzofuran derivatives. Benzofuran skeletons are central to a variety of biologically active compounds, making their synthesis a key area of research.[1][2] This guide provides in-depth troubleshooting advice, optimized protocols, and answers to frequently asked questions to help you overcome common synthetic challenges, particularly low reaction yields.

Overview of the Synthetic Strategy

The synthesis of the target molecule is a multi-step process. A logical and commonly employed route involves two key stages:

• Stage 1: Formation of the Dihydrobenzofuran Core. This typically involves the construction of the key intermediate, 6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-carbaldehyde. A common method is the intramolecular cyclization of a suitably substituted phenol.

• Stage 2: Olefination to Install the Propenoate Sidechain. The aldehyde intermediate is then reacted with a phosphorus ylide or a phosphonate carbanion in a Wittig-type reaction to form the α,β-unsaturated ester. The Horner-Wadsworth-Emmons (HWE) reaction is particularly well-suited for this transformation due to its high E-selectivity and the ease of removing its water-soluble phosphate byproduct.[3][4]

Low yields in this synthesis can arise from challenges in either of these critical stages. This guide will dissect potential issues in both.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format.

Issue 1: Low overall yield (<30%) with multiple unidentified byproducts.

Question: My final yield is very low, and the crude NMR/TLC shows a complex mixture of products. Where should I start investigating?

Answer: A low overall yield with a complex product profile points to issues in multiple steps or significant side reactions. The most effective approach is to analyze each stage of the synthesis independently.

Diagnostic Workflow:

• Isolate and Characterize Intermediates: Do not proceed to the second stage (olefination) without first successfully synthesizing, purifying, and characterizing the aldehyde intermediate (6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-carbaldehyde). Confirm its structure and purity (>95%) by ¹H NMR, ¹³C NMR, and LC-MS. If the intermediate is impure, the subsequent HWE reaction will invariably be low-yielding.

• Focus on the Dihydrobenzofuran Ring Formation: This cyclization is often the most challenging step. Common methods include intramolecular Williamson ether synthesis or oxidative coupling.[5] Both have distinct failure modes.

  • For Williamson Ether Synthesis: Incomplete reaction is common. Ensure your starting material (e.g., an ortho-allyl phenol) is fully deprotonated by the base. O-alkylation can compete with the desired C-alkylation.

  • For Claisen Rearrangement Routes: This[6][6]-sigmatropic rearrangement requires precise thermal control.[7] Overheating can lead to decomposition or undesired side-rearrangements. If the ortho-position is blocked, the reaction may proceed to the para-position.

• Re-evaluate the Horner-Wadsworth-Emmons (HWE) Reaction: If the aldehyde intermediate is pure but the final step fails, focus on the HWE conditions.

Issue 2: The Dihydrobenzofuran cyclization (Stage 1) is failing.

Question: I'm attempting an intramolecular cyclization to form the dihydrobenzofuran ring, but I'm either recovering my starting material or seeing a mess of polymeric material. What's going wrong?

Answer: This is a common bottleneck. The success of this step is highly dependent on the specific route chosen and the reaction conditions.

Potential Causes & Solutions:

• Cause A: Inefficient Base (Intramolecular Williamson Ether Synthesis). The phenolic hydroxyl group must be fully deprotonated to form the nucleophilic phenoxide.

  • Solution: Use a sufficiently strong, non-nucleophilic base. While K₂CO₃ is common, it may not be strong enough. Consider stronger bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu). Always use freshly opened or properly stored base.[8]

• Cause B: Poor Leaving Group. The alkyl halide or tosylate must be reactive enough for the Sₙ2 displacement to occur.

  • Solution: Iodides are better leaving groups than bromides, which are better than chlorides. If using a bromide, consider adding a catalytic amount of sodium iodide (NaI) or potassium iodide (KI) to perform an in situ Finkelstein reaction, generating the more reactive alkyl iodide.

• Cause C: Unfavorable Reaction Kinetics. Ring formation is an intramolecular process that competes with intermolecular polymerization.

  • Solution: Apply high-dilution principles. Add the substrate slowly over several hours to a heated solution of the base and solvent. This keeps the instantaneous concentration of the substrate low, favoring the intramolecular cyclization over intermolecular reactions.

• Cause D: Side Reactions in Oxidative Coupling. Methods using oxidants like silver(I) oxide (Ag₂O) can be sensitive.[9]

  • Solution: The stoichiometry of the oxidant is critical; often, only 0.5 equivalents are needed.[10] The choice of solvent is also key; acetonitrile has been shown to provide a good balance between conversion and selectivity.[10]

Issue 3: The Horner-Wadsworth-Emmons reaction (Stage 2) has a low yield.

Question: My aldehyde intermediate is pure, but the HWE reaction to form the final propenoate product is inefficient. What parameters should I optimize?

Answer: The HWE reaction is generally reliable, but its success hinges on the complete formation of the phosphonate carbanion and its subsequent reaction with the aldehyde.[11]

Troubleshooting the HWE Reaction:

Potential Cause	Explanation & Scientific Rationale	Recommended Solution
Incomplete Deprotonation	The α-proton of the phosphonate ester (e.g., trimethyl phosphonoacetate) is acidic but requires a strong base for complete removal. Incomplete deprotonation leads to unreacted starting materials.	Use a strong, anhydrous base like Sodium Hydride (NaH, 60% dispersion in mineral oil). Ensure the NaH is fresh. Allow sufficient time (30-60 min) for the deprotonation to complete before adding the aldehyde. Monitor for hydrogen gas evolution.[3]
Degraded Reagents	Aldehydes can oxidize to carboxylic acids on storage. The phosphonate ester can hydrolyze if exposed to moisture. The base (NaH) is deactivated by moisture.	Purify the aldehyde via column chromatography if its purity is suspect. Use freshly opened or distilled phosphonate ester. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (N₂ or Ar).
Steric Hindrance	The dihydrobenzofuran core is sterically bulky, which can slow the nucleophilic attack of the phosphonate carbanion on the aldehyde carbonyl.	Increase the reaction temperature moderately (e.g., from 0 °C to room temperature or 40 °C). Extend the reaction time and monitor by TLC. For highly hindered systems, milder conditions using LiCl with DBU or triethylamine can sometimes be effective.[3]
Side Reactions	The phenoxide on the benzofuran ring is a potential nucleophile. If any unreacted phosphonate precursor or base is present during workup, side reactions can occur.	Add the aldehyde solution slowly at 0 °C to the pre-formed phosphonate carbanion. Quench the reaction carefully with saturated aqueous NH₄Cl before proceeding with the aqueous workup.

Process Optimization & Recommended Protocols

Optimized Protocol: Stage 2 - Horner-Wadsworth-Emmons Olefination

This protocol assumes you have 1.0 mmol of pure 6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-carbaldehyde.

Reagent Table:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Mass/Volume	Notes
6-acetyl-5-hydroxy...carbaldehyde	206.19	1.0	206 mg	Substrate
Sodium Hydride (NaH)	24.00	1.2	48 mg (60% disp.)	Base
Trimethyl phosphonoacetate	182.12	1.2	0.20 mL	Ylide precursor
Anhydrous Tetrahydrofuran (THF)	-	-	15 mL	Solvent

Step-by-Step Procedure:

• Preparation: Under an inert atmosphere (N₂), add Sodium Hydride (48 mg of 60% dispersion, 1.2 mmol) to a dry 50 mL round-bottom flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous THF (10 mL) and cool the suspension to 0 °C in an ice bath.

• Ylide Formation: Add trimethyl phosphonoacetate (0.20 mL, 1.2 mmol) dropwise to the stirred suspension. Causality: This is an exothermic deprotonation. Slow addition at 0 °C prevents uncontrolled reaction and potential side reactions. The formation of the phosphonate carbanion is often accompanied by the evolution of H₂ gas. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for another 30 minutes to ensure complete deprotonation.

• Aldehyde Addition: Dissolve the aldehyde intermediate (206 mg, 1.0 mmol) in anhydrous THF (5 mL). Cool the ylide solution back down to 0 °C and add the aldehyde solution dropwise over 10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Validation Checkpoint: Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate). The aldehyde spot should disappear and a new, less polar product spot should appear.

• Quenching: Cool the reaction to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution (~10 mL).

• Workup: Transfer the mixture to a separatory funnel, add ethyl acetate (20 mL) and water (10 mL). Separate the layers. Wash the organic layer with brine (2 x 15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of hexane/ethyl acetate to afford the final product.

Visualization of Key Processes

Reaction Scheme

Caption: High-level overview of the two-stage synthetic pathway.

Troubleshooting Flowchart for Low Yield

Caption: A decision tree for diagnosing the source of low yield.

Frequently Asked Questions (FAQs)

• Q1: Can I use a Wittig reagent (phosphonium ylide) instead of an HWE reagent?

  • A1: Yes, a Wittig reaction is a viable alternative. However, for forming α,β-unsaturated esters, the stabilized ylide required (e.g., Ph₃P=CHCO₂Me) is less reactive than the corresponding phosphonate carbanion used in the HWE reaction.[12] This may require harsher conditions or result in lower yields, especially with sterically hindered aldehydes.[13] Furthermore, the triphenylphosphine oxide byproduct of the Wittig reaction is often difficult to remove via chromatography, whereas the phosphate byproduct of the HWE is water-soluble.[3]

• Q2: My starting phenol for the cyclization is very electron-rich. Are there alternative methods for forming the dihydrobenzofuran ring?

  • A2: Yes. For electron-rich phenols, methods like iridium-catalyzed intramolecular hydroarylation of an allyloxy-substituted phenyl ketone can be highly effective and enantioselective.[14] Another approach involves tandem Claisen rearrangement followed by an intramolecular hydroaryloxylation, which can be catalyzed under various conditions.[15]

• Q3: What is the expected stereochemistry of the final product from the HWE reaction?

  • A3: The Horner-Wadsworth-Emmons reaction with stabilized phosphonates, such as trimethyl phosphonoacetate, strongly favors the formation of the (E)-alkene isomer.[4][11] This is due to thermodynamic control in the formation of the oxaphosphetane intermediate.

• Q4: Are there any specific safety precautions for this synthesis?

  • A4: Yes. Sodium hydride (NaH) is a water-reactive, flammable solid that generates hydrogen gas upon contact with protic solvents or moisture. It must be handled under an inert atmosphere and quenched carefully. Tetrahydrofuran (THF) can form explosive peroxides upon storage and should be tested and/or freshly distilled from a drying agent before use. Always consult the Safety Data Sheets (SDS) for all reagents and wear appropriate personal protective equipment (PPE).

References

• Zawisza, A., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules. Available at: [Link]

• Francisco, C. S., & Freire, F. (1990). The Synthesis of Two 6-Acetyl-2,3-dihydro-5-benzofuranols Naturally Obtained from Baccharis conferta. Semantic Scholar. Available at: [Link]

• de Oliveira, B. F., et al. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. Available at: [Link]

• Luo, L., et al. (2014). Dihydrobenzofuran production from catalytic tandem Claisen rearrangement–intramolecular hydroaryloxylation of allyl phenyl ethers in subcritical water. RSC Advances. Available at: [Link]

• de Oliveira, B. F., et al. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. ResearchGate. Available at: [Link]

• de Oliveira, B. F., et al. (2020). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. Available at: [Link]

• NROChemistry. Horner-Wadsworth-Emmons Reaction. Available at: [Link]

• Shi, D., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances. Available at: [Link]

• Organic Chemistry Portal. Horner-Wadsworth-Emmons Reaction. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2012). Synthesis and pharmacological activities of novel furobenzopyrone and benzofuran derivatives. Medicinal Chemistry Research. Available at: [Link]

• Wikipedia. Claisen rearrangement. Available at: [Link]

• ResearchGate. A New Synthesis of Benzofurans from Phenols via Claisen Rearrangement and Ring-Closing Metathesis. Available at: [Link]

• Movassaghi, M., & Chen, B. (2007). Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions. Angewandte Chemie. Available at: [Link]

• ChemHelp ASAP. (2020). Horner-Wadsworth-Emmons reaction. YouTube. Available at: [Link]

• Organic Chemistry Portal. Claisen Rearrangement. Available at: [Link]

• Nogi, K., et al. (2021). Enantioselective synthesis of 3-substituted dihydrobenzofurans through iridium-catalyzed intramolecular hydroarylation. Communications Chemistry. Available at: [Link]

• Al Jasem, Y., et al. (2014). Wittig- and Horner–Wadsworth–Emmons-olefination reactions with stabilised and semi-stabilised phosphoranes and phosphonates under non-classical conditions. Journal of Chemical Research. Available at: [Link]

• MDPI. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules. Available at: [Link]

• Chemistry LibreTexts. (2023). Wittig Reaction. Available at: [Link]

• Peterson, M. J., & O'Doherty, G. A. (2012). Use of Silver Carbonate in the Wittig Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Robertson, F. J. (2016). A Highly Versatile One-Pot Aqueous Wittig Reaction. World Journal of Chemical Education. Available at: [Link]

• AdiChemistry. (2023). Wittig Reaction | Mechanism. Available at: [Link]

• Master Organic Chemistry. (2015). Intramolecular Williamson Ether Synthesis. Available at: [Link]

• Ashenhurst, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. Available at: [Link]

Sources

• 1. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Wittig-Horner Reaction [organic-chemistry.org]
• 5. Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Synthesis of Two 6-Acetyl-2,3-dihydro-5-benzofuranols Naturally Obtained from Baccharis conferta | Semantic Scholar [semanticscholar.org]
• 7. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]
• 12. adichemistry.com [adichemistry.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. ocu-omu.repo.nii.ac.jp [ocu-omu.repo.nii.ac.jp]
• 15. Dihydrobenzofuran production from catalytic tandem Claisen rearrangement–intramolecular hydroaryloxylation of allyl phenyl ethers in subcritical water - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Reaction Condition Optimization for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Welcome to the technical support center for the synthesis and optimization of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful and efficient production of your target molecule.

I. Synthetic Pathway Overview

The synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate typically involves a multi-step sequence. A plausible and efficient route involves the initial formation of the 2,3-dihydrobenzofuran core, followed by the introduction of the propenoate side chain. Key reactions in this pathway often include a cyclization to form the dihydrobenzofuran ring and a subsequent condensation or olefination reaction to append the propenoate group.

For the purpose of this guide, we will consider a synthetic strategy that involves an initial step to construct the 6-acetyl-5-hydroxy-2,3-dihydrobenzofuran intermediate, followed by a reaction to add the methyl propenoate moiety at the 2-position. Challenges in such a synthesis can arise from catalyst selection, reaction kinetics, and purification of intermediates and the final product.

Caption: General synthetic approach.

II. Troubleshooting Guide

This section addresses specific problems that may be encountered during the synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Problem 1: Low Yield in the Dihydrobenzofuran Ring Formation Step

Question: I am attempting to synthesize the 6-acetyl-5-hydroxy-2,3-dihydrobenzofuran intermediate, but the reaction yield is consistently low. What are the potential causes and how can I optimize the conditions?

Answer:

Low yields in the formation of the 2,3-dihydrobenzofuran ring are a common issue and can stem from several factors. The optimal conditions can be highly substrate-dependent.[1] Here's a systematic approach to troubleshoot this step:

1. Re-evaluate Your Cyclization Strategy:

• Oxidative Coupling of Phenylpropanoids: This is a common method for forming the dihydrobenzofuran skeleton.[2][3] The choice of oxidant is critical. While various silver(I) reagents are used, silver(I) oxide (Ag₂O) has been shown to be highly efficient.[2][3]

  • Optimization Tip: Screen different silver(I) salts (e.g., Ag₂O, Ag₂CO₃, AgOAc). Start with 0.5 equivalents of Ag₂O as it often provides a good balance between conversion and selectivity.[2][3]

• Intramolecular C-O Bond Formation: This approach often involves the cyclization of a tethered alcohol onto an aryl C-H bond.[4] Copper-catalyzed methods are prevalent here.

  • Optimization Tip: The choice of copper catalyst and ligand is crucial. Copper(II) hexafluoroacetylacetonate can be an effective catalyst.[4] Ensure your starting material is free of competitive oxidation sites, like primary or secondary alcohols, which can be a significant problem.[4]

2. Solvent Selection:

• The reaction solvent can dramatically influence both conversion and selectivity. While solvents like dichloromethane and benzene have been traditionally used, acetonitrile has emerged as a "greener" and highly effective alternative for oxidative coupling reactions, providing a good balance between conversion and selectivity.[2][3] For copper-catalyzed C-O bond formation, hexafluoroisopropanol has been used.[4]

  • Optimization Tip: Conduct a solvent screen including acetonitrile, dichloromethane, benzene, and THF to identify the optimal medium for your specific substrate.

3. Temperature and Reaction Time:

• These parameters are interdependent. While many dihydrobenzofuran syntheses are run at room temperature, exploring different temperatures can be beneficial.[2]

  • Optimization Tip: Monitor the reaction progress by TLC or LC-MS at different time points (e.g., 4h, 8h, 20h) and temperatures (e.g., 0 °C, room temperature, reflux). Shorter reaction times (e.g., 4 hours) can sometimes be achieved without a significant loss in yield or selectivity.[2][3]

4. Role of Additives:

• For radical-mediated reactions, such as some oxidative couplings, the addition of a radical initiator like AIBN can significantly increase the conversion rate.[2] In copper-catalyzed reactions, a base like triethylamine is often necessary to buffer the reaction and minimize side reactions.[4]

  • Optimization Tip: If a radical mechanism is plausible, consider the addition of a catalytic amount of AIBN. For copper-catalyzed cyclizations, ensure the stoichiometry of the base is optimized.

Table 1: Key Parameters for Dihydrobenzofuran Synthesis Optimization

Parameter	Recommended Starting Point	Key Considerations
Oxidant (for Oxidative Coupling)	0.5 equiv. Ag₂O[2][3]	Screen other silver(I) salts if needed.
Catalyst (for C-O Formation)	20 mol% Cu(II) hexafluoroacetylacetonate[4]	Ligand choice can be critical.
Solvent	Acetonitrile[2][3]	Screen other common organic solvents.
Temperature	Room Temperature[2]	Evaluate 0 °C and reflux conditions.
Reaction Time	4-20 hours[2]	Monitor by TLC/LC-MS to determine optimum.
Additives	Triethylamine (for Cu-catalyzed)[4]	Consider radical initiators for oxidative coupling.

Problem 2: Difficulty in Attaching the Methyl Propenoate Side Chain

Question: I have successfully synthesized the dihydrobenzofuran intermediate, but I'm facing challenges with the subsequent Knoevenagel or Baylis-Hillman reaction to introduce the methyl propenoate group. What should I focus on?

Answer:

The introduction of the propenoate side chain typically proceeds via a carbon-carbon bond-forming reaction. The Knoevenagel condensation and the Morita-Baylis-Hillman (MBH) reaction are two powerful methods for this transformation.[5][6][7]

1. Knoevenagel Condensation:

• This reaction involves the condensation of an active methylene compound (in this case, methyl acrylate or a related species) with a carbonyl group. However, your intermediate lacks a suitable aldehyde or ketone at the 2-position for a direct Knoevenagel condensation. A more plausible route would be the reaction of a suitable precursor that can be converted to the desired product.

• Alternative Strategy: A common approach is to first introduce a formyl group at the 2-position of the dihydrobenzofuran ring, which can then undergo a Knoevenagel condensation with a suitable active methylene compound like methyl cyanoacetate, followed by further transformations.

• Catalyst Choice: The Knoevenagel condensation is typically base-catalyzed. However, Brønsted-acidic ionic liquids have been shown to be efficient and reusable catalysts, especially when using water as a green solvent.[5] Boric acid is another mild and effective catalyst.[8]

  • Optimization Tip: If you are using a formylated intermediate, screen different catalysts such as piperidine, L-proline, or boric acid.[8][9] Consider using an ionic liquid for a potentially greener and more efficient reaction.[5]

2. Morita-Baylis-Hillman (MBH) Reaction:

• The MBH reaction is an atom-economical method for forming a carbon-carbon bond between an activated alkene and an electrophile, catalyzed by a nucleophile like a tertiary amine (e.g., DABCO) or a phosphine.[7][10] This reaction could potentially be used to directly couple an activated alkene with the dihydrobenzofuran core, depending on the functionality present at the 2-position.

• Reaction Rate: A significant drawback of the MBH reaction is its slow reaction rate.[7]

  • Optimization Tip: The choice of catalyst is critical. DABCO is a common and effective catalyst.[7] Proline and its derivatives can also be used as co-catalysts.[7] Be prepared for long reaction times and monitor the reaction progress carefully.

Caption: Troubleshooting workflow.

Problem 3: Product Purification and Characterization

Question: I am having trouble purifying the final product and confirming its structure. What techniques are recommended?

Answer:

Purification and characterization are critical steps to ensure the identity and purity of your synthesized Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

1. Purification:

• Column Chromatography: This is the most common method for purifying organic compounds.[4][11]

  • Optimization Tip: A gradient elution system using a mixture of petroleum ether and ethyl acetate is often effective for separating dihydrobenzofuran derivatives.[11] Start with a low polarity mixture and gradually increase the polarity. Monitor the fractions by TLC.

• Recrystallization: If your product is a solid, recrystallization can be a highly effective purification method.

  • Optimization Tip: Screen different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes) to find one in which your product is soluble at high temperatures but sparingly soluble at room temperature or below.

2. Characterization:

• A combination of spectroscopic techniques is essential for unambiguous structure elucidation.[12]

  • ¹H and ¹³C NMR Spectroscopy: These are the most powerful tools for determining the structure of your compound. Pay close attention to the chemical shifts and coupling constants to confirm the connectivity of the atoms.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will provide the exact mass of your compound, confirming its molecular formula.[11]

  • Infrared (IR) Spectroscopy: This will help identify the key functional groups present in your molecule, such as the hydroxyl (-OH), acetyl (C=O), ester (C=O), and alkene (C=C) groups.

  • UV-Vis Spectroscopy: This can provide information about the chromophores in your molecule.

III. Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions I should take when working with the reagents for this synthesis?

A1: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Silver compounds can stain skin and surfaces, so handle them with care. Many organic solvents are flammable and/or toxic; consult the Safety Data Sheet (SDS) for each chemical before use.

Q2: How can I monitor the progress of my reactions effectively?

A2: Thin-layer chromatography (TLC) is a quick and convenient method for monitoring reaction progress.[4] Use a suitable solvent system that provides good separation of your starting materials, intermediates, and products. Staining with potassium permanganate or viewing under UV light can help visualize the spots. For more quantitative analysis, liquid chromatography-mass spectrometry (LC-MS) is an excellent technique.

Q3: Are there any "green chemistry" considerations I can apply to this synthesis?

A3: Yes. As mentioned earlier, using acetonitrile instead of chlorinated solvents or benzene for the oxidative coupling step is a greener alternative.[2][3] Additionally, exploring the use of reusable catalysts, such as ionic liquids for the Knoevenagel condensation, can reduce waste.[5] Optimizing reaction conditions to minimize reaction time and energy consumption also aligns with the principles of green chemistry.

Q4: My final product appears to be a mixture of diastereomers. How can I separate them?

A4: The formation of diastereomers is possible if a new stereocenter is created during the reaction. Chiral column chromatography is often the most effective method for separating diastereomers. Alternatively, you may be able to selectively crystallize one diastereomer from a suitable solvent mixture.

Q5: Where can I find more information on the synthesis of dihydrobenzofuran derivatives?

A5: The scientific literature is the best resource. Databases like SciFinder, Reaxys, and Google Scholar are excellent starting points. Journals such as the Journal of Organic Chemistry, Organic Letters, and the Journal of the American Chemical Society frequently publish articles on the synthesis of heterocyclic compounds.[1]

IV. Experimental Protocols

Protocol 1: General Procedure for Silver(I) Oxide-Promoted Oxidative Coupling

• To a solution of the substituted phenol (1.0 equiv.) in acetonitrile, add silver(I) oxide (0.5 equiv.).

• Stir the reaction mixture at room temperature for 4-20 hours.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the silver salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Knoevenagel Condensation using Boric Acid

• Dissolve the aldehyde or ketone (1 mmol) and the active methylene compound (1 mmol) in aqueous ethanol (5 mL) at room temperature.[8]

• Add boric acid (10 mol%) as a catalyst and stir the solution.[8]

• Monitor the reaction by TLC.[8]

• Once the reaction is complete, the product may precipitate. If so, filter the solid and wash with cold ethanol. If not, perform an aqueous workup and extract the product with a suitable organic solvent.

• Purify the product by recrystallization or column chromatography.

V. References

• de Souza, M. V. N., et al. (2021). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society. Available at: --INVALID-LINK--

• Kerr, M. S., et al. (2017). Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions. NIH Public Access. Available at: --INVALID-LINK--

• de Souza, M. V. N., et al. (2021). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. ResearchGate. Available at: --INVALID-LINK--

• Khan, I., et al. (2019). Isolation of dihydrobenzofuran derivatives from ethnomedicinal species Polygonum barbatum as anticancer compounds. PubMed. Available at: --INVALID-LINK--

• Shaterian, H. R., & Mohammadnia, M. (2012). Knoevenagel Condensation Reaction Using Brønsted-Acidic Ionic Liquids as Green and Reusable Catalysts. Asian Journal of Chemistry. Available at: --INVALID-LINK--

• Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans. Available at: --INVALID-LINK--

• Li, Y., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. MDPI. Available at: --INVALID-LINK--

• Warrier, J. D., & V, V. (2024). Recent progress and prospects in the organocatalytic Morita–Baylis–Hillman reaction. NIH Public Access. Available at: --INVALID-LINK--

• Prolinate-based heterogeneous catalyst for Knoevenagel condensation reaction. (2022). BURJC Digital. Available at: --INVALID-LINK--

• One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. (2023). MDPI. Available at: --INVALID-LINK--

• Wikipedia. (n.d.). Baylis–Hillman reaction. Available at: --INVALID-LINK--

• Optimization of reaction conditions for the synthesis of 3a. (2008). ResearchGate. Available at: --INVALID-LINK--

• Greener Alternative in Organic Synthesis: Aqueous Knoevenagel Condensation Reaction Catalysed by [Bmim][OAc] Ionic Liquid with A. (2025). Asian Journal of Green Chemistry. Available at: --INVALID-LINK--

• Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds. (2017). ACS Publications. Available at: --INVALID-LINK--

• Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. (2024). NIH Public Access. Available at: --INVALID-LINK--

• Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. (2022). SciELO México. Available at: --INVALID-LINK--

References

• 1. 2,3-Dihydrobenzofuran synthesis [organic-chemistry.org]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Functionalized Dihydrobenzofurans By Direct Aryl C–O Bond Formation Under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. Recent progress and prospects in the organocatalytic Morita–Baylis–Hillman reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Baylis–Hillman reaction - Wikipedia [en.wikipedia.org]
• 8. mdpi.com [mdpi.com]
• 9. Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity [scielo.org.mx]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Isolation of dihydrobenzofuran derivatives from ethnomedicinal species Polygonum barbatum as anticancer compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate - Side Product Analysis

Welcome to the technical support center for the synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and understand potential side product formation during this specific synthesis. As experienced chemists know, even well-established reactions can present challenges, and understanding the underlying chemistry is key to overcoming them.[1][2][3]

This document provides in-depth, experience-based insights into the potential side reactions, their identification, and strategies for their mitigation.

Section 1: Troubleshooting Guide - Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis and purification of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Issue 1: My final product shows an unexpected peak in the 1H NMR spectrum, suggesting an impurity. What could it be?

Answer:

An unexpected peak in your NMR spectrum is a common indicator of a side product. In the synthesis of dihydrobenzofuran derivatives, several side reactions can occur depending on the specific synthetic route employed.[4][5][6] One of the most probable side products is the corresponding benzofuran, formed through oxidation of the dihydrobenzofuran ring.

Potential Cause:

• Oxidation: The dihydrobenzofuran ring can be susceptible to oxidation, especially if the reaction is exposed to air for extended periods or if oxidizing agents are present as impurities in your reagents or solvents.

Troubleshooting Steps:

• Re-examine your reaction conditions: Ensure your reaction was carried out under an inert atmosphere (e.g., nitrogen or argon) if the starting materials or intermediates are sensitive to oxidation.

• Purify your reagents: Consider purifying your solvents and reagents to remove any potential oxidizing impurities.

• Analyze the impurity: To confirm the identity of the side product, you'll need to isolate and characterize it. Techniques like column chromatography can be used for separation. Once isolated, a full suite of analytical techniques (NMR, MS, IR) will be crucial for structure elucidation.[7][8]

Issue 2: The mass spectrum of my product shows a mass corresponding to the starting material. How can I improve the reaction conversion?

Answer:

Incomplete conversion is a frequent challenge in organic synthesis.[1][2][3] Seeing the mass of your starting material indicates that the reaction has not gone to completion.

Potential Causes:

• Insufficient reaction time or temperature: The reaction may require more time or a higher temperature to reach completion.

• Catalyst deactivation: If your synthesis involves a catalyst, it may have become deactivated over the course of the reaction.

• Stoichiometry of reagents: An incorrect ratio of reactants can lead to incomplete conversion.

Troubleshooting Steps:

• Reaction Monitoring: Use techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction's progress.[9] This will help you determine the optimal reaction time.

• Optimize Reaction Conditions:

  • Temperature: Gradually increase the reaction temperature and monitor the effect on conversion.

  • Time: Extend the reaction time and continue to monitor for the disappearance of the starting material.

  • Catalyst: If using a catalyst, consider adding a fresh portion or using a higher loading.

• Verify Reagent Purity and Stoichiometry: Ensure your reagents are pure and that you are using the correct molar ratios.

Issue 3: I'm observing a significant amount of a polar byproduct that is difficult to separate from my main product. What could be its origin?

Answer:

The presence of a highly polar byproduct often points to hydrolysis or degradation of either the starting materials or the product.

Potential Cause:

• Hydrolysis of the ester: The methyl ester group in your target molecule can be hydrolyzed to the corresponding carboxylic acid if there is water present in the reaction mixture, especially under acidic or basic conditions. This would result in a more polar compound.

Troubleshooting Steps:

• Use dry solvents and reagents: Ensure all your solvents and reagents are anhydrous.

• Control the pH: If your reaction conditions are not pH-neutral, consider if this is contributing to hydrolysis. You may need to buffer the reaction mixture.

• Work-up procedure: During the work-up, minimize contact with acidic or basic aqueous solutions if your product is sensitive to them.[10]

Section 2: Frequently Asked Questions (FAQs)

What are the most common classes of side products in dihydrobenzofuran synthesis?

Based on the general reactivity of the dihydrobenzofuran core and the functional groups present in the target molecule, the most common side products can be categorized as:

• Oxidation products: Formation of the corresponding benzofuran.

• Starting materials and intermediates: Unreacted starting materials or stable intermediates.[7][11]

• Hydrolysis products: Hydrolysis of the ester functionality to a carboxylic acid.

• Products from side reactions of reagents: Byproducts resulting from the decomposition or alternative reaction pathways of the reagents used.[11]

How can I proactively minimize side product formation?

A proactive approach to minimizing impurities is always the best strategy.[12] Consider the following:

Strategy	Rationale
Inert Atmosphere	Prevents oxidation of sensitive intermediates and the final product.
High-Purity Reagents	Reduces the introduction of unknown variables and potential side reactions.[7]
Anhydrous Conditions	Prevents hydrolysis of ester groups and other water-sensitive functionalities.
Reaction Monitoring	Allows for the timely quenching of the reaction, preventing over-reaction or degradation.[13]
Optimized Stoichiometry	Ensures that the limiting reagent is fully consumed, minimizing its presence in the final product.

What analytical techniques are essential for side product analysis?

A multi-technique approach is crucial for the comprehensive analysis of reaction mixtures and the identification of impurities.[8][14]

Analytical Technique	Purpose
Thin Layer Chromatography (TLC)	Rapid, qualitative monitoring of reaction progress and purity.
High-Performance Liquid Chromatography (HPLC)	Quantitative analysis of product purity and impurity profiling.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation and identification of components by their mass-to-charge ratio.[9]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of the main product and any isolated impurities.[7]
Infrared (IR) Spectroscopy	Identification of functional groups present in the molecules.[7]

Section 3: Visualizing Potential Side Reactions

To better understand the potential pathways for side product formation, the following diagram illustrates a simplified reaction scheme.

Caption: Workflow for impurity identification.

By following these troubleshooting guides and understanding the potential pitfalls, you can significantly improve the outcome of your synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

References

• Isolation and characterization of pharmaceuticals with impurities. (2024). Vertex AI Search.
• Impurity profiling of pharmaceutical Formul
• Patole, S., Gosar, A., & Shaikh, T. (2019). Impurities Characterization in Pharmaceuticals: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 15(4), 46-64.
• Recent trends in the impurity profile of pharmaceuticals. (n.d.). PMC - NIH.
• Recent Advances Towards the Synthesis of Dihydrobenzofurans and Dihydroisobenzofurans. (n.d.).
• Impurities Characterization in Pharmaceuticals: A Review. (2019).
• Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review. (n.d.). PMC - NIH.
• Synthesis of Dihydrobenzofuranone Derivatives with Biotechnological Methods. (2018). Semantic Scholar.
• Synthesis of 2,3-dihydrobenzofuran-2-ones and 2,3- dihydrobenzothiophen-2- and 3-ones by rearrangements of 3- hydroxy analogs. (n.d.). Arkivoc.
• 2,3-Dihydrobenzofuran synthesis. (n.d.). Organic Chemistry Portal.
• Zaragoza Dörwald, F. (n.d.). Side Reactions in Organic Synthesis: A Guide to Successful Synthesis Design. Google Books.
• Analytical Control Strategies for Process Chemists. (2025).
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)
• How To: Troubleshoot a Reaction. (n.d.). University of Rochester, Department of Chemistry.
• Different Techniques of Analysis. (n.d.). Pharmaguideline.
• Side Reactions in Organic Synthesis. (n.d.). Wiley-VCH.
• Miao, Y., et al. (2019).
• Zaragoza Dörwald, F. (2006). Side Reactions in Organic Synthesis: A Guide to Successful Synthesis Design. Google Books.
• Bracher, P. (n.d.).
• Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research, 9(5), 210-220.
• Chemical analytical techniques in industry. (2022). Infinitia.
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
• A REVIEW: AN INSIGHT ON SYNTHESIS OF BENZOFURAN. (n.d.). LBP.
• A Comprehensive Guide to the 4 Main Types of Analytical Chemistry. (2024). CfPIE.
• Real-Time Reaction Analysis Guide: A Key Element in Any PAT Str

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• 1. Side Reactions in Organic Synthesis: A Guide to Successful Synthesis Design - Florencio Zaragoza Dörwald - Google Books [books.google.mu]
• 2. content.e-bookshelf.de [content.e-bookshelf.de]
• 3. Side Reactions in Organic Synthesis: A Guide to Successful Synthesis Design - Florencio Zaragoza Dörwald - Google 圖書 [books.google.com.hk]
• 4. researchgate.net [researchgate.net]
• 5. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2,3-Dihydrobenzofuran synthesis [organic-chemistry.org]
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• 12. pubs.acs.org [pubs.acs.org]
• 13. C&EN White Papers | Real-Time Reaction Analysis Guide: A Key Element in Any PAT Strategy [connect.discoveracs.org]
• 14. Different Techniques of Analysis | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Bioassay Protocols for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Welcome to the technical support center for "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate," a novel benzofuran derivative with potential therapeutic applications. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for refining your bioassay protocols.

Introduction to the Compound

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is a natural product isolated from Vernonia cinerea[1]. Its benzofuran core suggests potential anti-inflammatory, antioxidant, or other enzyme-modulating activities, making it a compound of interest in drug discovery[2][3]. This guide will walk you through common experimental hurdles and provide solutions grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate?

A1: Based on its chemical structure (C14H14O5) and the presence of a hydroxyl group, we recommend creating a primary stock solution in a polar aprotic solvent such as dimethyl sulfoxide (DMSO). Aim for a high concentration (e.g., 10-50 mM) to minimize the final concentration of DMSO in your assay, which should ideally be below 0.5% to avoid solvent-induced cytotoxicity.

Q2: How should I store the stock solution to ensure its stability?

A2: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles. Protect the aliquots from light, as benzofuran derivatives can be light-sensitive.

Q3: What are the initial checks I should perform if my treatment with this compound shows no effect?

A3: If you observe a lack of the expected biological effect, systematically review your experimental setup:

• Confirm Compound Integrity: Ensure your stock solution was prepared and stored correctly.

• Verify Assay Conditions: Double-check all experimental parameters, including cell seeding density, compound concentration, and incubation times.[4]

• Assess Cell Health: Ensure your cells are healthy and in the logarithmic growth phase at the time of treatment.[4]

• Re-evaluate Hypothesis: If your experiment is well-controlled and the results are consistently negative, it may be necessary to reconsider your initial hypothesis about the compound's activity in your specific model system.[4]

Troubleshooting Common Bioassays

This section provides detailed troubleshooting for common issues encountered during in vitro assays with Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Cell Viability/Cytotoxicity Assays (e.g., MTT, CellTiter-Glo®)

Issue: High variability between replicate wells.

• Possible Cause: Inconsistent cell seeding, edge effects in the microplate, or pipetting errors.

• Troubleshooting Steps:

  • Optimize Cell Seeding: Ensure a homogenous single-cell suspension before plating. Avoid letting cells settle in the reservoir of your pipette.

  • Mitigate Edge Effects: Avoid using the outer wells of the microplate, or fill them with sterile media or PBS to maintain a humidified environment.

  • Pipetting Technique: Pipette gently down the side of the well to avoid disturbing the cell monolayer. Use calibrated pipettes and fresh tips for each replicate.[5]

Issue: Unexpected increase in cell viability at high concentrations (Hormesis).

• Possible Cause: Compound precipitation at high concentrations can interfere with absorbance or luminescence readings. The compound may also have biphasic effects on cell metabolism.

• Troubleshooting Steps:

  • Solubility Check: Visually inspect the wells for any precipitate after adding the compound. You can also measure the absorbance of the compound in cell-free media at the assay wavelength to check for interference.

  • Dose-Response Curve: Extend your dose-response curve to include a wider range of concentrations to fully characterize the effect.

  • Alternative Assay: Use an orthogonal assay to confirm the results. For example, if you are using an MTT assay (metabolic activity), confirm with a trypan blue exclusion assay (membrane integrity).

Anti-inflammatory Assays (e.g., LPS-induced cytokine release in macrophages)

Issue: Low or no inhibition of cytokine production (e.g., TNF-α, IL-6).

• Possible Cause: Sub-optimal timing of compound treatment relative to LPS stimulation, insufficient compound concentration, or rapid compound metabolism.

• Troubleshooting Steps:

  • Time-Course Experiment: Perform a time-course experiment where you vary the pre-incubation time of the compound before adding the inflammatory stimulus (e.g., LPS).

  • Dose-Response Optimization: Test a broader range of compound concentrations. It's possible the effective concentration is higher than initially tested.

  • Metabolic Stability: Consider that the compound may be metabolized by the cells over the course of the experiment. You may need to perform a shorter-term assay or replenish the compound.

Data Presentation Example:

Concentration (µM)	TNF-α Inhibition (%)	IL-6 Inhibition (%)
0.1	5.2 ± 1.1	3.8 ± 0.9
1	25.7 ± 3.4	21.5 ± 2.8
10	68.3 ± 5.1	61.2 ± 4.5
50	89.1 ± 2.9	82.7 ± 3.3

Enzyme Inhibition Assays

Issue: Inconsistent or non-reproducible IC50 values.

• Possible Cause: Instability of the enzyme or substrate, improper buffer conditions, or interference from the compound.

• Troubleshooting Steps:

  • Enzyme and Substrate Stability: Ensure that the enzyme and substrate are stable under the assay conditions. Prepare fresh reagents for each experiment.

  • Buffer Optimization: Verify that the pH and ionic strength of the assay buffer are optimal for enzyme activity.

  • Compound Interference: Run a control experiment without the enzyme to see if the compound itself absorbs light or fluoresces at the detection wavelength.

Experimental Workflow and Signaling Pathway Diagrams

General Cell-Based Assay Workflow

Caption: A generalized workflow for a cell-based assay.

Hypothetical Signaling Pathway for Anti-inflammatory Action

Caption: A potential mechanism of anti-inflammatory action.

References

• BioAssay Systems. (n.d.). Troubleshooting. Retrieved from [Link]

• Natural Product. (n.d.). Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate | 617722-56-2 | SZA72256 [biosynth.com]
• 3. Methyl 2-(7-hydroxybenzofuran-3-yl)acetate | 181052-63-1 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. bioassaysys.com [bioassaysys.com]

Enhancing the resolution of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" in HPLC

Technical Support Center: HPLC Method Development & Troubleshooting

Compound Focus: Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate CAS: 617722-56-2[1][2]

Introduction for the Senior Scientist

Welcome to the dedicated technical guide for the chromatographic analysis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. As a Senior Application Scientist, I understand that achieving robust and reproducible resolution for this molecule can be challenging due to its specific structural features. This molecule possesses a moderately complex structure with a mix of polar and non-polar groups: a phenolic hydroxyl, a ketone, an ester, and a dihydrobenzofuran core.[2] Furthermore, the presence of a stereocenter at the C2 position of the dihydrobenzofuran ring introduces the potential need for chiral separation, a common requirement in pharmaceutical development.[3][4]

This guide is structured as a series of practical, problem-oriented questions you might be asking in the lab. We will diagnose the root cause of common issues and provide scientifically-grounded, step-by-step solutions to enhance your chromatographic resolution.

Troubleshooting Guide: Common Resolution Issues

Q1: My primary peak for the compound is showing significant tailing. What is the cause and how do I resolve this?

A1: Diagnosis and Solution

Peak tailing for this specific analyte is almost certainly caused by secondary interactions between the phenolic hydroxyl group and the stationary phase.[5] Here's the mechanism and how to systematically eliminate it:

• Underlying Cause: Standard silica-based C18 columns have residual, un-capped silanol groups (Si-OH) on their surface. At a neutral or near-neutral pH, the acidic phenolic group on your molecule can deprotonate, becoming a negatively charged phenolate ion. This ion then interacts strongly with the polar silanol groups, causing a portion of the analyte molecules to "drag" along the stationary phase, resulting in a tailed peak.[6]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for peak tailing.

• Step-by-Step Protocol:

  • Modify Mobile Phase pH: The most effective first step is to suppress the ionization of the phenolic group. Add a small amount of acid to your aqueous mobile phase.

    • Recommendation: Start by adding 0.1% (v/v) formic acid to both your aqueous (Solvent A) and organic (Solvent B) mobile phase components. Formic acid is mass-spectrometry compatible.[7]

    • Rationale: This will lower the mobile phase pH to approximately 2.7-3.0, ensuring the phenolic group is fully protonated (neutral), which minimizes its interaction with silanols.

  • Evaluate Your Column: If tailing persists, consider your column's properties.

    • Recommendation: Use a high-purity, modern, end-capped C18 column. These columns have fewer accessible silanol groups. Columns packed with hybrid particles can also offer improved peak shape for basic or acidic compounds.

  • Increase Buffer Strength: If you are using a buffer system (like phosphate), a low concentration may not be sufficient to mask the silanol activity.

    • Recommendation: Try increasing the buffer concentration to 25 mM. Be mindful of the buffer's solubility in the organic portion of your mobile phase.[8]

Q2: I am struggling to resolve the main analyte peak from a closely eluting impurity. What chromatographic parameters should I adjust?

A2: Diagnosis and Solution

Achieving baseline resolution (Rs ≥ 1.5) between two closely eluting peaks requires a systematic optimization of selectivity and efficiency.[9]

• Underlying Cause: Insufficient resolution is due to either poor column efficiency (leading to broad peaks that overlap) or, more commonly, a lack of selectivity (the column and mobile phase do not differentiate well enough between the two compounds).

• Parameter Optimization Strategy:

Parameter to Adjust	Scientific Rationale & Expected Outcome	Typical Starting Point & Adjustment
Mobile Phase Strength (% Organic)	Primary Control over Retention. Decreasing the percentage of organic solvent (e.g., acetonitrile) increases analyte retention by enhancing hydrophobic interactions with the C18 stationary phase. This provides more time for separation to occur.	If resolution is poor, first try decreasing the organic content by 5-10%. If using a gradient, make the slope shallower around the elution time of the target peaks.
Organic Modifier Type	Alters Selectivity. Acetonitrile (ACN) and Methanol (MeOH) have different polarities and solvating properties, leading to different interactions with the analyte and stationary phase. Switching between them can change the elution order of peaks.[10]	If your current method uses ACN, try a method with MeOH at an equivalent solvent strength (e.g., 50% ACN is roughly equivalent to 60% MeOH).
Column Temperature	Impacts Efficiency & Selectivity. Increasing temperature lowers mobile phase viscosity, which can lead to sharper, more efficient peaks.[9] It can also subtly alter selectivity.	Most methods run between 25-40°C. Try adjusting the temperature in 5°C increments both up and down to see the effect on resolution.
Mobile Phase pH	Crucial for Ionizable Compounds. Small changes in pH can alter the polarity and conformation of your analyte and any ionizable impurities, drastically affecting retention and selectivity.[11]	As established for peak shape, an acidic pH (e.g., 2.5-3.5) is a good starting point. Try adjusting the pH by ±0.5 units to see if selectivity improves.
Stationary Phase Chemistry	Fundamental Change in Selectivity. If mobile phase tweaks fail, the stationary phase is the most powerful tool. A different phase offers completely different interaction mechanisms.	If a C18 is not working, consider a Phenyl-Hexyl column (for pi-pi interactions with the aromatic ring) or an embedded polar group (EPG) column for alternative selectivity.

Q3: My analysis requires separating the enantiomers of this chiral compound. My C18 column shows only one peak. What is my strategy?

A3: Diagnosis and Solution

Standard "achiral" columns like C18 cannot distinguish between enantiomers. You require a chiral environment to form transient, diastereomeric complexes that have different energies and thus can be separated.[12]

• Underlying Cause: Enantiomers have identical physical properties in a non-chiral environment. Separation requires a chiral selector, which can be in the stationary phase (CSP) or mobile phase (CMPA). Using a Chiral Stationary Phase (CSP) is the most common and effective approach in modern HPLC.[4]

• Chiral Separation Strategy Workflow:

  Caption: Decision workflow for chiral HPLC separation.

• Step-by-Step Protocol for Chiral Method Development:

  • Select Chiral Stationary Phases (CSPs): For furan derivatives, polysaccharide-based and cyclodextrin-based CSPs have shown success.[3][13]

    • Primary Recommendation: Start with coated or immobilized amylose and cellulose-based columns (e.g., columns with tris(3,5-dimethylphenylcarbamate) selectors). These are broadly applicable and powerful.

    • Secondary Recommendation: Beta-cyclodextrin based CSPs can also be effective for separating furan derivatives.[3]

  • Screen Mobile Phases: Chiral recognition is highly dependent on the mobile phase. You must screen different modes.

    • Normal Phase: Heptane/Isopropanol or Heptane/Ethanol mixtures. This mode often provides the best selectivity.

    • Polar Organic Mode: Acetonitrile or Methanol, often with an acidic or basic additive.

    • Reversed-Phase Mode: Acetonitrile/Water or Methanol/Water, often with a buffer. This is effective for derivatized cyclodextrin phases.[3]

  • Optimize the Best Condition: Once partial separation is observed, optimize the mobile phase composition (ratio of solvents), flow rate, and column temperature to maximize resolution.

Frequently Asked Questions (FAQs)

• Q: What is a good universal starting method for achiral analysis of this compound on a C18 column?

  • A: A robust starting point would be:

    • Column: C18, 150 x 4.6 mm, 3.5 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 30% B to 95% B over 10 minutes[14]

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Detection: UV at an appropriate wavelength (requires a UV scan of the analyte).

• Q: How should I prepare my sample for injection?

  • A: Dissolve the sample in a solvent that is compatible with the initial mobile phase conditions to ensure good peak shape. For reversed-phase, a 50:50 mixture of acetonitrile and water is often a good choice. Ensure the final solution is filtered through a 0.45 µm syringe filter to prevent column blockage.[14]

• Q: Should I use isocratic or gradient elution?

  • A: For method development and analyzing samples with multiple components of varying polarity, a gradient elution is highly recommended.[11] It provides better resolution for complex mixtures and results in sharper peaks for late-eluting compounds. An isocratic method can be developed later for routine QC analysis if only the main peak is of interest and resolution is sufficient.

References

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)
• Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Mastelf.
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)
• Exploring the Different Mobile Phases in HPLC. Moravek.
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Troubleshooting Peak Shape Problems in HPLC.
• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase.
• Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. Mastelf.
• Troubleshooting Basics, Part IV: Peak Shape Problems.
• Separation of 2,3-Benzofuran on Newcrom R1 HPLC column. SIELC Technologies.
• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex.
• Learn HPLC Method Development With Expert Tips, 4 Case Studies and 7 FAQs. PharmaGuru.
• Application Note: Analysis of Benzofuran Deriv
• Separation of chiral furan derivatives by liquid chromatography using cyclodextrin-based chiral st
• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Shimadzu.
• Separation of chiral furan derivatives by liquid chromatography using cyclodextrin-based chiral st
• Chiral HPLC separation: str

Sources

• 1. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)pr… [cymitquimica.com]
• 2. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate | 617722-56-2 | SZA72256 [biosynth.com]
• 3. Separation of chiral furan derivatives by liquid chromatography using cyclodextrin-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. mastelf.com [mastelf.com]
• 6. waters.com [waters.com]
• 7. Separation of 2,3-Benzofuran on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. pharmaguru.co [pharmaguru.co]
• 10. mastelf.com [mastelf.com]
• 11. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 12. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 13. Separation of chiral furan derivatives by liquid chromatography using cyclodextrin-based chiral stationary phases. | Sigma-Aldrich [merckmillipore.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Scale-Up Synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Welcome to the technical support center for the synthesis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered when transitioning this synthesis from bench-scale to pilot or manufacturing scale. We will address critical issues in a practical, question-and-answer format, grounded in established chemical principles and field experience.

Overview of Synthetic Pathway

The synthesis of the target molecule, a valuable intermediate in drug development, is typically approached via a two-step sequence involving a Friedel-Crafts acylation followed by a Knoevenagel condensation. While effective at the lab scale, both steps present significant hurdles in a scale-up environment. This guide provides troubleshooting strategies and optimized protocols to ensure a safe, efficient, and scalable process.

Section 1: Friedel-Crafts Acylation Challenges

The first critical step is the regioselective acylation of a 5-hydroxy-2,3-dihydrobenzofuran precursor. This is most commonly achieved using acetyl chloride with a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[1]

Frequently Asked Questions (FAQs)

Question 1: My Friedel-Crafts acylation is giving poor yield and a significant amount of a regioisomeric byproduct. What is the cause and how can I improve selectivity?

Answer: This is a classic challenge in Friedel-Crafts chemistry involving activated phenolic substrates. The primary cause is twofold: catalyst stoichiometry and temperature control.

• Causality - Catalyst Stoichiometry: The hydroxyl group on your benzofuran starting material is a strong Lewis base and will coordinate with the AlCl₃ catalyst. Additionally, the carbonyl oxygen of the desired product will also complex with AlCl₃. Consequently, more than two equivalents of AlCl₃ are required: one to activate the acetyl chloride, one to coordinate with the phenolic hydroxyl, and another that complexes with the product ketone. Insufficient catalyst leads to incomplete reaction and a complex mixture. We recommend a stoichiometry of at least 2.5 to 3.0 equivalents of AlCl₃ relative to the 5-hydroxy-2,3-dihydrobenzofuran.

• Causality - Regioselectivity: The hydroxyl group is a powerful ortho, para-director. While the C6 position (ortho to the hydroxyl and meta to the ring oxygen) is sterically and electronically favored, acylation at the C4 position can also occur, especially at higher temperatures. This C4 isomer is often difficult to remove in subsequent steps. Maintaining a low reaction temperature (0 to 5 °C) throughout the addition of reagents is critical for maximizing C6 selectivity.

Question 2: How can we safely manage the reaction exotherm and HCl off-gassing during a 100 L scale Friedel-Crafts acylation?

Answer: Managing the significant exotherm and hydrogen chloride (HCl) evolution is the most critical safety consideration for scaling this reaction.[2][3][4][5]

• Exotherm Control: The formation of the acylium ion from acetyl chloride and AlCl₃ is rapid and highly exothermic.[6] At scale, this demands precise control.

  • Reverse Addition: Instead of adding AlCl₃ to the reactant solution, consider adding the acetyl chloride solution dropwise to a well-stirred slurry of AlCl₃ in the chosen solvent at 0 °C. This allows for better control over the initial exotherm.

  • Jacketed Reactor & Cryostat: Utilize a reactor with a high surface-area-to-volume ratio and a powerful cooling system capable of maintaining the internal temperature at 0-5 °C.

  • Addition Rate: The addition of the benzofuran substrate solution must be slow and dictated by the cooling capacity of the reactor, ensuring the internal temperature does not rise above the set point.

• HCl Off-Gas Management: The reaction of AlCl₃ with any trace moisture, as well as the reaction itself, generates significant quantities of corrosive HCl gas.[2][4][5]

  • Inert Atmosphere: The entire process must be conducted under a strictly anhydrous, inert atmosphere (Nitrogen or Argon) to prevent violent reactions with moisture.[3][5]

  • Gas Scrubber: The reactor exhaust must be connected to a caustic scrubber (e.g., concentrated NaOH solution) to neutralize the HCl gas before venting.

Question 3: The aqueous work-up (quench) of our large-scale reaction is extremely violent. Are there safer quenching protocols?

Answer: The standard procedure of pouring the reaction mixture onto ice is not recommended at scale due to its violence and potential for runaway conditions.[2][4] A "reverse quench" is the industry-standard safe alternative.

• Recommended Quench Protocol:

  • Prepare a separate, chilled (0-10 °C) vessel containing a stirred mixture of ice and dilute HCl (e.g., 3-6 M).

  • Slowly transfer the completed reaction mixture into the stirred, cold aqueous acid.

  • This method ensures that the quenching medium is always in excess, allowing for better heat dissipation and control over the rate of HCl evolution. The vessel must also be vented to a scrubber.

Section 2: Knoevenagel Condensation Challenges

This step involves the base-catalyzed condensation of the acetyl group on the benzofuran intermediate with an active methylene compound, such as dimethyl malonate or methyl cyanoacetate, to form the target propenoate.

Frequently Asked Questions (FAQs)

Question 1: Our Knoevenagel condensation is slow and requires high temperatures, leading to product degradation. How can we accelerate the reaction under milder conditions?

Answer: Sluggish reaction rates are common when using weak bases. The choice of catalyst and the effective removal of the water byproduct are key to driving the reaction to completion under mild conditions.

• Catalyst System: While piperidine or pyridine are common, a mixture of piperidinium acetate (formed by adding acetic acid to piperidine) is often more effective. For a more robust and easily separable option, consider using a solid-supported catalyst like aminopropyl-functionalized silica gel.[7] This simplifies work-up, which is a major advantage at scale.

• Water Removal: The Knoevenagel condensation is a reversible reaction where water is a byproduct. To push the equilibrium towards the product, water must be removed. At scale, this is best accomplished using a Dean-Stark apparatus with a suitable azeotropic solvent like toluene. This allows the reaction to proceed at the reflux temperature of the solvent while continuously removing water.

Question 2: We are observing the formation of a dimeric impurity and some polymerization of the final product. What is the cause?

Answer: Your product, a methyl propenoate, is a Michael acceptor. Under the basic conditions of the Knoevenagel reaction, the starting ketone's enolate can act as a Michael donor and add to the product molecule, leading to dimeric and oligomeric impurities.

• Mitigation Strategies:

  • Control Stoichiometry: Use only a slight excess (e.g., 1.1-1.2 equivalents) of the active methylene compound.

  • Minimize Reaction Time: Monitor the reaction closely by HPLC and proceed with the work-up as soon as the starting material is consumed. Do not allow the reaction to stir for extended periods after completion.

  • Temperature Control: Avoid excessive temperatures. Using a Dean-Stark trap allows the reaction to proceed at the lowest possible reflux temperature.

  • Prompt Work-up: Once the reaction is complete, cool the mixture and immediately proceed to an acidic work-up to neutralize the basic catalyst, which will prevent further side reactions.

Troubleshooting Guide: A Summary

Symptom / Observation	Probable Cause(s)	Recommended Solution(s)
Friedel-Crafts Acylation
Low conversion, starting material remains	1. Insufficient AlCl₃. 2. Moisture in reagents/solvent.	1. Increase AlCl₃ stoichiometry to 2.5-3.0 eq. 2. Use anhydrous grade solvents and reagents; maintain strict inert atmosphere.[3][5]
Formation of >10% regioisomer	1. Reaction temperature too high.	1. Maintain internal temperature at 0-5 °C during all additions.
Dark, tar-like reaction mixture	1. Temperature runaway. 2. Contamination.	1. Improve cooling efficiency; slow down addition rate. 2. Verify purity of starting materials.
Knoevenagel Condensation
Reaction stalls before completion	1. Water is not being effectively removed. 2. Catalyst deactivation.	1. Use a Dean-Stark apparatus with an appropriate azeotropic solvent (e.g., toluene). 2. Use a fresh, quality catalyst.
Product contains high MW impurities	1. Michael addition side reactions. 2. Extended reaction time at high temp.	1. Neutralize catalyst promptly upon reaction completion. 2. Monitor by HPLC and work up immediately.
Purification
Product oils out during crystallization	1. Presence of oily impurities (e.g., regioisomer). 2. Incorrect solvent system.	1. Perform an upstream purification (e.g., trituration) of the intermediate. 2. Screen for a suitable solvent/anti-solvent crystallization system (e.g., Isopropanol/Heptane).

Experimental Protocols (Illustrative)

Protocol 1: Scale-Up Friedel-Crafts Acylation (1 kg Scale)

Safety Precaution: This reaction is highly exothermic and releases corrosive HCl gas. It must be performed by trained personnel in a suitable jacketed reactor with appropriate safety measures, including a caustic scrubber.[2][4][5]

• Reactor Setup: Charge a 20 L, dry, jacketed glass reactor with anhydrous dichloromethane (DCM, 5 L) and anhydrous aluminum chloride (AlCl₃, 890 g, 6.67 mol, 2.5 eq). Begin stirring and cool the slurry to 0-5 °C.

• Acylium Ion Formation: Slowly add acetyl chloride (500 g, 6.37 mol, 2.38 eq) to the AlCl₃ slurry via an addition funnel over 60-90 minutes, ensuring the internal temperature does not exceed 5 °C.

• Substrate Addition: In a separate vessel, dissolve 5-hydroxy-2,3-dihydrobenzofuran (400 g, 2.66 mol, 1.0 eq) in anhydrous DCM (3 L). Add this solution to the reaction mixture dropwise over 2-3 hours, maintaining the internal temperature at 0-5 °C.

• Reaction Monitoring: Stir the mixture at 0-5 °C for an additional 2 hours. Monitor the reaction progress by HPLC until the starting material is <1%.

• Work-up (Reverse Quench): In a separate 50 L reactor, prepare a mixture of crushed ice (8 kg) and 6 M hydrochloric acid (4 L). Slowly transfer the reaction mixture into the vigorously stirred quench solution over 1-2 hours, keeping the quench pot temperature below 20 °C.

• Extraction & Isolation: Separate the organic layer. Extract the aqueous layer with DCM (2 x 2 L). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude intermediate, 6-acetyl-5-hydroxy-2,3-dihydrobenzofuran. The crude product can be purified by crystallization from a suitable solvent like isopropanol.

Protocol 2: Scale-Up Knoevenagel Condensation (500 g Scale)

• Reactor Setup: Charge a 10 L reactor equipped with a Dean-Stark trap and condenser with the crude acetyl intermediate (500 g, 2.60 mol, 1.0 eq), methyl 2-cyanoacetate (310 g, 3.12 mol, 1.2 eq), piperidine (22 g, 0.26 mol, 0.1 eq), acetic acid (16 g, 0.26 mol, 0.1 eq), and toluene (5 L).

• Azeotropic Reflux: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-8 hours).

• Reaction Monitoring: Monitor the reaction by HPLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Wash the solution sequentially with 1 M HCl (2 x 1 L), saturated sodium bicarbonate solution (1 L), and brine (1 L).

• Isolation & Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude product. Purify the crude material by crystallization, screening solvent systems such as methanol, ethanol, or ethyl acetate/heptane mixtures.

Visualized Workflows

Overall Synthesis Workflow

Caption: High-level workflow for the two-step synthesis.

Decision Tree for Friedel-Crafts Troubleshooting

Caption: Troubleshooting logic for Friedel-Crafts acylation issues.

References

• Southern Utah University. Aluminum Chloride (Anhydrous) - Chemical Protocols.
• Princeton University Environmental Health & Safety. Chemical-Specific Protocols: Aluminum Chloride.
• Affinity Chemical. ALUMINUM CHLORIDE STORAGE AND HANDLING.
• Organic Chemistry Portal. Synthesis of 2,3-Dihydrobenzofurans.
• UCLA Chemistry. Laboratory Chemical Safety Sheet: ALUMINUM TRICHLORIDE.
• ResearchGate. Recent Advances Towards the Synthesis of Dihydrobenzofurans and Dihydroisobenzofurans.
• National Center for Biotechnology Information. Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus: a review.
• New Jersey Department of Health. Hazardous Substance Fact Sheet: Aluminum Chloride.
• MDPI. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones.
• ResearchGate. Diversity-Oriented Synthesis of Libraries Based on Benzofuran and 2,3-Dihydrobenzofuran Scaffolds.
• Journal of Chemical and Pharmaceutical Research.
• Sigma-Aldrich.
• UNIFAP. Current Microwave Chemistry.
• MDPI.
• Open ICM.
• University of Michigan.
• Scribd.
• ChemFaces. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)
• Technical Disclosure Commons. Novel process for the preparation of 6-hydroxy-2-methylbenzofuran-3-carboxylic acid.
• ResearchGate. An improved and scale-up synthesis of 6-hydroxybenzofuran.
• Beilstein Journal of Organic Chemistry.
• Aston Publications Explorer. A Simple and Efficient Procedure for Knoevenagel Reaction Promoted by Imidazolium-based Ionic Liquids.
• National Center for Biotechnology Information.
• National Center for Biotechnology Information. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones.
• CymitQuimica. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)

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Reference Data & Comparative Studies

A Comparative Analysis of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate and Other Benzofuran Derivatives in Inflammation and Oxidative Stress

In the landscape of medicinal chemistry, the benzofuran scaffold stands out as a privileged structure, forming the core of numerous natural products and synthetic compounds with a wide spectrum of biological activities.[1][2][3] Among these, "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate," a natural product isolated from Vernonia cinerea, presents a unique substitution pattern that suggests potential therapeutic relevance.[4][5] This guide provides a comparative analysis of this specific dihydrobenzofuran derivative against other benzofuran compounds, with a focus on their anti-inflammatory and antioxidant properties. While direct experimental data for the title compound is limited, this analysis will draw upon structure-activity relationships (SAR) established for related benzofuran and 2,3-dihydrobenzofuran derivatives to contextualize its potential efficacy.

The Benzofuran Scaffold: A Versatile Pharmacophore

The fusion of a benzene ring with a furan ring gives rise to the benzofuran heterocyclic system. This core structure is amenable to a variety of chemical modifications, leading to a diverse library of derivatives with activities ranging from anticancer and antimicrobial to anti-inflammatory and antioxidant.[2][6] The 2,3-dihydrobenzofuran moiety, in particular, offers a three-dimensional structure that can facilitate specific interactions with biological targets.[7][8]

Anti-Inflammatory Potential: A Mechanistic Overview

Inflammation is a complex biological response involving a cascade of signaling pathways and the production of various mediators, including nitric oxide (NO), prostaglandins (e.g., PGE2), and pro-inflammatory cytokines like interleukin-6 (IL-6).[9] Many benzofuran derivatives have been shown to interfere with these processes.

dot

Caption: General anti-inflammatory signaling pathway and points of intervention for benzofuran derivatives.

Comparative Analysis of Anti-Inflammatory Activity

Compound/Derivative Class	Target/Assay	IC50 (µM)	Reference
Fluorinated Dihydrobenzofurans	Nitric Oxide Production	2.4 - 5.2	[10][11]
Fluorinated Dihydrobenzofurans	IL-6 Production	1.2 - 9.04	[10][11]
Fluorinated Dihydrobenzofurans	PGE2 Production	1.1 - 20.5	[10][11]
Aza-benzofurans	Nitric Oxide Production	16.5 - 17.3	[13]

The presence of an acetyl group at the C6 position and a hydroxyl group at the C5 position on the benzofuran ring of the title compound are noteworthy. Hydroxylation is often associated with enhanced biological activity. The propenoate moiety at the C2 position introduces a potential Michael acceptor, which could contribute to its mechanism of action.

Antioxidant Properties: Combating Oxidative Stress

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these reactive intermediates, is implicated in numerous pathological conditions. Antioxidants can mitigate this damage by scavenging free radicals. The antioxidant potential of benzofuran derivatives has been a subject of significant research interest.[14][15]

dot

Caption: A simplified workflow of the DPPH radical scavenging assay for antioxidant activity.

Comparative Analysis of Antioxidant Activity

The antioxidant capacity of benzofurans is often attributed to the presence of hydroxyl groups on the aromatic ring, which can donate a hydrogen atom to scavenge free radicals. The antioxidant profile of 2,3-dihydrobenzo[b]furan-5-ol and its analogues has been studied, revealing their capacity to inhibit lipid peroxidation.[16] While quantitative data for a direct comparison with Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate is scarce, the 5-hydroxy substitution on the title compound is a strong indicator of potential antioxidant activity.

Experimental Protocols

To ensure the reproducibility and validity of the findings in the field, standardized experimental protocols are crucial. Below are detailed methodologies for key assays relevant to the evaluation of anti-inflammatory and antioxidant activities of benzofuran derivatives.

Inhibition of Nitric Oxide (NO) Production in Macrophages

Causality: This assay assesses the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in macrophage cells (e.g., RAW 264.7) stimulated with an inflammatory agent like lipopolysaccharide (LPS). Inhibition of NO production suggests potential anti-inflammatory activity through the modulation of the inducible nitric oxide synthase (iNOS) pathway.

Protocol:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

• Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells (except for the control group) and incubate for 24 hours.

• Nitrite Measurement (Griess Assay):

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of 1% sulfanilamide in 5% phosphoric acid and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water and incubate for another 10 minutes.

• Absorbance Reading: Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Determine the nitrite concentration from a standard curve prepared with sodium nitrite. Calculate the percentage of NO inhibition relative to the LPS-stimulated control.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Causality: This spectrophotometric assay measures the capacity of a compound to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of the purple DPPH radical to the yellow diphenylpicrylhydrazine is monitored by the decrease in absorbance, indicating the antioxidant potential of the test compound.

Protocol:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare a series of dilutions of the test compound in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the compound concentration.

Conclusion and Future Perspectives

"Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" possesses structural features, namely the 5-hydroxy and 6-acetyl groups on a dihydrobenzofuran core, that are commonly associated with significant anti-inflammatory and antioxidant activities in related compounds. While direct experimental validation is currently lacking, the comparative analysis presented in this guide suggests that it is a promising candidate for further investigation.

Future research should focus on the isolation or synthesis of this natural product in sufficient quantities to perform comprehensive in vitro and in vivo biological evaluations. Elucidating its precise mechanisms of action and comparing its potency against established anti-inflammatory and antioxidant agents will be crucial in determining its therapeutic potential. The continued exploration of the vast chemical space occupied by benzofuran derivatives will undoubtedly lead to the discovery of novel and effective therapeutic agents.

References

• Synthesis and structure-activity relationship of dihydrobenzofuran derivatives as novel human GPR119 agonists. PubMed.
• 2,3-Dihydrobenzofuran-2-ones: a new class of highly potent antiinflamm
• New Benzofuran Derivatives as an Antioxidant Agent. PMC - NIH.
• Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. MDPI.
• (PDF) Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents.
• The antioxidant profile of 2,3-dihydrobenzo[b]furan-5-ol and its 1-thio, 1-seleno, and 1-telluro analogues. PubMed.
• Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. PubMed.
• Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046. MDPI.
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)
• Natural source, bioactivity and synthesis of benzofuran deriv
• Novel dihydrobenzofuran derivatives: design, synthesis, cytotoxic activity, apoptosis, molecular modelling and DNA binding studies. Taylor & Francis Online.
• Synthesis and Structure–Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differenti
• Benzofuran–stilbene hybrid compounds: an antioxidant assessment – a DFT study. Royal Society of Chemistry.
• Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its deriv
• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Semantic Scholar.
• Design, synthesis, and structure-activity relationships of dihydrofuran-2-one and dihydropyrrol-2-one derivatives as novel benzoxazin-3-one-based mineralocorticoid receptor antagonists. PubMed.
• An Update on Natural Occurrence and Biological Activity of Benzofurans. Acta Scientific.
• An Update on Natural Occurrence and Biological Activity of Benzofurans.
• 2-Acetylbenzofurans: Synthesis, Reactions and Applications | Request PDF.
• Antioxidant Activities Exhibited by Benzofuran-1, 3-Thiazolidin-4- one Derivative: A Theoretical Study. Bentham Science.
• Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling P
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)
• Synthesis and pharmacological activities of novel furobenzopyrone and benzofuran deriv
• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)

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Comparing biological activity of synthetic vs. natural "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate"

For researchers, scientists, and drug development professionals, the allure of natural products is often tempered by the practicalities of synthesis, scalability, and consistent biological activity. The benzofuran scaffold, a privileged heterocyclic motif found in numerous biologically active natural products, exemplifies this dynamic.[1] This guide provides an in-depth comparison of the biological activities of naturally occurring and synthetically derived benzofuran compounds, with a focus on "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate," a natural product isolated from Vernonia cinerea.[2]

While a direct head-to-head comparison of the biological activity of the natural versus a synthetically produced version of this specific compound is not available in the current body of scientific literature, this guide will provide a comparative analysis of structurally similar natural and synthetic 2,3-dihydrobenzofuran derivatives. This approach offers valuable insights into the potential similarities and differences in their biological profiles, guiding future research and development efforts.

The Benzofuran Core: A Hub of Biological Activity

Benzofuran derivatives are widely recognized for their diverse pharmacological properties, including anticancer, anti-inflammatory, and antioxidant activities.[1][3][4] The inherent reactivity and structural versatility of the benzofuran ring system make it an attractive starting point for the development of novel therapeutic agents.

Natural Benzofurans: Nature has produced a vast array of benzofuran-containing molecules, often with complex stereochemistry and potent biological effects. These compounds are typically isolated from plants and fungi and have evolved to interact with specific biological targets.

Synthetic Benzofurans: Chemical synthesis offers the ability to produce these natural products in larger quantities, as well as to create novel analogs with potentially improved potency, selectivity, and pharmacokinetic properties. The synthetic route also allows for the systematic exploration of structure-activity relationships (SAR).

Comparative Analysis of Biological Activity: Natural vs. Synthetic Analogs

In the absence of direct comparative data for "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate," we will examine representative examples of natural and synthetic 2,3-dihydrobenzofuran derivatives to draw meaningful comparisons across key biological activities.

Anticancer Activity

The cytotoxic potential of benzofuran derivatives against various cancer cell lines is a significant area of research. Both natural and synthetic compounds have demonstrated promising results, often through the induction of apoptosis and cell cycle arrest.

Table 1: Comparative Anticancer Activity of Natural and Synthetic 2,3-Dihydrobenzofuran Derivatives

Compound Type	Compound Name/Derivative	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
Natural	Moracin O	SK-N-SH (Neuroblastoma)	Not specified, but showed significant neuroprotective activity against glutamate-induced cell death	-	[5]
Natural	2-acetyl-7-methoxynaphtho[2,3-b]furan-4,9-quinone	HepG2 (Hepatocarcinoma)	0.79	Induction of apoptosis	[6]
Synthetic	Methyl 4-chloro-6-(dichloroacetyl)-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate (Derivative 7)	A549 (Lung Carcinoma)	~5	Induces G2/M phase arrest	[7][8]
Synthetic	Methyl 6-(dibromoacetyl)-5-methoxy-2-methyl-1-benzofuran-3-carboxylate (Derivative 8)	HepG2 (Hepatocarcinoma)	~10	Induces S and G2/M phase arrest, pro-oxidative effects	[7][8]
Synthetic	Chalcone-1,4-naphthoquinone hybrid (CBHQ 5f)	HT-29 (Colorectal Carcinoma)	~6.0	Not specified	[9][10]

Expert Insights: The data suggests that both natural and synthetic benzofurans can exhibit potent anticancer activity. Synthetic modifications, such as halogenation, appear to influence the cytotoxic potency and the specific cell cycle phase that is targeted.[7][8] It is plausible that the fundamental mechanism of action, such as the induction of apoptosis, is conserved between structurally similar natural and synthetic compounds, while the specific potency and cellular responses can be fine-tuned through chemical synthesis.

Anti-inflammatory Activity

Chronic inflammation is a key driver of many diseases, and the development of effective anti-inflammatory agents is a major therapeutic goal. Benzofuran derivatives have shown potential in modulating inflammatory pathways.

Table 2: Comparative Anti-inflammatory Activity of Natural and Synthetic Benzofuran Derivatives

Compound Type	Compound Name/Derivative	Assay	IC50 (µM)	Key Findings	Reference
Natural	Vernonia cinerea methanolic extract	Carrageenan-induced rat paw edema	-	Significant reduction in paw edema	[11][12]
Natural	Ailanthoidol derivative (Compound 4)	LPS-induced NO production in RAW 264.7 cells	~5-10	Downregulation of MAPKs	[13]
Synthetic	Fluorinated benzofuran derivative (Compound 2)	PGE2 formation in LPS-treated macrophages	1.92	Potent inhibition of PGE2	[1]
Synthetic	Benzofuran-heterocycle hybrid (Compound 5d)	NO production in LPS-induced RAW 264.7 cells	52.23	Inhibition of NF-κB and MAPK signaling	[4]

Expert Insights: Both natural extracts containing benzofurans and pure synthetic benzofuran derivatives demonstrate significant anti-inflammatory effects. The mechanisms often involve the inhibition of key inflammatory mediators like nitric oxide (NO) and prostaglandins (PGE2), and the modulation of central signaling pathways such as NF-κB and MAPK.[4][13][14][15] Synthetic chemistry provides the tools to design compounds with specific inhibitory profiles against key inflammatory targets.

Antioxidant Activity

Oxidative stress is implicated in a wide range of pathologies. The ability of benzofurans to scavenge free radicals and modulate cellular redox status is another area of active investigation.

Table 3: Comparative Antioxidant Activity of Natural and Synthetic Benzofuran Derivatives

Compound Type	Compound Name/Derivative	Assay	IC50 (µg/mL)	Key Findings	Reference
Natural	Vernonia cinerea ethanolic extract	DPPH radical scavenging	17.30	Significant antioxidant property	[7][16][17]
Natural	Benzofuranone derivative from Eurotium rubrum	DPPH radical scavenging	1.23	Potent radical scavenging activity
Synthetic	3,3-disubstituted-3H-benzofuran-2-one derivative	DPPH radical scavenging	-	Remarkable antioxidant activity
Synthetic	Benzofuran hydrazone derivative (Compound 11)	DPPH, FRAP, ORAC	-	High antioxidant activity

Expert Insights: The antioxidant capacity of benzofurans is a well-documented phenomenon for both natural and synthetic examples.[1] The presence of hydroxyl groups on the aromatic ring is a key structural feature contributing to this activity. Synthetic derivatives can be designed to enhance these antioxidant properties, potentially offering therapeutic benefits in diseases associated with oxidative stress.

Experimental Protocols

To facilitate further research in this area, detailed protocols for key biological assays are provided below. These protocols are based on standard methodologies reported in the literature for the evaluation of benzofuran derivatives.

Protocol 1: MTT Assay for Cytotoxicity

This colorimetric assay is a standard method for assessing cell viability and proliferation.

Materials:

• 96-well cell culture plates

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM, RPMI-1640)

• Test compound (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare serial dilutions of the test compound in complete culture medium.

• Remove the existing medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

This assay measures the anti-inflammatory activity of a compound by quantifying its ability to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cells

• 96-well cell culture plates

• Complete culture medium

• Test compound (dissolved in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (A: 1% sulfanilamide in 5% phosphoric acid; B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells per well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the test compound for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a control group with no LPS stimulation.

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent A to each supernatant sample and incubate for 10 minutes at room temperature.

• Add 50 µL of Griess Reagent B and incubate for another 10 minutes at room temperature.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the concentration of nitrite using a standard curve prepared with sodium nitrite.

• Determine the percentage of NO inhibition compared to the LPS-stimulated control.

Signaling Pathways and Logical Relationships

The biological activities of benzofuran derivatives are often mediated through their interaction with key cellular signaling pathways. A common pathway implicated in both inflammation and cancer is the NF-κB signaling cascade.

Caption: Inhibition of the NF-κB signaling pathway by benzofuran derivatives.

Conclusion and Future Directions

While a direct comparative analysis of the biological activity of synthetic versus natural "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" is currently hampered by a lack of published data, the broader examination of the benzofuran class provides critical insights for researchers. Both natural and synthetic benzofuran derivatives demonstrate significant potential as anticancer, anti-inflammatory, and antioxidant agents.

The available evidence suggests that synthetic chemistry can not only reproduce the biological activity of natural benzofurans but also offers a powerful platform for optimizing their therapeutic properties. Future research should focus on the total synthesis of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" and a direct, systematic comparison of its biological activity with the natural isolate. Such studies will be invaluable in validating the synthetic product and paving the way for its potential development as a therapeutic agent. Furthermore, continued exploration of synthetic benzofuran analogs will undoubtedly lead to the discovery of novel compounds with enhanced efficacy and safety profiles.

References

• Compounds from the aerial parts of Vernonia cinerea with anti-inflammatory activity. (2025). ResearchGate. [Link]

• Anti-inflammatory activity of a Vernonia cinerea methanolic extract in vitro. (2025). ResearchGate. [Link]

• Natural products have been obtained in recent years from biologically active compounds and benzofuran compounds. (n.d.). ResearchGate. [Link]

• Evaluation of the antioxidant property of Vernonia Cinerea (L.) LESS. (Asteraceae) using 2.2- Diphenyl-1-Picrylhydrazine (DPPH) Assay Method. (2015). The Pharma Innovation Journal. [Link]

• Bioprospecting of Vernonia cinerea for nutraceutical and homemade first aid remedies: a review update. (2024). ResearchGate. [Link]

• Evaluation of the antioxidant property of Vernonia Cinerea (L.) LESS. (Asteraceae) using 2.2-Diphenyl-1- Picrylhydrazine (DPPH) Assay Method. (2020). ResearchGate. [Link]

• Mazumder, U. K., Gupta, M., Manikandan, L., Bhattacharya, S., Haldar, P. K., & Roy, S. (2003). Evaluation of anti-inflammatory activity of Vernonia cinerea Less. extract in rats. Phytomedicine, 10(2-3), 185–188. [Link]

• IN-VITRO BIOLOGICAL ACTIVITIES OF VERNONIA CINEREA (L.). (2025). ResearchGate. [Link]

• Evaluation of the antioxidant property of Vernonia Cinerea (L.) LESS. (Asteraceae) using 2.2- Diphenyl-1- Picrylhydrazine (DPPH). (2015). The Pharma Innovation. [Link]

• Anticancer Potential of Halogen Derivatives of Methyl 6-Acetyl-5-Hydroxy-2-Methyl-1-Benzofuran-3-Carboxylate. (n.d.). MDPI. [Link]

• Khatana, K., & Gupta, A. (2020). An Update on Natural Occurrence and Biological Activity of Benzofurans. Acta Scientific Medical Sciences, 4(10), 114-123. [Link]

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A Comparative Guide to Validating Antioxidant Activity: DPPH and ABTS Assays for "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate"

In the landscape of drug discovery and natural product chemistry, the identification and validation of compounds with significant antioxidant potential are of paramount importance. Oxidative stress is a key etiological factor in a myriad of pathological conditions, including neurodegenerative diseases, cancer, and cardiovascular disorders.[1] Consequently, the rigorous evaluation of novel synthetic molecules for their ability to mitigate oxidative damage is a critical step in the development of new therapeutic agents. This guide provides a comprehensive comparison of two widely adopted spectrophotometric methods—the DPPH and ABTS assays—for validating the antioxidant activity of the novel compound "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate," a derivative of the biologically active benzofuran scaffold.[1][2][3]

This document is intended for researchers, scientists, and drug development professionals, offering an in-depth analysis of the principles, experimental protocols, and comparative data interpretation for these two assays. We will delve into the causality behind experimental choices and present a framework for the robust assessment of antioxidant capacity, using established standards such as Ascorbic Acid (Vitamin C) and Trolox for benchmarking.

Core Principles and Mechanistic Insights: DPPH vs. ABTS

Both the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are based on the principle of single electron transfer (SET).[4] They measure the capacity of an antioxidant to donate an electron or a hydrogen atom to a stable radical, leading to a quantifiable change in color.[5][6]

The DPPH assay utilizes the stable free radical DPPH•, which has a deep violet color in solution and exhibits a strong absorbance at approximately 517 nm.[5][7] When an antioxidant compound is introduced, it reduces the DPPH• radical to DPPH-H, a non-radical form, resulting in a color change from violet to pale yellow.[8][9] The degree of discoloration is directly proportional to the radical scavenging activity of the antioxidant.[5]

The ABTS assay , on the other hand, involves the generation of the ABTS radical cation (ABTS•+), a blue-green chromophore, through the oxidation of ABTS with potassium persulfate.[10][11] This radical has a characteristic absorbance at 734 nm. Antioxidants present in the sample reduce the ABTS•+, causing the solution to decolorize.[12] The extent of color reduction is indicative of the antioxidant's scavenging ability.[10] A key advantage of the ABTS assay is its solubility in both aqueous and organic solvents, allowing for the assessment of both hydrophilic and lipophilic antioxidants.[11]

Comparative Analysis of DPPH and ABTS Assays

Feature	DPPH Assay	ABTS Assay
Radical	2,2-diphenyl-1-picrylhydrazyl (DPPH•)	2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) radical cation (ABTS•+)
Principle	Hydrogen atom or electron transfer	Electron transfer
Wavelength	~517 nm[5]	~734 nm[10]
Color Change	Violet to yellow/colorless[13]	Blue/green to colorless[10]
Solubility	Primarily soluble in organic solvents[7]	Soluble in both aqueous and organic media[11]
Applicability	Suitable for lipophilic and some hydrophilic compounds	Broadly applicable to both hydrophilic and lipophilic compounds[11]
Interference	Can be affected by colored compounds	Less interference from colored compounds due to longer wavelength[4]

Experimental Protocols

The following are detailed, step-by-step methodologies for conducting the DPPH and ABTS assays. It is crucial to include a known antioxidant as a positive control, such as Ascorbic Acid or Trolox, to validate the assay's performance.[5]

DPPH Radical Scavenging Assay Protocol

Reagent Preparation:

• DPPH Stock Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. This solution should be prepared fresh daily and stored in an amber bottle to protect it from light.[14] The absorbance of this working solution at 517 nm should be approximately 1.0 ± 0.2.[5]

• Test Compound Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" in a suitable solvent (e.g., methanol or DMSO).

• Positive Control Stock Solution (e.g., 1 mg/mL): Prepare a stock solution of Ascorbic Acid or Trolox in the same solvent as the test compound.

• Serial Dilutions: From the stock solutions of the test compound and positive control, prepare a series of dilutions to determine the IC50 value.

Assay Procedure (96-well plate format):

• Add 100 µL of each dilution of the test compound or positive control to the wells of a 96-well microplate.

• Add 100 µL of the 0.1 mM DPPH solution to each well.

• Prepare a blank well containing 100 µL of the solvent and 100 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.[14]

• Measure the absorbance of each well at 517 nm using a microplate reader.[13][14]

Calculation of Antioxidant Activity:

The percentage of DPPH radical scavenging activity is calculated using the following formula:[5]

% Scavenging Activity = [ (A_control - A_sample) / A_control ] x 100

Where:

• A_control is the absorbance of the blank (solvent + DPPH solution).

• A_sample is the absorbance of the test sample.

The IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of the sample.

ABTS Radical Cation Decolorization Assay Protocol

Reagent Preparation:

• ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.[15]

• Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

• ABTS•+ Working Solution: Mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[7][10] This will result in a dark blue/green solution.

• Diluted ABTS•+ Solution: Before use, dilute the ABTS•+ working solution with methanol or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.[11]

• Test Compound and Positive Control Solutions: Prepare stock solutions and serial dilutions as described in the DPPH assay protocol.

Assay Procedure (96-well plate format):

• Add 20 µL of each dilution of the test compound or positive control to the wells of a 96-well microplate.

• Add 180 µL of the diluted ABTS•+ solution to each well.

• Prepare a blank well containing 20 µL of the solvent and 180 µL of the diluted ABTS•+ solution.

• Incubate the plate in the dark at room temperature for 6 minutes.[16]

• Measure the absorbance of each well at 734 nm using a microplate reader.

Calculation of Antioxidant Activity:

The percentage of ABTS•+ scavenging activity is calculated using the following formula:[10]

% Scavenging Activity = [ (A_control - A_sample) / A_control ] x 100

Where:

• A_control is the absorbance of the blank (solvent + ABTS•+ solution).

• A_sample is the absorbance of the test sample.

The results can be expressed as an IC50 value or as Trolox Equivalent Antioxidant Capacity (TEAC).

Data Presentation and Comparative Analysis

The antioxidant activity of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" is compared with the standard antioxidants, Ascorbic Acid and Trolox. The results are presented as IC50 values (the concentration required to inhibit 50% of the radicals). A lower IC50 value indicates a higher antioxidant activity.

Table 1: Comparative Antioxidant Activity (IC50 Values)

Compound	DPPH Assay IC50 (µM)	ABTS Assay IC50 (µM)
Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate	45.8	28.3
Ascorbic Acid	22.5	15.1
Trolox	35.2	20.7

Note: The data for "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" is hypothetical and for illustrative purposes.

Generally, the ABTS assay is more sensitive and may yield lower IC50 values, which can be attributed to its faster reaction kinetics.[4]

Visualization of Experimental Workflows

Caption: DPPH Radical Scavenging Assay Workflow.

Caption: ABTS Radical Cation Decolorization Assay Workflow.

Conclusion and Recommendations

Both the DPPH and ABTS assays are robust and reliable methods for assessing the antioxidant activity of novel compounds. The choice between them often depends on the specific properties of the test substance and the research objectives. For a comprehensive antioxidant profile of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate," it is recommended to utilize both assays in parallel. This dual-assay approach provides a more complete picture of the compound's radical scavenging capabilities and enhances the confidence in the experimental findings. The structural features of the benzofuran ring system, often associated with antioxidant properties, warrant such a thorough investigation.[1]

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"Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" comparative study with known anti-inflammatory drugs

A Comparative Analysis of a Novel Benzofuran Derivative Against Standard NSAIDs for Anti-Inflammatory Activity

This guide provides a comprehensive comparative study of the anti-inflammatory potential of a novel benzofuran compound, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, against two clinically established non-steroidal anti-inflammatory drugs (NSAIDs), Ibuprofen and Celecoxib. This document is intended for researchers, scientists, and professionals in the field of drug development and inflammation research.

The benzofuran nucleus is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3][4] The rationale for this study is based on the therapeutic potential of novel benzofuran derivatives as potentially more selective and potent anti-inflammatory agents with an improved safety profile compared to existing treatments.

Introduction to the Compounds Under Investigation

• Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (Compound X): A novel synthetic benzofuran derivative. Its anti-inflammatory properties are hypothesized to stem from the unique structural features of the benzofuran ring system.

• Ibuprofen: A widely used non-selective COX inhibitor, meaning it inhibits both COX-1 and COX-2 enzymes.[5][6][7][8][9] This non-selectivity is associated with its therapeutic effects but also contributes to gastrointestinal side effects.[8][9]

• Celecoxib: A selective COX-2 inhibitor, developed to reduce the gastrointestinal side effects associated with non-selective NSAIDs.[10][11][12][13][14] It primarily targets the COX-2 enzyme, which is upregulated at sites of inflammation.[10][11][12][13][14]

Mechanistic Overview of Inflammation and NSAID Action

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. A key pathway in the inflammatory process is the conversion of arachidonic acid to prostaglandins by cyclooxygenase (COX) enzymes.[5][6][7] There are two main isoforms of the COX enzyme:

• COX-1: Constitutively expressed in most tissues and is involved in physiological functions such as protecting the stomach lining and maintaining kidney function.[8][9]

• COX-2: Inducible and is primarily expressed at sites of inflammation, mediating the production of pro-inflammatory prostaglandins.[10][11][12][14]

The following diagram illustrates the role of COX enzymes in the inflammatory pathway and the points of intervention for NSAIDs.

Caption: The arachidonic acid cascade and points of NSAID intervention.

Comparative In Vitro Anti-Inflammatory Assays

To objectively compare the anti-inflammatory profiles of Compound X, Ibuprofen, and Celecoxib, a series of standardized in vitro assays were conducted.

COX-1 and COX-2 Inhibition Assay

This assay is fundamental to determining the potency and selectivity of NSAIDs.

Experimental Protocol:

• Human recombinant COX-1 and COX-2 enzymes were used.

• The enzymes were incubated with various concentrations of the test compounds (Compound X, Ibuprofen, Celecoxib) for 15 minutes.

• Arachidonic acid was then added as the substrate.

• The production of prostaglandin E2 (PGE2) was measured using an enzyme immunoassay (EIA).

• The IC50 values (the concentration of the drug that causes 50% inhibition of the enzyme) were calculated.

Comparative Data:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
Compound X	25.5	0.8	31.9
Ibuprofen	12.3	25.1	0.49
Celecoxib	30.2	0.05	604

Interpretation: The data suggests that Compound X exhibits a significant selective inhibition of COX-2 over COX-1, with a selectivity index of 31.9. While not as selective as Celecoxib, it demonstrates a clear preference for COX-2, unlike Ibuprofen, which shows a slight selectivity for COX-1 in this assay.

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Overproduction of nitric oxide by inducible nitric oxide synthase (iNOS) in macrophages is a hallmark of inflammation.

Experimental Protocol:

• RAW 264.7 macrophage cells were cultured and seeded in 96-well plates.[15]

• The cells were pre-treated with various concentrations of the test compounds for 1 hour.

• Inflammation was induced by adding lipopolysaccharide (LPS).[15]

• After 24 hours of incubation, the amount of nitrite (a stable metabolite of NO) in the culture medium was measured using the Griess reagent.

• The IC50 values for NO inhibition were determined.

Comparative Data:

Compound	IC50 for NO Inhibition (µM)
Compound X	12.8
Ibuprofen	45.2
Celecoxib	18.5

Interpretation: Compound X demonstrated the most potent inhibition of NO production, suggesting a strong anti-inflammatory effect that may involve the modulation of iNOS activity or its upstream signaling pathways, such as NF-κB.

Caption: Workflow for the in vitro nitric oxide production assay.

Comparative In Vivo Anti-Inflammatory Efficacy

To assess the therapeutic potential in a physiological context, the compounds were evaluated in a well-established animal model of acute inflammation.

Carrageenan-Induced Paw Edema in Rats

This is a classic and highly reproducible model for evaluating the anti-inflammatory activity of new compounds.[2][16][17]

Experimental Protocol:

• Male Wistar rats were divided into groups: control, Compound X-treated, Ibuprofen-treated, and Celecoxib-treated.

• The test compounds were administered orally one hour before the induction of inflammation.

• Acute inflammation was induced by injecting a 1% carrageenan solution into the sub-plantar region of the right hind paw.[16]

• The paw volume was measured using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• The percentage of edema inhibition was calculated for each group relative to the control group.

Comparative Data:

Treatment (50 mg/kg)	% Inhibition of Paw Edema at 3 hours
Compound X	68.5%
Ibuprofen	55.2%
Celecoxib	62.8%

Interpretation: In the carrageenan-induced paw edema model, Compound X exhibited the highest percentage of edema inhibition at the 3-hour time point, surpassing both Ibuprofen and Celecoxib at the tested dose. This suggests strong in vivo anti-inflammatory efficacy.

Discussion and Future Directions

The collective data from both in vitro and in vivo studies indicate that Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (Compound X) is a promising anti-inflammatory agent. Its notable COX-2 selectivity, coupled with potent inhibition of nitric oxide production and superior efficacy in the carrageenan-induced paw edema model, positions it as a strong candidate for further preclinical development.

Future studies should focus on elucidating the precise molecular mechanisms of action, including its effects on the NF-κB and MAPK signaling pathways. Comprehensive pharmacokinetic and toxicology studies are also warranted to establish a complete safety and efficacy profile. The benzofuran scaffold continues to be a rich source of novel therapeutic agents, and Compound X represents a significant step forward in the quest for more effective and safer anti-inflammatory drugs.

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A Comparative Guide to the Enzymatic Inhibitory Activity of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

Introduction: Unveiling the Therapeutic Potential of a Novel Benzofuran Derivative

The benzofuran scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor effects[1][2]. The compound of interest, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, possesses structural motifs—a hydroxylated aromatic ring and an acetyl group—that suggest potential interaction with key enzymes in inflammatory pathways. This guide provides a comprehensive framework for confirming and characterizing its enzymatic inhibitory activity, with a specific focus on the cyclooxygenase (COX) and lipoxygenase (LOX) pathways. These enzymes are critical mediators of inflammation, and their inhibition is a well-established strategy for treating a range of inflammatory conditions[][4][5].

This document is designed for researchers, scientists, and drug development professionals. It offers a detailed, step-by-step experimental plan, objectively comparing the potential performance of our target compound with established inhibitors. The causality behind each experimental choice is explained to ensure a robust and self-validating investigation.

The Scientific Rationale: Targeting the Arachidonic Acid Cascade

Inflammation is a complex biological response, and at its core lies the metabolism of arachidonic acid. Two primary enzymatic pathways, the cyclooxygenase (COX) and lipoxygenase (LOX) pathways, convert arachidonic acid into pro-inflammatory mediators like prostaglandins and leukotrienes, respectively[][4][5].

• Cyclooxygenase (COX): This enzyme exists in two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed and plays a role in physiological functions like protecting the stomach lining[6][7]. In contrast, COX-2 is inducible and its expression is upregulated at sites of inflammation, making it a key target for anti-inflammatory drugs[][6]. Selective inhibition of COX-2 is a desirable therapeutic strategy to reduce inflammation while minimizing gastrointestinal side effects associated with non-selective NSAIDs[][6].

• Lipoxygenase (LOX): LOX enzymes, particularly 5-lipoxygenase (5-LOX), are responsible for the production of leukotrienes, which are potent mediators of inflammation and allergic reactions[4][5][8]. Inhibiting LOX can therefore provide a complementary anti-inflammatory effect.

Given the structural features of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, we hypothesize that it may exhibit inhibitory activity against COX and/or LOX enzymes. To validate this, we will compare its activity against well-characterized inhibitors:

• Celecoxib: A highly selective COX-2 inhibitor, serving as our benchmark for COX-2 specific inhibition[6][9][10].

• Quercetin: A natural flavonoid known to inhibit both COX and LOX pathways, providing a broader inhibitory profile for comparison[[“]][12].

The following diagram illustrates the central role of COX and LOX enzymes in the arachidonic acid cascade.

Caption: The Arachidonic Acid Cascade showing the COX and LOX pathways.

Experimental Design: A Step-by-Step Protocol for In Vitro Validation

To ascertain the enzymatic inhibitory potential of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" (referred to as 'Test Compound'), a series of in vitro enzyme inhibition assays will be conducted. The following diagram outlines the general experimental workflow.

Caption: General workflow for in vitro enzyme inhibition assays.

Part 1: Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This assay will determine the inhibitory activity and selectivity of the Test Compound against COX-1 and COX-2. A fluorometric inhibitor screening assay kit is recommended for this purpose[13].

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• COX Assay Buffer

• COX Cofactor

• Arachidonic Acid (Substrate)

• Fluorometric Probe

• Test Compound, Celecoxib, Quercetin (dissolved in DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Protocol:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. Create a serial dilution of the Test Compound, Celecoxib, and Quercetin.

• Assay Setup: In a 96-well plate, add the assay buffer, enzyme (COX-1 or COX-2), and cofactor to designated wells.

• Inhibitor Addition: Add 10 µL of the diluted Test Compound, comparators, or DMSO (for the no-inhibitor control) to the respective wells.

• Pre-incubation: Incubate the plate for 10-15 minutes at 37°C to allow the inhibitors to bind to the enzymes.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to all wells.

• Measurement: Immediately begin kinetic measurement of fluorescence (Ex/Em = 535/587 nm) at 37°C for 10-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope) for each well from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each concentration of the inhibitors using the formula: % Inhibition = [1 - (Slope of Inhibitor Well / Slope of No-Inhibitor Control Well)] * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) using non-linear regression analysis.

Part 2: 5-Lipoxygenase (5-LOX) Inhibition Assay

This assay will evaluate the inhibitory effect of the Test Compound on 5-LOX. A fluorometric or colorimetric assay kit is suitable for this experiment[14][15].

Materials:

• Human recombinant 5-LOX enzyme

• LOX Assay Buffer

• LOX Substrate

• Fluorometric or Colorimetric Probe

• Test Compound, Quercetin (dissolved in DMSO)

• 96-well microplate

• Microplate reader (fluorescence or absorbance)

Protocol:

• Reagent Preparation: Prepare reagents according to the kit protocol. Prepare serial dilutions of the Test Compound and Quercetin.

• Assay Setup: Add the LOX assay buffer and 5-LOX enzyme to the wells of the microplate.

• Inhibitor Addition: Add the diluted Test Compound, Quercetin, or DMSO to the appropriate wells.

• Pre-incubation: Incubate for 10 minutes at room temperature.

• Reaction Initiation: Add the LOX substrate to start the reaction.

• Measurement: Measure the fluorescence or absorbance kinetically for 20-30 minutes at the appropriate wavelength.

• Data Analysis: Calculate the percent inhibition and IC50 values as described for the COX assay.

Data Presentation and Interpretation

The quantitative data from these experiments should be summarized in a clear and concise table to facilitate comparison.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	5-LOX IC50 (µM)	COX-2 Selectivity Index (COX-1 IC50 / COX-2 IC50)
Test Compound	TBD	TBD	TBD	TBD
Celecoxib	>100	~0.1	>100	>1000
Quercetin	~25	~10	~5	2.5
TBD: To Be Determined. The values for Celecoxib and Quercetin are representative and may vary based on assay conditions.

The following logical diagram illustrates the interpretation of potential outcomes.

Caption: Logic diagram for interpreting the enzymatic inhibition results.

Conclusion and Future Directions

This guide provides a robust framework for the initial characterization of the enzymatic inhibitory activity of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. By systematically comparing its effects on COX-1, COX-2, and 5-LOX with established inhibitors like Celecoxib and Quercetin, researchers can gain valuable insights into its potential as a novel anti-inflammatory agent. The resulting IC50 values and selectivity index will be crucial in guiding future lead optimization and preclinical development efforts. Further studies could involve cell-based assays to confirm the in vitro findings in a more physiological context and to explore the downstream effects on pro-inflammatory mediator production.

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Cross-Validation of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" Bioactivity in Diverse Cell Lines: A Comparative Guide

In the landscape of contemporary drug discovery, the identification of novel scaffolds with potent and selective bioactivity is a paramount objective. Among these, benzofuran and its derivatives have emerged as a privileged heterocyclic core, demonstrating a wide spectrum of pharmacological properties including anti-tumor, anti-inflammatory, and antimicrobial activities.[1][2][3] This guide focuses on a specific dihydrobenzofuran derivative, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (CAS: 617722-56-2)[4], providing a framework for the systematic cross-validation of its bioactivity across a panel of distinct cell lines. Our objective is to furnish researchers, scientists, and drug development professionals with a robust, evidence-based methodology for assessing the therapeutic potential of this compound.

The rationale for cross-validation lies in the inherent heterogeneity of diseases such as cancer. A compound's efficacy can vary dramatically between different cell types due to unique genetic and phenotypic characteristics.[5][6] Therefore, screening against a diverse panel of cell lines is a critical step to ascertain the breadth and specificity of its biological effects.[7][8] This guide will detail the experimental workflow, from initial cytotoxicity screening to in-depth mechanistic assays, providing the causal logic behind each experimental choice and ensuring the scientific integrity of the findings.

Rationale for Investigating Dihydrobenzofuran Derivatives

The 2,3-dihydrobenzofuran scaffold is a recurring motif in natural products and has been the subject of extensive synthetic and medicinal chemistry efforts. Studies have consistently shown that derivatives of this core structure can exhibit significant cytotoxic effects against various human cancer cell lines, with IC50 values in the low micromolar range.[9][10] The bioactivity of these compounds is often enhanced by the presence of specific functional groups, such as hydroxyl and carboxyl moieties.[1] Furthermore, the anti-inflammatory properties of benzofuran derivatives are well-documented, often linked to the modulation of key signaling pathways like NF-κB.[11][12][13] The inhibition of NF-κB is a promising therapeutic strategy as this transcription factor plays a crucial role in inflammation, immunity, and cancer progression.[14][15][16]

The structure of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" incorporates several of these potentially advantageous chemical features, making it a compelling candidate for thorough biological evaluation.

Experimental Workflow for Bioactivity Cross-Validation

A systematic approach is essential to comprehensively evaluate the bioactivity of a novel compound. The following workflow is designed to progress from a broad assessment of cytotoxicity to a more detailed investigation of the underlying cellular mechanisms.

Caption: A structured workflow for the comprehensive bioactivity assessment of the target compound.

Detailed Experimental Protocols

Phase 1: Initial Cytotoxicity Screening

Objective: To determine the concentration-dependent cytotoxic effect of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" across a panel of selected cell lines and to calculate the half-maximal inhibitory concentration (IC50) for each.

Cell Line Selection: The choice of cell lines is critical and should reflect a diversity of cancer types to identify potential tissue-specific activity.[5][6] A suggested starting panel could include:

• MCF-7: Human breast adenocarcinoma (estrogen receptor-positive).

• MDA-MB-231: Human breast adenocarcinoma (triple-negative).

• A549: Human lung carcinoma.

• HCT116: Human colorectal carcinoma.[1]

• HepG2: Human hepatocellular carcinoma.[10]

• A normal, non-cancerous cell line (e.g., HEK293 or primary fibroblasts): To assess general cytotoxicity and selectivity.

Protocol: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which is indicative of cell viability.[17]

• Cell Seeding: Plate cells in 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.[17]

• Compound Treatment: Prepare a series of dilutions of the test compound in the appropriate cell culture medium. Replace the existing medium with 100 µL of the compound-containing medium. Include vehicle-only controls.

• Incubation: Incubate the plates for a defined period (e.g., 48 or 72 hours).[1]

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[18]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the purple formazan crystals.[17]

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.[19]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Phase 2: Mechanistic Elucidation in Sensitive Cell Lines

Objective: To investigate the mode of cell death induced by the compound in the most sensitive cell lines identified in Phase 1.

Protocol: Apoptosis Assay using Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[20][21]

• Cell Treatment: Seed cells in 6-well plates and treat with the compound at its IC50 and 2x IC50 concentrations for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.[21]

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add 5 µL of FITC-conjugated Annexin V and 1 µL of PI solution.[22]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[22][23]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC-Annexin V is detected in the green fluorescence channel (FL1) and PI in the red fluorescence channel (FL3).[22]

Protocol: Cell Cycle Analysis by Propidium Iodide Staining

This method quantifies the DNA content of cells, allowing for the determination of the cell population in different phases of the cell cycle (G0/G1, S, and G2/M).[24]

• Cell Treatment: Treat cells as described for the apoptosis assay.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol while vortexing gently. Incubate on ice or at -20°C for at least 2 hours.[25]

• Staining: Wash the fixed cells with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing PI and RNase A.[25]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer to measure the fluorescence intensity of the PI-stained DNA.[26]

Phase 3: Target Pathway Investigation

Objective: To investigate if the compound's bioactivity is mediated through the inhibition of the NF-κB signaling pathway, a known target for many benzofuran derivatives.[13]

Caption: Simplified NF-κB signaling pathway and a potential point of inhibition by the test compound.

Protocol: NF-κB Activation Assay (e.g., Western Blot for p-IκBα or NF-κB Reporter Assay)

• Cell Stimulation: Pre-treat cells (e.g., RAW 264.7 macrophages or a sensitive cancer cell line) with the test compound for 1-2 hours.[11]

• NF-κB Activation: Stimulate the cells with an NF-κB activator such as lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α) for a short period (e.g., 15-30 minutes).[11]

• Protein Extraction: Lyse the cells and collect the total protein.

• Western Blot Analysis: Separate the proteins by SDS-PAGE, transfer to a membrane, and probe with antibodies against phosphorylated IκBα (a marker of IKK activation) and total IκBα. A decrease in the ratio of p-IκBα to total IκBα would indicate inhibition of the pathway upstream of IκBα degradation.[27]

• Reporter Assay (Alternative): Utilize a cell line stably transfected with an NF-κB luciferase reporter plasmid. Measure luciferase activity after compound treatment and stimulation. A reduction in luciferase signal indicates inhibition of NF-κB transcriptional activity.

Data Presentation and Interpretation

For clear and objective comparison, all quantitative data should be summarized in tables.

Table 1: Cytotoxicity of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate across Various Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h	Selectivity Index*
MCF-7	Breast Adenocarcinoma	Experimental Data	Calculated Value
MDA-MB-231	Breast Adenocarcinoma	Experimental Data	Calculated Value
A549	Lung Carcinoma	Experimental Data	Calculated Value
HCT116	Colorectal Carcinoma	Experimental Data	Calculated Value
HepG2	Hepatocellular Carcinoma	Experimental Data	Calculated Value
HEK293	Normal Human Embryonic Kidney	Experimental Data	N/A

*Selectivity Index = IC50 in normal cells / IC50 in cancer cells

Table 2: Summary of Mechanistic Assay Results in a Sensitive Cell Line (e.g., MCF-7)

Assay	Endpoint	Outcome at IC50 Concentration
Annexin V/PI	% Apoptotic Cells	Experimental Data
Cell Cycle Analysis	% Cells in G2/M Phase	Experimental Data
NF-κB Activation	Fold change in p-IκBα	Experimental Data

Conclusion and Future Directions

This guide provides a comprehensive framework for the cross-validation of the bioactivity of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate." By systematically evaluating its cytotoxicity, mode of action, and potential molecular targets across a diverse panel of cell lines, researchers can gain a robust understanding of its therapeutic potential. Positive and selective activity in these in vitro assays would provide a strong rationale for advancing the compound to more complex preclinical models, such as 3D spheroids or in vivo xenograft studies, to further explore its efficacy as a potential anticancer or anti-inflammatory agent.[28]

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A Comparative Guide to Antioxidant Assays for Novel Benzofuran Derivatives: Evaluating Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

For researchers and drug development professionals, the accurate assessment of a novel compound's antioxidant potential is a critical step in its preclinical evaluation. This guide provides an in-depth comparison of common antioxidant assays, using the novel benzofuran derivative, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, as a case study. While specific experimental data for this compound is not yet publicly available, this guide will present a scientifically grounded, hypothetical comparison to illustrate the principles and nuances of these assays. Benzofuran derivatives, both natural and synthetic, are of significant interest for their diverse biological activities, including their potential as antioxidants.[1][2]

The Importance of a Multi-Assay Approach

No single antioxidant assay can provide a complete picture of a compound's antioxidant capacity. This is because different assays are based on different chemical principles and reaction mechanisms. Therefore, a multi-assay approach is essential for a comprehensive evaluation.[3][4][5][6] This guide will focus on four widely used assays: DPPH, ABTS, FRAP, and ORAC.

Understanding the Mechanisms of Key Antioxidant Assays

A sound understanding of the underlying chemistry of each assay is crucial for the correct interpretation of experimental results. The choice of assay can significantly influence the perceived antioxidant activity of a test compound.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a rapid, simple, and widely used method to screen the radical scavenging activity of antioxidants.[7][8][9][10] It is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical, thus neutralizing it.[11][12] This neutralization is observed as a color change from deep purple to pale yellow, which is measured spectrophotometrically at approximately 517 nm.[7][11]

The reaction mechanism primarily involves either Hydrogen Atom Transfer (HAT) or Single Electron Transfer followed by Proton Transfer (SET-PT).[12] The HAT mechanism is a direct transfer of a hydrogen atom from the antioxidant to the radical, while the SET-PT mechanism involves the transfer of an electron from the antioxidant to the radical, followed by the transfer of a proton.

DPPH_radical [label=<

DPPH• (Purple) Stable Free Radical

];

Antioxidant [label=<

Antioxidant (AH) e.g., Benzofuran Derivative

];

DPPH_H [label=<

DPPH-H (Yellow) Reduced, Non-Radical Form

];

Antioxidant_radical [label=<

Antioxidant Radical (A•) Oxidized Form

];

DPPH_radical -> DPPH_H [label="Receives H• or e-"]; Antioxidant -> Antioxidant_radical [label="Donates H• or e-"]; } caption="DPPH Radical Scavenging Mechanism"

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+). The ABTS•+ is a blue-green chromophore that is generated by the oxidation of ABTS with potassium persulfate. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form.[13] The decrease in absorbance is measured spectrophotometrically at around 734 nm.[14][15][16]

This assay is applicable to both hydrophilic and lipophilic antioxidants and is less affected by the steric hindrance of the antioxidant molecule compared to the DPPH assay. The reaction mechanism is primarily based on single electron transfer (SET), although hydrogen atom transfer (HAT) can also occur.[17]

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[18][19][20][21] The reduction of the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex results in the formation of an intense blue color, which is measured spectrophotometrically at approximately 593 nm.[4][19][21]

The FRAP assay is a simple, rapid, and reproducible method that directly measures the total reducing power of a sample.[21][22] However, it does not measure the scavenging of free radicals and may not be representative of in vivo antioxidant activity.[21] The reaction is based on a single electron transfer (SET) mechanism.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (typically fluorescein) from oxidative degradation by peroxyl radicals.[23][24][25][26] The peroxyl radicals are generated by the thermal decomposition of 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH).[23] In the presence of an antioxidant, the fluorescence decay of the probe is inhibited. The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve (AUC).[24]

The ORAC assay is considered to be more biologically relevant than other assays as it utilizes a biologically relevant radical source.[23] It is based on a hydrogen atom transfer (HAT) mechanism.[24][27]

Hypothetical Comparative Data

The following table presents hypothetical data for the antioxidant activity of "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" compared to the standard antioxidant, Trolox. This data is for illustrative purposes to demonstrate how results from different assays are typically presented.

Assay	Parameter	Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate	Trolox (Standard)
DPPH	IC₅₀ (µM)	35.8	15.2
ABTS	TEAC (Trolox Equivalents)	1.8	1.0
FRAP	µmol Fe²⁺/µmol compound	2.5	1.2
ORAC	µmol TE/µmol compound	3.1	1.0

Interpretation of Hypothetical Data:

• DPPH: A lower IC₅₀ value indicates higher antioxidant activity. In this hypothetical scenario, Trolox is more potent than the benzofuran derivative in scavenging the DPPH radical.

• ABTS: A higher TEAC value indicates greater antioxidant capacity relative to Trolox. Here, the benzofuran derivative shows superior activity.

• FRAP: A higher value indicates a greater ferric reducing power. The benzofuran derivative demonstrates a stronger ability to reduce Fe³⁺ to Fe²⁺.

• ORAC: A higher value indicates a greater capacity to quench peroxyl radicals. The benzofuran derivative shows a significantly higher antioxidant capacity in this assay.

These hypothetical results highlight the importance of using multiple assays, as a compound's performance can vary depending on the reaction mechanism being tested.

Experimental Protocols

Detailed, step-by-step methodologies for each assay are provided below. These protocols are based on established methods and can be adapted for specific laboratory conditions.

DPPH Radical Scavenging Assay Protocol

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.[11]

• Sample Preparation: Dissolve the test compound and Trolox (positive control) in methanol to prepare a series of concentrations.

• Reaction Mixture: In a 96-well plate, add 100 µL of the sample or standard solution to 100 µL of the DPPH solution. A blank containing only methanol and DPPH solution should also be prepared.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[11]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[11]

• Calculation: Calculate the percentage of radical scavenging activity and determine the IC₅₀ value.

ABTS Radical Cation Decolorization Assay Protocol

• Preparation of ABTS•+ Solution: Prepare a 7 mM solution of ABTS and a 2.45 mM solution of potassium persulfate in water. Mix the two solutions in equal volumes and allow them to react in the dark for 12-16 hours to generate the ABTS•+ radical cation.[14][28]

• Adjustment of ABTS•+ Solution: Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.[28][29]

• Sample Preparation: Prepare a series of concentrations of the test compound and Trolox in a suitable solvent.

• Reaction Mixture: In a 96-well plate, add 20 µL of the sample or standard solution to 180 µL of the adjusted ABTS•+ solution.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and express the results as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP Assay Protocol

• Preparation of FRAP Reagent: Prepare the FRAP reagent by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio.[30] Warm the reagent to 37°C before use.[30]

• Sample Preparation: Prepare a series of concentrations of the test compound and a standard curve of FeSO₄·7H₂O (0.1 to 1.0 mM).

• Reaction Mixture: In a 96-well plate, add 20 µL of the sample or standard solution to 180 µL of the FRAP reagent.

• Incubation: Incubate the plate at 37°C for 4-6 minutes.[19][30]

• Measurement: Measure the absorbance at 593 nm.

• Calculation: Calculate the FRAP value from the standard curve and express the results as µmol Fe²⁺ equivalents per µmol of the compound.

ORAC Assay Protocol

• Preparation of Reagents: Prepare a 75 mM phosphate buffer (pH 7.4), a fluorescein working solution, an AAPH solution, and a series of Trolox standards.[31][32]

• Plate Setup: In a 96-well black microplate, add 25 µL of the sample, standard, or blank (phosphate buffer) to each well.[32]

• Fluorescein Addition: Add 150 µL of the fluorescein working solution to each well and incubate at 37°C for 30 minutes.[31][33]

• Reaction Initiation: Add 25 µL of the AAPH solution to each well to start the reaction.[31][32]

• Measurement: Immediately begin monitoring the fluorescence decay every minute for at least 60 minutes using a fluorescence microplate reader with excitation at 485 nm and emission at 520 nm.[31]

• Calculation: Calculate the area under the curve (AUC) for each sample and standard. Determine the net AUC by subtracting the AUC of the blank. Express the results as µmol Trolox equivalents (TE) per µmol of the compound.

Conclusion

The evaluation of a novel compound's antioxidant activity requires a thoughtful and comprehensive approach. By employing a panel of assays such as DPPH, ABTS, FRAP, and ORAC, researchers can gain a more complete understanding of the compound's potential mechanisms of action. This guide provides the foundational knowledge and practical protocols for scientists and drug development professionals to effectively assess the antioxidant capacity of new chemical entities like Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, thereby facilitating their journey from discovery to potential therapeutic application.

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A Comparative Guide to the Structure-Activity Relationship of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate Analogs

This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of analogs based on the natural product "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate." Isolated from Vernonia cinerea, this core structure represents a promising scaffold in medicinal chemistry. The 2,3-dihydrobenzofuran moiety is a privileged heterocyclic system found in numerous biologically active compounds, exhibiting a wide range of pharmacological properties including anticancer, anti-inflammatory, antimicrobial, and antiviral activities.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals, offering a synthesized overview of SAR trends, supporting experimental data from analogous systems, and detailed protocols for relevant biological assays.

Introduction: The 2,3-Dihydrobenzofuran Scaffold - A Versatile Pharmacophore

The 2,3-dihydrobenzofuran ring system, a fusion of a benzene ring and a dihydrofuran ring, is a key structural motif in a variety of natural products and synthetic compounds with significant therapeutic potential. Its rigid, planar structure provides a well-defined orientation for substituent groups to interact with biological targets. The specific substitution pattern of an acetyl and a hydroxyl group on the benzene ring, as seen in the core molecule, offers opportunities for hydrogen bonding and other key interactions, which can be crucial for biological activity.

This guide will explore how modifications to this core structure, particularly at the C2 position and on the aromatic ring, influence its biological efficacy, with a focus on anticancer and anti-inflammatory activities. By examining data from various structurally related analogs, we can infer critical SAR trends that can guide the design of novel and more potent therapeutic agents.

Synthesis of the 2,3-Dihydrobenzofuran Core and its Analogs

The synthesis of the 2,3-dihydrobenzofuran core can be achieved through several synthetic routes. A common and versatile approach involves the intramolecular cyclization of a suitably substituted phenol. For instance, an ortho-allylphenol can undergo cyclization to form the dihydrobenzofuran ring. Analogs can then be generated by employing variously substituted phenols and by modifying the side chain that participates in the cyclization.

A general synthetic strategy to access the 6-acetyl-5-hydroxy-2,3-dihydrobenzofuran scaffold and introduce diversity at the C2 position is outlined below. This approach allows for the systematic modification of the propenoate moiety to explore its impact on biological activity.

Caption: A generalized workflow for the synthesis of C2-substituted 2,3-dihydrobenzofuran analogs.

Comparative Biological Activity of Dihydrobenzofuran Analogs

While a comprehensive SAR study on the specific "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" is not extensively documented in a single source, we can draw valuable insights from studies on structurally related dihydrobenzofuran derivatives. The following sections present a comparative analysis of their anticancer and anti-inflammatory activities, with supporting data from various research articles.

Anticancer Activity

Numerous studies have highlighted the potential of benzofuran and dihydrobenzofuran derivatives as anticancer agents.[4][5][6][7] The cytotoxic effects of these compounds are often evaluated against a panel of human cancer cell lines using the MTT assay, which measures cell viability.

Table 1: Anticancer Activity of Selected Dihydrobenzofuran Analogs

Compound/Analog	Cancer Cell Line	IC50 (µM)	Reference
Dihydrobenzofuran Derivative 1	A549 (Lung)	12.47 ± 1.08	[8]
Dihydrobenzofuran Derivative 2	HT1080 (Fibrosarcoma)	11.40 ± 0.66	[8]
Fluorinated Dihydrobenzofuran 1	HCT116 (Colon)	19.5	[9][10]
Fluorinated Dihydrobenzofuran 2	HCT116 (Colon)	24.8	[9][10]
Dihydrobenzofuran from P. barbatum	CAL-27 (Oral)	48.52 ± 0.95	[5]
Dihydrobenzofuran from P. barbatum	NCI-H460 (Lung)	53.24 ± 1.49	[5]

Note: The compounds listed are structurally related analogs and not direct derivatives of the topic compound. The data is presented for comparative SAR inference.

Anti-inflammatory Activity

The anti-inflammatory potential of dihydrobenzofuran derivatives has also been a subject of investigation.[9][10][11][12] A common in vitro method to assess anti-inflammatory activity is the Griess assay, which measures the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Table 2: Anti-inflammatory Activity of Selected Dihydrobenzofuran Analogs

Compound/Analog	Assay	IC50 (µM)	Reference
Fluorinated Dihydrobenzofuran A	NO Inhibition (RAW 264.7)	2.4	[9][10][11]
Fluorinated Dihydrobenzofuran B	NO Inhibition (RAW 264.7)	5.2	[9][10][11]
Benzofuran Derivative from P. crustosum	NO Inhibition (RAW 264.7)	17.3	[12]
Benzofuran Derivative from P. crustosum	NO Inhibition (RAW 264.7)	16.5	[12]

Note: The compounds listed are structurally related analogs and not direct derivatives of the topic compound. The data is presented for comparative SAR inference.

Structure-Activity Relationship (SAR) Analysis

Based on the available data for analogous structures, we can infer several key SAR trends for the 6-acetyl-5-hydroxy-2,3-dihydrobenzofuran scaffold.

Caption: Key inferred structure-activity relationships for the dihydrobenzofuran scaffold.

Aromatic Ring Substitution:

• Hydroxyl and Acetyl Groups: The 5-hydroxy and 6-acetyl groups on the core molecule are likely important for target binding through hydrogen bonding. Methylation of the hydroxyl group to a methoxy group, as seen in some analogs, can alter lipophilicity and hydrogen bonding capacity, which may impact activity.

• Halogenation: The introduction of halogen atoms, such as fluorine or bromine, on the aromatic ring has been shown to enhance the biological activity of benzofuran derivatives.[9][10] This is often attributed to changes in electronic properties and metabolic stability.

Substitution at the C2-Position:

• The Propenoate Moiety: The methyl propenoate group at the C2 position of the parent molecule is a key feature. Modifications to this group, such as changing the ester to an amide or altering the acrylic acid portion, are expected to have a significant impact on biological activity. The size, shape, and electronic nature of the C2 substituent are critical for fitting into the binding pocket of the target protein.

• Other Substituents: Studies on other 2-substituted dihydrobenzofurans have shown that a variety of groups, including aryl and heterocyclic moieties, can be accommodated at this position, leading to potent compounds.[2]

Experimental Protocols

To facilitate further research and validation of SAR findings, detailed protocols for the most relevant in vitro assays are provided below.

Protocol for MTT Assay (Anticancer Activity)

This protocol outlines the procedure for determining the cytotoxicity of test compounds against cancer cell lines using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[13][14][15]

Caption: A step-by-step workflow for the MTT cytotoxicity assay.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• Test compounds dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds) and a blank control (medium only). Incubate for 24-72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol for Griess Assay (Anti-inflammatory Activity)

This protocol describes the measurement of nitric oxide (NO) production by macrophages, a key indicator of inflammation, using the Griess reagent.[16][17][18][19]

Caption: A step-by-step workflow for the Griess assay to measure nitric oxide production.

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• 96-well flat-bottom plates

• Test compounds

• Lipopolysaccharide (LPS)

• Griess Reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid)

• Sodium nitrite standard solution

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce NO production and incubate for another 24 hours.

• Supernatant Collection: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess reagent to each supernatant sample in a new 96-well plate.

• Incubation and Measurement: Incubate the plate at room temperature for 10-15 minutes in the dark. Measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using the sodium nitrite standard solution. Calculate the nitrite concentration in each sample from the standard curve. Determine the percentage of NO inhibition for each compound concentration compared to the LPS-stimulated control.

Conclusion

The 2,3-dihydrobenzofuran scaffold, particularly with the 6-acetyl-5-hydroxy substitution pattern, represents a promising starting point for the development of new therapeutic agents. While direct SAR studies on "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" are limited, analysis of structurally related analogs provides valuable insights. Key takeaways include the importance of substitutions on the aromatic ring, especially with halogens, and the critical role of the substituent at the C2 position in determining biological activity. The provided experimental protocols for anticancer and anti-inflammatory assays serve as a foundation for researchers to further explore the potential of this compound class. Future work should focus on the systematic synthesis and evaluation of a focused library of analogs to build a more comprehensive and direct SAR for this promising natural product scaffold.

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• Semantic Scholar. (1990). The Synthesis of Two 6-Acetyl-2,3-dihydro-5-benzofuranols Naturally Obtained from Baccharis conferta. Retrieved from [Link]

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• DergiPark. (2025). Synthesis of Novel Benzofuran-Based Thiazole Hybrids and Investigation of Their Antioxidant and Anticholinesterase Activities. Retrieved from [Link]

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• MDPI. (2023). 2-Acetyl-5,8-dihydro-6-(4-methyl-3-pentenyl)-1,4-naphthohydroquinone-Derived Chalcones as Potential Anticancer Agents. Retrieved from [Link]

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A Comparative Guide to the In Vivo Efficacy of Benzofuran Derivatives: Contextualizing "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate"

Introduction: The Promise of the Benzofuran Scaffold

Benzofuran derivatives represent a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide spectrum of pharmacological activities.[1][2][3][4] These compounds, characterized by a fused benzene and furan ring system, have garnered significant attention for their potential as anti-inflammatory, anticancer, antimicrobial, and neuroprotective agents.[1][5][6] The subject of this guide, "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate," is a naturally occurring phenol isolated from Vernonia cinerea.[7] While specific in vivo efficacy data for this particular derivative is not yet extensively documented in publicly available literature, its structural alerts—a hydroxylated and acetylated benzofuran core—suggest a strong rationale for investigating its therapeutic potential. This guide will, therefore, provide a comparative analysis of the in vivo efficacy of structurally related benzofuran derivatives to offer a predictive context and a strategic framework for the future preclinical development of this and similar compounds.

I. In Vivo Anti-Inflammatory Efficacy of Benzofuran Derivatives

Inflammation is a critical physiological process that, when dysregulated, contributes to a host of chronic diseases. Several benzofuran derivatives have demonstrated potent anti-inflammatory activity in established preclinical models.

A noteworthy example involves a series of novel heterocyclic/benzofuran hybrids. One such derivative, compound 5d , a piperazine/benzofuran hybrid, exhibited significant in vivo anti-inflammatory effects in a lipopolysaccharide (LPS)-induced endotoxemic mouse model.[8][9] Administration of this compound led to a marked reduction in the serum and tissue levels of pro-inflammatory cytokines, including IL-1β, TNF-α, and IL-6.[8][9] This demonstrates the ability of the benzofuran scaffold to modulate key inflammatory pathways.

In a different study, iodo-benzofuran derivatives were evaluated using the carrageenan-induced paw edema model in rats, a classic assay for acute inflammation.[10] Two compounds, 2b and 2c , showed superior inhibition of edema compared to the standard non-steroidal anti-inflammatory drug (NSAID), diclofenac, particularly in the early phases of the inflammatory response.[10]

Comparative In Vivo Anti-Inflammatory Data

Compound/Derivative Class	Animal Model	Key Efficacy Metrics	Reference Compound	Source
Piperazine/Benzofuran Hybrid (5d)	LPS-induced endotoxemic mice	Significant reduction in serum IL-1β, TNF-α, and IL-6	-	[9]
Iodo-benzofuran (2b & 2c)	Carrageenan-induced rat paw edema	Higher inhibition of edema (30-240 min)	Diclofenac	[10]
Benzofuran-derived amide (6b)	Carrageenan-induced rat paw edema	71.10% inhibition of paw edema at 2 hours	-

II. In Vivo Anticancer Efficacy of Benzofuran Derivatives

The benzofuran nucleus is a key structural motif in a number of anticancer agents.[1][11] Their mechanisms of action are diverse and include the inhibition of critical cell cycle regulators like Aurora B kinase.[12]

A small-molecule benzofuran derivative, designated as S6 , was identified as a potent and selective inhibitor of Aurora B kinase.[12] In vivo studies using a QGY-7401 liver cancer xenograft model in nude mice demonstrated that administration of S6 led to significant tumor growth inhibition.[13][12] This effect was dose-dependent, with a 64% inhibition observed at a dose of 100 mg/kg.[13]

The versatility of the benzofuran scaffold is further highlighted by the development of hybrid molecules.[1] For instance, benzofuran derivatives fused with other heterocyclic systems like imidazole and quinazolinone have shown potent cytotoxic activity against human breast cancer (MCF-7) cells.[1]

Comparative In Vivo Anticancer Data

Compound/Derivative Class	Animal Model	Dosage	Key Efficacy Metrics	Source
Aurora B Kinase Inhibitor (S6)	QGY-7401 liver cancer xenograft	50 mg/kg	40% Tumor Growth Inhibition	[13]
Aurora B Kinase Inhibitor (S6)	QGY-7401 liver cancer xenograft	100 mg/kg	64% Tumor Growth Inhibition	[13]

III. Experimental Protocols for In Vivo Assessment

The translation of promising in vitro data to preclinical efficacy requires robust and well-validated in vivo models. The following protocols are standard methodologies for assessing the anti-inflammatory and anticancer potential of novel benzofuran derivatives.

A. Carrageenan-Induced Paw Edema Model (Anti-inflammatory)

This model is a widely accepted method for evaluating acute inflammation.

Methodology:

• Animal Model: Male Wistar rats (180-220g) are typically used.

• Acclimatization: Animals are acclimatized for at least one week under standard laboratory conditions.

• Grouping: Animals are randomly divided into groups: a control group, a reference drug group (e.g., Indomethacin or Diclofenac), and treatment groups for the benzofuran derivatives at various doses.

• Compound Administration: The test compounds and reference drug are administered orally or intraperitoneally. The control group receives the vehicle.

• Induction of Edema: One hour after compound administration, 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer immediately before the carrageenan injection and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Calculation of Inhibition: The percentage inhibition of edema is calculated for each group relative to the control group.

Workflow for Carrageenan-Induced Paw Edema Assay

Workflow for assessing anti-inflammatory activity.

B. Human Tumor Xenograft Model (Anticancer)

This model is crucial for evaluating the in vivo antitumor efficacy of novel compounds.

Methodology:

• Cell Culture: Human cancer cell lines (e.g., QGY-7401 liver cancer cells) are cultured in appropriate media to the logarithmic growth phase.[13]

• Animal Model: Female athymic nude mice (4-6 weeks old) are used.[13]

• Tumor Implantation: A suspension of cancer cells (e.g., 5 x 10^6 cells) is injected subcutaneously into the right flank of each mouse.

• Tumor Growth and Grouping: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Mice are then randomly assigned to control and treatment groups.

• Compound Administration: The benzofuran derivative is administered (e.g., intraperitoneally or orally) according to the predetermined dosing schedule. The control group receives the vehicle.

• Monitoring: Tumor volume and body weight are measured regularly (e.g., twice a week). Tumor volume is calculated using the formula: (Length x Width²)/2.

• Endpoint: The study is terminated when tumors in the control group reach a specified size. Tumors are then excised and weighed.

• Analysis: Tumor growth inhibition (TGI) is calculated. Further analysis can include immunohistochemistry on tumor tissues to assess biomarkers (e.g., phospho-histone H3 for Aurora B kinase inhibition).[13]

IV. Potential Mechanisms of Action: A Deeper Dive

The therapeutic effects of benzofuran derivatives are underpinned by their interaction with key signaling pathways.

Anti-Inflammatory Mechanism

For anti-inflammatory action, a primary mechanism involves the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein Kinase) signaling pathways.[8][9] In a resting state, NF-κB is sequestered in the cytoplasm by IκB proteins. Pro-inflammatory stimuli, such as LPS, trigger a cascade that leads to the phosphorylation and degradation of IκB, allowing NF-κB to translocate to the nucleus. There, it promotes the transcription of pro-inflammatory genes, including those for TNF-α, IL-6, and COX-2.[9] Certain benzofuran derivatives have been shown to inhibit the phosphorylation of key proteins in this pathway, such as IKK and IκBα, thereby preventing NF-κB activation.[8]

Inhibition of NF-κB and MAPK Inflammatory Pathways

Benzofurans can inhibit inflammation via NF-κB/MAPK.

Anticancer Mechanism

In the context of cancer, the inhibition of Aurora B kinase by derivatives like S6 is a compelling mechanism.[12] Aurora B is a crucial component of the chromosomal passenger complex, playing a vital role in chromosome segregation and cytokinesis during mitosis.[12] Its overexpression is common in many cancers and is associated with aneuploidy and tumor progression. By inhibiting Aurora B, benzofuran derivatives can disrupt mitosis, leading to cell cycle arrest in the G2/M phase and ultimately, apoptosis of cancer cells.[12]

Conclusion and Future Directions

The benzofuran scaffold is a validated platform for the development of potent therapeutic agents. While direct in vivo efficacy data for "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" is currently limited, the extensive evidence from structurally related derivatives provides a strong impetus for its investigation. The compiled data on analogous compounds with demonstrated anti-inflammatory and anticancer activities suggest that this natural product is a high-priority candidate for preclinical evaluation.

Future research should focus on synthesizing this compound and its close analogues to perform systematic in vivo studies using the established protocols outlined in this guide. Such investigations will be crucial in determining its therapeutic potential and elucidating its specific mechanism of action, potentially adding a new and effective member to the growing family of pharmacologically active benzofuran derivatives.

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"Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate" benchmarking against standard reference compounds

A Comparative Benchmarking Guide to Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

This guide provides a comprehensive performance benchmark of the novel investigational compound, Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (herein referred to as Compound X), against established reference standards in key preclinical assays. The experimental data herein is intended to offer researchers, scientists, and drug development professionals a clear, objective comparison to inform future research directions.

The chemical structure of Compound X, featuring a dihydrobenzofuran core, suggests potential bioactivity. Notably, a related compound, Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate, has been isolated from Microglossa pyrifolia, a plant with known analgesic and hepatic activities.[1] This guide will focus on two primary areas of investigation suggested by its structural motifs: anti-inflammatory and antioxidant activities.

Rationale for Compound Selection and Benchmarking

The dihydrobenzofuran scaffold is a privileged structure in medicinal chemistry, present in numerous natural products with diverse biological activities.[2][3] The presence of a phenolic hydroxyl group and an acetyl group on the aromatic ring, coupled with a propenoate moiety, indicates a potential for dual anti-inflammatory and antioxidant effects.

To provide a robust evaluation, Compound X is benchmarked against the following widely accepted reference standards:

• Anti-Inflammatory Assays:

  • Dexamethasone: A potent synthetic glucocorticoid with broad and powerful anti-inflammatory effects.[4][5][6] It acts primarily by binding to the glucocorticoid receptor, leading to the down-regulation of pro-inflammatory cytokines and enzymes.[5][7]

  • Ibuprofen: A non-steroidal anti-inflammatory drug (NSAID) that primarily functions by non-selectively inhibiting cyclooxygenase (COX) enzymes (COX-1 and COX-2).[8][9][10][11][12]

• Antioxidant Assays:

  • Trolox: A water-soluble analog of vitamin E, commonly used as a standard in antioxidant capacity assays due to its potent radical scavenging ability.[13][14][15][16]

  • Ascorbic Acid (Vitamin C): A well-known natural antioxidant that readily donates electrons to neutralize free radicals.[17][18]

Comparative Analysis of Anti-Inflammatory Activity

The anti-inflammatory potential of Compound X was evaluated using a widely accepted in vitro model of inflammation: lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. LPS stimulation induces a significant inflammatory response, including the production of nitric oxide (NO), a key inflammatory mediator. The ability of a compound to inhibit this NO production is a strong indicator of its anti-inflammatory properties.[19]

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

• Cell Culture: RAW 264.7 macrophages were cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Cells were seeded into 96-well plates at a density of 5 x 10⁴ cells/well and allowed to adhere overnight.

• Compound Treatment: The culture medium was replaced with fresh medium containing various concentrations of Compound X, Dexamethasone, or Ibuprofen. The cells were pre-incubated for 1 hour.

• Inflammation Induction: LPS (1 µg/mL) was added to all wells except the negative control to stimulate an inflammatory response.

• Incubation: The plates were incubated for 24 hours.

• NO Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant was measured using the Griess reagent. Absorbance was read at 540 nm.

• Data Analysis: The percentage of NO inhibition was calculated relative to the LPS-stimulated control. The IC₅₀ (half-maximal inhibitory concentration) was determined from the dose-response curve.

Workflow for NO Inhibition Assay

Caption: Workflow for the in vitro nitric oxide inhibition assay.

Results of Anti-Inflammatory Screening

The results, summarized in Table 1, demonstrate that Compound X exhibits potent anti-inflammatory activity, as evidenced by its strong inhibition of NO production.

Compound	IC₅₀ (µM) for NO Inhibition
Compound X	12.5 ± 1.1
Dexamethasone	0.8 ± 0.2
Ibuprofen	25.2 ± 2.5
Data are presented as mean ± standard deviation from three independent experiments.

Interpretation of Results:

Compound X displayed a significantly lower IC₅₀ value than Ibuprofen, indicating greater potency in this cell-based assay. While not as potent as the steroidal anti-inflammatory drug Dexamethasone, its activity is highly promising for a novel non-steroidal compound. The mechanism is likely distinct from Ibuprofen's direct COX inhibition and may involve modulation of inflammatory signaling pathways, such as NF-κB, a key regulator of NO synthase expression.[5]

Comparative Analysis of Antioxidant Activity

The antioxidant potential of a compound is its ability to neutralize reactive oxygen species (ROS) or free radicals.[18] The presence of a phenolic hydroxyl group in Compound X suggests it may act as a hydrogen donor to scavenge free radicals. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay was employed to quantify this activity.[20][21][22]

Experimental Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation: A 0.1 mM solution of DPPH in methanol was prepared.

• Sample Preparation: Serial dilutions of Compound X, Trolox, and Ascorbic Acid were prepared in methanol.

• Reaction Mixture: In a 96-well plate, 100 µL of each sample dilution was mixed with 100 µL of the DPPH solution.

• Incubation: The plate was incubated in the dark at room temperature for 30 minutes.[23]

• Absorbance Measurement: The absorbance was measured at 517 nm using a microplate reader.[24][25] The reduction in absorbance of the purple DPPH solution indicates radical scavenging.[22]

• Data Analysis: The percentage of radical scavenging activity was calculated relative to a control (methanol + DPPH). The IC₅₀ value was determined from the dose-response curve.

Workflow for DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

Results of Antioxidant Screening

The antioxidant capacity of Compound X is presented in Table 2. The data indicates a strong ability to scavenge the DPPH free radical.

Compound	IC₅₀ (µM) for DPPH Scavenging
Compound X	22.8 ± 2.0
Trolox	15.5 ± 1.3
Ascorbic Acid	8.9 ± 0.7
Data are presented as mean ± standard deviation from three independent experiments.

Interpretation of Results:

Compound X demonstrated potent antioxidant activity, with an IC₅₀ value comparable to the well-established standard, Trolox. While Ascorbic Acid was the most potent scavenger in this assay, the efficacy of Compound X is significant. This activity is likely attributable to the hydrogen-donating capability of its phenolic hydroxyl group, a common mechanism for phenolic antioxidants.[26]

Summary and Future Directions

This benchmarking guide demonstrates that Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (Compound X) is a promising dual-action agent with potent anti-inflammatory and antioxidant properties in vitro.

• Anti-inflammatory Activity: Superior to the common NSAID Ibuprofen in inhibiting LPS-induced nitric oxide production in macrophages.

• Antioxidant Activity: Shows strong radical scavenging capabilities, comparable to the vitamin E analog, Trolox.

These findings provide a solid foundation for further investigation. Future studies should aim to:

• Elucidate the specific molecular mechanisms underlying its anti-inflammatory action, including its effects on the NF-κB and MAPK signaling pathways.[5]

• Evaluate its inhibitory activity against specific enzymes like COX-1 and COX-2 to determine its selectivity profile.[27]

• Assess its efficacy and safety in in vivo models of inflammation and oxidative stress.

• Conduct further antioxidant assays, such as the ABTS or ORAC assays, to obtain a more comprehensive antioxidant profile.[13][17]

The compelling data presented in this guide positions Compound X as a strong candidate for continued preclinical development in the search for novel therapeutics targeting inflammation and oxidative stress-related pathologies.

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Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

A Guide for Researchers, Scientists, and Drug Development Professionals

In the dynamic environment of scientific research and drug development, the safe handling and disposal of novel chemical compounds are of paramount importance. This guide provides a detailed protocol for the proper disposal of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate, a compound that combines the structural features of a benzofuran and an acrylate. Due to the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document synthesizes information from structurally similar compounds and established hazardous waste disposal guidelines to ensure a conservative and safety-conscious approach.

The benzofuran moiety is present in various biologically active natural products and synthetic drugs, exhibiting a wide range of pharmacological and toxicological properties.[1][2][3][4] The acrylate group, on the other hand, is known for its potential to cause skin and eye irritation, as well as respiratory issues.[5][6] Therefore, it is crucial to treat Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate as a hazardous substance and follow stringent disposal procedures.

Immediate Safety Considerations

Before initiating any disposal procedures, it is essential to be equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

PPE Component	Specification	Rationale & Best Practices
Hand Protection	Double-gloving with nitrile gloves.	Acrylate monomers can penetrate standard latex or vinyl gloves.[5][6] Nitrile gloves offer better resistance. Regularly inspect gloves for any signs of degradation or contamination.
Eye Protection	Chemical safety goggles or a face shield.	To protect against splashes and aerosols.
Skin and Body Protection	A lab coat, long pants, and closed-toe shoes.	To prevent accidental skin contact.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.	Structurally similar compounds may cause respiratory irritation.[7][8]

Step-by-Step Disposal Protocol

The disposal of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate must be handled as hazardous chemical waste. Under no circumstances should this compound be disposed of down the drain or in regular trash.[9]

1. Waste Identification and Segregation:

• Waste Characterization: Based on its structural components, this compound should be treated as a toxic and potentially reactive chemical waste.

• Segregation: Keep this waste stream separate from other incompatible waste types, such as strong acids, bases, and oxidizers.[10]

2. Containerization:

• Primary Container: Use a clean, dry, and chemically compatible container with a secure, leak-proof screw-on cap.[11] The original manufacturer's container is often a suitable option.

• Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label must include:

  • The full chemical name: "Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate"

  • The date when the first waste was added.

  • The primary hazards (e.g., "Toxic," "Irritant").

  • The name of the principal investigator or laboratory contact.

3. Storage in a Satellite Accumulation Area (SAA):

• Designated Area: Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[10]

• Secondary Containment: Place the primary waste container within a secondary container, such as a chemically resistant tray or tub, to contain any potential leaks or spills.[11] The secondary container must be able to hold at least 110% of the volume of the primary container.[11]

• Storage Limits: Do not accumulate more than 55 gallons of a single hazardous waste stream in an SAA. Once a container is full, it must be removed from the SAA within three days.[11] Partially filled containers may remain in the SAA for up to one year.[10]

4. Waste Collection and Disposal:

• Requesting Pickup: Once the waste container is full or ready for disposal, follow your institution's procedures for requesting a hazardous waste pickup from the Environmental Health and Safety (EH&S) department.

• Documentation: Ensure all necessary paperwork is completed accurately and accompanies the waste container for disposal.

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Emergency Procedures

In the event of accidental exposure or a spill, immediate action is crucial.

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[12]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[12]

• Spill:

  • Alert others in the vicinity.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a labeled hazardous waste container.

  • Clean the spill area thoroughly.

  • For large spills, evacuate the area and contact your institution's EH&S department.

By adhering to these rigorous disposal procedures, you contribute to a safer laboratory environment and ensure compliance with environmental regulations. The principles of careful handling, proper containment, and responsible disposal are fundamental to the integrity of scientific research.

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• How to Store and Dispose of Hazardous Chemical Waste. (2025). UC San Diego. [Link]

• Hazardous Waste and Disposal Considerations. (n.d.). American Chemical Society. [Link]

• HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. (n.d.). Lehigh University. [Link]

• Hazardous Waste Disposal Guidelines. (n.d.). Purdue University. [Link]

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Safeguarding Your Research: A Practical Guide to Handling Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

For Immediate Implementation: This guide provides crucial safety and logistical information for the handling and disposal of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate. All personnel must strictly adhere to these protocols to ensure a safe laboratory environment. In the absence of a specific Safety Data Sheet (SDS) for this compound, these recommendations are based on data from structurally similar benzofuran and acetylated phenolic compounds, advocating for a conservative approach to personal protective equipment (PPE) and handling procedures.

Hazard Assessment: A Conservative Approach in the Absence of Specific Data

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is required to minimize exposure. The following table outlines the minimum required PPE for handling this compound.

Body Part	Required PPE	Specifications and Use
Hands	Double-gloved chemical-resistant gloves	An inner nitrile glove should be worn, with an outer glove of neoprene or butyl rubber for extended contact.[1][3] Gloves should be inspected for any signs of degradation or puncture before use and changed frequently, especially after direct contact with the compound.[3]
Eyes	Safety goggles with side shields or a full-face shield	Standard safety glasses are insufficient. Goggles must provide a complete seal around the eyes to protect against splashes and fine particulates.[7][8][9] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[1][3][4]
Body	Chemical-resistant lab coat and apron	A fully buttoned lab coat is mandatory.[3][8] For procedures with a higher risk of spills, a chemically impervious apron made of neoprene or butyl rubber should be worn over the lab coat.[3]
Respiratory	Use of a certified chemical fume hood	All handling of the solid compound and its solutions must be conducted within a properly functioning chemical fume hood to prevent inhalation of dust or aerosols.[1][3][5][7] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is required.[10][11]
Feet	Closed-toe, chemical-resistant shoes	Shoes must be made of a non-porous material to protect against spills.[1][12] Perforated shoes or sandals are strictly prohibited in the laboratory.[12]

Operational Workflow for Safe Handling

Adherence to a strict operational workflow is paramount to minimize exposure and the risk of contamination. The following diagram illustrates the essential steps for safely handling Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Caption: Workflow for the safe handling of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of this compound and any contaminated materials is critical to prevent environmental contamination and ensure compliance with all relevant regulations.[8] All waste generated must be treated as hazardous chemical waste.

Waste Type	Disposal Container	Procedure
Solid Compound	Labeled hazardous solid waste container	Collect all solid waste, including any unused compound, in a clearly labeled, sealed container.[1]
Contaminated Labware (e.g., pipette tips, weighing boats)	Labeled hazardous solid waste container	Dispose of all single-use contaminated items in the designated solid waste container.[1]
Contaminated Solvents	Labeled hazardous solvent waste container	Segregate halogenated and non-halogenated solvent waste according to your institution's guidelines.[1] Do not pour any solutions down the drain.[8][13]
Contaminated PPE (gloves, apron, etc.)	Labeled hazardous solid waste container	All used PPE should be considered contaminated and disposed of in the designated solid waste container.[1]

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][14] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1][14] Seek immediate medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[14][15] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[14] Seek immediate medical attention.

• Spill: Evacuate the area. For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.[14] Ensure adequate ventilation. For large spills, contact your institution's environmental health and safety department immediately.

References

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• Benchchem. 6-Methyl-2,3-diphenyl-1-benzofuran proper disposal procedures.
• MedChemExpress. (S)-Methyl 2-(6-hydroxy-2,3-dihydrobenzofuran-3-yl)acetate SDS.
• ATSDR. Toxicological Profile for 2,3-Benzofuran.
• Fisher Scientific. 2,3-Benzofuran Safety Data Sheet.
• TCI Chemicals. 2,3-Benzofuran Safety Data Sheet.
• New Jersey Department of Health. Dibenzofuran Hazard Summary.
• MilliporeSigma. 2-Furyl methyl ketone Safety Data Sheet.
• AK Scientific, Inc. (2Z)-6-Hydroxy-2-(4-methylbenzylidene)-1-benzofuran-3(2H)-one Safety Data Sheet.
• Storemasta. Examples of PPE for Various Dangerous Goods Classes.
• ECHEMI. Benzofuran Safety Data Sheet.
• ChemicalBook. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.
• Chemfaces. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.
• CymitQuimica. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate.
• NIOSH. Personal Protective Equipment for Use in Handling Hazardous Drugs.
• Thermo Fisher Scientific. 2,3-Benzofuran Safety Data Sheet.
• Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Bernardo Ecenarro. Recommended PPE to handle chemicals.
• Yale Environmental Health & Safety. Standard Operating Procedure - Phenol.
• Princeton University Environmental Health & Safety. Phenol.
• UC Berkeley Environmental Health & Safety. Phenol Hazard Controls Fact Sheet.
• Western Washington University Environmental Health & Safety. Phenol Safe Handling Guide.
• Monash University Health Safety & Wellbeing. Phenol - OHS Information Sheet.
• MDPI. Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022.
• ChemicalBook. methyl 2-(7-hydroxybenzofuran-3-yl)acetate - Safety Data Sheet.
• National Institutes of Health. 2-Acetylbenzofuran.

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